1-Acetyl-5-nitro-1h-indol-3-yl acetate

• CAS: 26491-03-2

Core Science & Biosynthesis

1-Acetyl-5-nitro-1h-indol-3-yl acetate chemical structure and properties

Chemical Identity, Synthesis, and Application Protocols

Executive Summary & Chemical Identity

1-Acetyl-5-nitro-1H-indol-3-yl acetate (CAS: 26491-03-2) is a specialized bis-protected indole derivative. Chemically, it functions as the N,O-diacetylated form of 5-nitroindoxyl. It serves primarily as a stable, chromogenic precursor in enzymatic assays and as a versatile intermediate in the synthesis of 5-nitro-substituted indole alkaloids and indigo dyes.

Unlike free indoxyls, which are prone to rapid, uncontrolled oxidation, this molecule’s acetylation at both the N1 and O3 positions locks the indole core in a stable state. This stability allows for controlled release (deprotection) under specific chemical or enzymatic conditions, making it a critical tool for mechanistic studies of esterases and the development of indole-based pharmaceuticals.

Physicochemical Profile[1][2][3][4][5][6]

Property	Data	Note
IUPAC Name	1-Acetyl-5-nitro-1H-indol-3-yl acetate
Common Synonyms	5-Nitro-N,O-diacetylindoxyl; 1,3-Diacetoxy-5-nitroindole
CAS Number	26491-03-2
Molecular Formula	C₁₂H₁₀N₂O₅
Molecular Weight	262.22 g/mol
Appearance	Light brown to yellow crystalline solid
Solubility	Soluble in DMSO, DMF, Acetone; Sparingly soluble in Et₂O; Insoluble in H₂O	Hydrolyzes in aqueous base
Melting Point	160–165 °C (Decomposes)	Predicted based on structural analogs

Synthesis & Structural Logic

The synthesis of 1-acetyl-5-nitro-1H-indol-3-yl acetate typically follows a "one-pot" protection strategy starting from 5-nitroanthranilic acid or via the direct acetylation of 5-nitroindoxyl. The presence of the electron-withdrawing nitro group at C5 significantly alters the nucleophilicity of the indole ring, requiring aggressive acetylation conditions (e.g., Acetic Anhydride/Sodium Acetate) to ensure complete N-acylation.

Synthethic Pathway Diagram

Figure 1: Stepwise acetylation mechanism. The C3-hydroxyl group reacts first due to higher nucleophilicity, followed by the N1-amine under reflux conditions.

Reactivity & Applications

Enzymatic Hydrolysis (Esterase Assays)

This compound acts as a "masked" substrate. Esterases (e.g., Acetylcholinesterase, Lipase) preferentially cleave the O-acetyl ester at the C3 position. The N-acetyl group is generally more resistant to enzymatic cleavage but labile to chemical hydrolysis.

Mechanism of Action:

• Enzymatic Cleavage: Esterase removes the C3-acetyl group.

• Spontaneous Tautomerization: The resulting 1-acetyl-5-nitroindoxyl tautomerizes to its ketone form.

• Oxidative Dimerization: In the presence of oxidants (or atmospheric oxygen), the intermediate dimerizes to form N,N'-diacetyl-5,5'-dinitroindigo (a colored precipitate).

Chemical Deprotection Protocol

For synthetic organic chemistry applications where the free 5-nitroindoxyl is required in situ (e.g., for condensation with aldehydes to form benzylidene derivatives), controlled basic hydrolysis is used.

Protocol: Selective Deacetylation

• Dissolution: Dissolve 100 mg of 1-Acetyl-5-nitro-1H-indol-3-yl acetate in 5 mL of anhydrous Methanol.

• Catalysis: Add 0.1 equivalents of Sodium Methoxide (NaOMe).

• Reaction: Stir at 0°C for 30 minutes under Argon.

  • Note: Low temperature prevents the cleavage of the N-acetyl group if selectivity is desired.

• Quenching: Neutralize with dilute Acetic Acid.

Hydrolysis & Dimerization Pathway

Figure 2: The activation pathway of the substrate. The removal of the C3-acetate triggers the formation of the chromogenic indigo dye derivative.

Handling & Safety (SDS Summary)

While specific toxicological data for this derivative is limited, it should be handled with the same precautions as other nitro-aromatics and indole esters.

• Hazard Statements: H315 (Causes skin irritation), H319 (Causes serious eye irritation), H335 (May cause respiratory irritation).

• Storage: Store at -20°C. Desiccate. Protect from light and moisture (ester bonds are moisture-sensitive).

• Disposal: Incineration in a chemical combustor equipped with an afterburner and scrubber.

References

• PubChem. (2025).[1] 1-Acetyl-1H-indol-3-yl acetate Compound Summary (Analog Reference). National Library of Medicine. Retrieved from [Link]

Sources

• 1. 1-Acetyl-1H-indol-3-yl acetate | C12H11NO3 | CID 583602 - PubChem [pubchem.ncbi.nlm.nih.gov]

Molecular weight and formula of 1-Acetyl-5-nitro-1h-indol-3-yl acetate

This technical guide provides a comprehensive analysis of 1-Acetyl-5-nitro-1H-indol-3-yl acetate , a specialized indole derivative utilized in enzymatic assays and as a synthetic intermediate in pharmaceutical chemistry.

Chemical Profile, Synthesis, and Bio-Analytical Applications

Chemical Identity & Physicochemical Properties[1][2][3][4][5][6]

The compound 1-Acetyl-5-nitro-1H-indol-3-yl acetate (also referred to as N-acetyl-5-nitroindoxyl acetate or 5-nitro-1-acetyl-3-acetoxyindole) is a di-acetylated derivative of 5-nitroindoxyl. It is characterized by the presence of an electron-withdrawing nitro group at the 5-position and acetylation at both the indole nitrogen (N1) and the oxygen at position 3.

Molecular Specifications

Property	Value	Notes
IUPAC Name	1-Acetyl-5-nitro-1H-indol-3-yl acetate
Molecular Formula	C₁₂H₁₀N₂O₅	Validated via fragment analysis (Indole core + Acetyl + Nitro + Acetoxy)
Molecular Weight	262.22 g/mol	Monoisotopic Mass: ~262.06
Core Scaffold	Indole (1H-Indole)	Substituted at 1, 3, and 5 positions
Physical State	Solid (Crystalline)	Typically yellow to pale brown powder
Solubility	DMSO, DMF, Ethyl Acetate	Low solubility in water; hydrolyzes in aqueous buffers
Predicted LogP	~2.1 - 2.5	Lipophilic due to di-acetylation

Structural Analysis

The molecule consists of a planar indole bicyclic system. The N-acetyl group reduces the basicity of the indole nitrogen, while the O-acetyl group at C3 masks the enol (indoxyl) form. This "double-capping" renders the molecule stable against spontaneous oxidation until enzymatically activated, making it a valuable probe for specific esterase activity or a stable precursor for 5-nitroindoxyl generation.

Synthesis Strategy: The Rössing Cyclodecarboxylation[8]

The most robust synthetic route for 1-acetyl-3-acetoxyindoles is the Rössing cyclodecarboxylation (also known as the Perkin-type cyclization). This method avoids the instability of free indoxyl intermediates by generating the di-acetylated product directly in a one-pot cyclization/acetylation step.

Mechanism of Synthesis

The synthesis typically proceeds from 2-chloro-5-nitrobenzoic acid .

• N-Alkylation: Reaction with glycine (or ethyl glycinate) to form the N-(2-carboxy-4-nitrophenyl)glycine intermediate.

• Cyclization: Heating with acetic anhydride (

  ) and sodium acetate ( ). This step effects a cyclodecarboxylation followed immediately by O-acetylation of the resulting enol and N-acetylation.

Visualization: Synthetic Pathway

Figure 1: Synthetic route via modified Rössing cyclization using acetic anhydride as both solvent and reagent.

Bio-Analytical Applications: Esterase Probes[10]

In drug development and enzymology, this compound serves as a chromogenic/fluorogenic substrate .

Mechanism of Action[3][6][11]

• Cell Permeability: The N-acetyl and O-acetyl groups mask the polar functionalities, allowing the molecule to passively diffuse across cell membranes (high permeability).

• Enzymatic Cleavage: Intracellular non-specific esterases (e.g., carboxylesterases) hydrolyze the ester bonds.

  • Note: The O-acetyl group at C3 is typically hydrolyzed faster than the N-acetyl group.

• Signal Generation: Hydrolysis yields 1-acetyl-5-nitroindoxyl (or 5-nitroindoxyl if N-deacetylation occurs). This intermediate is unstable and undergoes oxidation to form a dimer (indigo-like dye) or fluoresces, depending on the specific assay conditions and pH.

Signal Pathway Diagram

Figure 2: Enzymatic activation pathway. The compound acts as a "masked" substrate releasing the signal moiety upon hydrolysis.

Experimental Protocols

Protocol A: Synthesis (Laboratory Scale)

Adapted from standard procedures for 1-acetyl-indol-3-yl acetates [1].

Reagents:

• 2-Chloro-5-nitrobenzoic acid (10 mmol)

• Glycine (15 mmol)

• Copper powder (catalytic)

• Acetic Anhydride (

  )

• Sodium Acetate (

  , anhydrous)

Procedure:

• Precursor Formation: Reflux 2-chloro-5-nitrobenzoic acid with glycine, potassium carbonate, and copper powder in water/ethanol for 4–6 hours. Acidify to precipitate the N-phenylglycine derivative. Filter and dry.

• Cyclization: Mix the dried intermediate (5 mmol) with anhydrous NaOAc (20 mmol) in acetic anhydride (10 mL).

• Reflux: Heat the mixture to reflux (

  ) for 2–3 hours. The solution will darken.

• Work-up: Pour the hot reaction mixture onto crushed ice. Stir vigorously to hydrolyze excess acetic anhydride.

• Isolation: The product, 1-Acetyl-5-nitro-1H-indol-3-yl acetate , will precipitate as a solid. Filter, wash with cold water, and recrystallize from ethanol or ethyl acetate.

Protocol B: Esterase Activity Assay

Objective: Determine relative esterase activity in cell lysates.

• Stock Solution: Dissolve compound in DMSO to 10 mM. Store at -20°C.

• Assay Buffer: PBS (pH 7.4) or Tris-HCl (50 mM, pH 7.4).

• Reaction:

  • Add 190 µL of cell lysate/enzyme solution to a 96-well plate.

  • Initiate reaction by adding 10 µL of Stock Solution (Final conc: 500 µM).

• Detection:

  • Absorbance: Monitor OD at 400–450 nm (formation of nitrophenyl-like chromophore or indigo precipitation).

  • Kinetics: Read every 60 seconds for 30 minutes at 37°C.

References

• Sánchez, A., et al. (2007). "An Improved Synthesis of 1-Acetyl-1H-indol-3-yl Acetates." Journal of Heterocyclic Chemistry, 44(1), 273-275.[1]

• PubChem. (2025).[2] "1-Acetyl-1H-indol-3-yl acetate (Compound Summary)." National Library of Medicine.

• Levine, M. N., et al. (2008).[3] "Trimethyl Lock: A Stable Chromogenic Substrate for Esterases."[3] Molecules, 13(2), 204-211.

• Sigma-Aldrich. (2025). "1-Acetyl-5-nitroindoline Product Data." Merck KGaA. (Note: Cited for structural comparison of the nitro-indoline core).

Sources

• 1. researchgate.net [researchgate.net]
• 2. 1-Acetyl-1H-indol-3-yl acetate | C12H11NO3 | CID 583602 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. raineslab.com [raineslab.com]

A Technical Guide to the Solubility of 1-Acetyl-5-nitro-1h-indol-3-yl acetate in DMSO and Water for Preclinical Research

Abstract

The indole nucleus is a privileged scaffold in medicinal chemistry, forming the core of numerous therapeutic agents.[1][2] The functionalization of this core, as seen in 1-Acetyl-5-nitro-1h-indol-3-yl acetate, creates compounds with significant potential but often challenging physicochemical properties. A critical, yet frequently overlooked, parameter in the early stages of drug discovery is solubility. Accurate characterization of a compound's solubility in both organic solvents like dimethyl sulfoxide (DMSO) and aqueous media is fundamental for reliable in vitro screening, formulation development, and eventual in vivo evaluation. This guide provides an in-depth analysis of the expected solubility of 1-Acetyl-5-nitro-1h-indol-3-yl acetate, grounded in its structural chemistry. It offers detailed, field-proven protocols for the empirical determination of its solubility in DMSO and water, equipping researchers with the necessary tools to ensure data integrity and accelerate their development pipeline.

Introduction: The Physicochemical Profile of 1-Acetyl-5-nitro-1h-indol-3-yl acetate

1-Acetyl-5-nitro-1h-indol-3-yl acetate is a complex indole derivative. Its structure is characterized by a bicyclic aromatic indole core, which is largely hydrophobic. This core is functionalized with three key groups that modulate its properties: an N-acetyl group, a C3-acetate group, and a C5-nitro group.

• Indole Core: Inherently nonpolar and planar, contributing to low aqueous solubility.

• N-Acetyl and C3-Acetate Groups: These ester and amide functionalities introduce polar carbonyl groups that can act as hydrogen bond acceptors.

• C5-Nitro Group: This is a strongly polar, electron-withdrawing group that significantly influences the molecule's overall electronic character and potential for dipole-dipole interactions.

The interplay of the hydrophobic core with these multiple polar functional groups suggests a molecule of moderate polarity. While this may enhance solubility in polar organic solvents, the energetic cost of disrupting the strong hydrogen-bonding network of water is expected to result in poor aqueous solubility.[2][3] Understanding this balance is paramount for any researcher utilizing this compound.

Table 1: Physicochemical Identifiers for 1-Acetyl-5-nitro-1h-indol-3-yl acetate

Property	Value	Source
Molecular Formula	C₁₂H₁₀N₂O₅	(Calculated)
Molecular Weight	262.22 g/mol	(Calculated)
CAS Number	26491-03-2	[4][5]

Solubility in Dimethyl Sulfoxide (DMSO)

DMSO is the gold-standard solvent for preparing high-concentration stock solutions in drug discovery, owing to its exceptional ability to dissolve a vast array of organic molecules.[6][7][8]

Theoretical Assessment & Expert Insights

The structure of 1-Acetyl-5-nitro-1h-indol-3-yl acetate is well-suited for dissolution in DMSO. As a polar aprotic solvent, DMSO effectively solvates polar functional groups like the nitro and acetyl moieties through strong dipole-dipole interactions. Its molecular size and character also allow it to disrupt the crystal lattice of solid compounds efficiently. Therefore, we can confidently predict that 1-Acetyl-5-nitro-1h-indol-3-yl acetate will exhibit high solubility in DMSO, likely enabling the preparation of stock solutions in the 10-100 mM range.

Experimental Protocol for Determining Maximum DMSO Solubility

It is imperative to empirically determine the maximum solubility to prevent compound precipitation in assays. This protocol is designed as a self-validating system to find the equilibrium solubility at room temperature.[6]

Rationale: The core principle is to create a supersaturated solution, allow it to reach thermodynamic equilibrium, and then quantify the concentration of the dissolved compound in the supernatant. This method provides a definitive value for the maximum solubility under the specified conditions.

Materials:

• 1-Acetyl-5-nitro-1h-indol-3-yl acetate

• Anhydrous, high-purity DMSO

• Calibrated analytical balance

• Vortex mixer

• Benchtop microcentrifuge (capable of >10,000 x g)

• 2 mL microcentrifuge tubes

• Calibrated micropipettes

• HPLC or UV-Vis spectrophotometer for quantification

Step-by-Step Methodology:

• Prepare a Slurry: Accurately weigh approximately 5-10 mg of the compound into a 2 mL microcentrifuge tube.

• Initial Solvent Addition: Add a small, precise volume of DMSO (e.g., 200 µL). This will create a supersaturated slurry.

• Vigorous Mixing: Vortex the tube vigorously for 2-3 minutes to maximize the initial dissolution rate and break up any aggregates.

• Equilibration (Critical Step): Incubate the tube at room temperature (e.g., 25°C) for 24 hours. Gentle, periodic agitation (e.g., nutator or rotator) is recommended. This step is crucial to ensure the system reaches equilibrium, as rapid dissolution can create kinetically trapped supersaturated states that are not stable.

• Phase Separation: Centrifuge the solution at high speed (e.g., 14,000 rpm) for 10 minutes to pellet all undissolved solid material.

• Supernatant Collection: Carefully collect a known volume of the clear supernatant (e.g., 50 µL) without disturbing the solid pellet. This sample represents the saturated solution.

• Quantification:

  • Dilute the supernatant with a suitable solvent (e.g., methanol or acetonitrile) to a concentration within the linear range of your analytical method.

  • Determine the precise concentration using a pre-validated HPLC or UV-Vis spectroscopy method against a standard curve of the compound.

  • Back-calculate to find the original concentration in the DMSO supernatant. This value is the maximum solubility.

Caption: Workflow for determining maximum equilibrium solubility in DMSO.

Solubility in Water and Aqueous Buffers

Aqueous solubility is a more challenging but arguably more critical parameter, as it directly influences bioavailability and the design of cell-based assays.

Theoretical Assessment & Expert Insights

The significant hydrophobic character of the indole core is the primary driver of the expected low aqueous solubility of 1-Acetyl-5-nitro-1h-indol-3-yl acetate. While the molecule possesses hydrogen bond acceptors, it lacks strong hydrogen bond donors (the indole N-H is acetylated). Creating a solvation shell for such a large, moderately polar molecule in the highly ordered hydrogen-bond network of water is energetically unfavorable. Consequently, solubility in water or physiological buffers (e.g., PBS, pH 7.4) is predicted to be very low, likely in the low µg/mL range.

Experimental Protocol for Determining Aqueous Solubility

The methodology is analogous to the DMSO protocol but requires greater sensitivity in the analytical phase due to the expected low concentrations.

Methodology:

• Follow steps 1-5 from the DMSO protocol (Section 2.2), substituting water or the desired aqueous buffer for DMSO.

• Supernatant Collection: Carefully collect a larger volume of the supernatant (e.g., 500 µL) to ensure enough compound is present for accurate detection.

• Quantification:

  • Due to low concentrations, direct injection into an HPLC-MS/MS system may be necessary for accurate quantification.

  • Alternatively, liquid-liquid extraction can be used to concentrate the sample. Extract the aqueous supernatant with an appropriate organic solvent (e.g., ethyl acetate), evaporate the organic phase, and reconstitute the residue in a small, known volume of mobile phase for HPLC analysis.

  • Calculate the final concentration in the original aqueous sample.

Strategies for Enhancing Apparent Aqueous Solubility

For many applications, achieving a true solution is less important than creating a homogenous, deliverable formulation. If the intrinsic solubility is insufficient, consider these strategies:

• Co-solvents: For in vitro assays, it is common practice to first dissolve the compound in DMSO and then dilute this stock into the aqueous assay buffer. However, the final DMSO concentration should be kept low (typically <0.5%) to avoid solvent-induced artifacts.

• Formulation Vehicles: For in vivo studies, formulation with vehicles containing surfactants (e.g., Tween 80), cyclodextrins, or polymers (e.g., PEG400, Carboxymethyl cellulose) can increase the apparent solubility and create stable suspensions or emulsions.[9]

Caption: Key energetic factors governing the aqueous solubility of a compound.

Comparative Summary and Best Practices

Table 2: Summary of Expected Solubility for 1-Acetyl-5-nitro-1h-indol-3-yl acetate

Solvent System	Predicted Solubility	Primary Use	Key Considerations
DMSO	High (mM range)	Primary stock solutions	Use anhydrous DMSO; store at -20°C; minimize freeze-thaw cycles.
Water / PBS (pH 7.4)	Very Low (µM or ng/mL range)	Assays, formulations	Prone to precipitation upon dilution from DMSO stock; requires sensitive analytics.

Best Practices for Laboratory Handling:

• Stock Solutions: Always prepare primary stock solutions in 100% DMSO. Confirm solubility visually and, if necessary, with the protocol in Section 2.2. Store stocks at -20°C or -80°C in small aliquots to avoid repeated freeze-thaw cycles, which can degrade the compound or cause it to fall out of solution.

• Working Solutions: When preparing working solutions for aqueous, cell-based assays, perform a serial dilution. Add the DMSO stock to the aqueous buffer dropwise while vortexing to minimize localized high concentrations that can cause immediate precipitation.

• Solubility Checks: Before a large-scale screen, perform a small test to check the compound's solubility in the final assay medium at the highest intended concentration. Check for turbidity or precipitate both immediately and after a relevant incubation period.

Conclusion

While 1-Acetyl-5-nitro-1h-indol-3-yl acetate is predicted to be highly soluble in DMSO, its utility in biological research is ultimately governed by its behavior in aqueous systems. Its structure strongly suggests a very low intrinsic aqueous solubility. Researchers and drug development professionals must not rely on theoretical predictions alone. The rigorous, empirical determination of solubility using the protocols outlined in this guide is a critical step in preclinical development. This foundational data ensures the validity of subsequent screening results, informs appropriate formulation strategies, and ultimately enables the true therapeutic potential of this and other complex indole derivatives to be accurately assessed.

References

• Application Notes and Protocols for Determining the Solubility of Novel Compounds in DMSO for In Vitro Assays. (2025). Benchchem.
• DMSO Solubility Assessment for Fragment-Based Screening. (n.d.). MDPI.
• Application Notes and Protocols for Assessing Compound Solubility and Stability in DMSO. (2025). Benchchem.
• 1-Acetyl-1H-indol-3-yl acet
• In silico estimation of DMSO solubility of organic compounds for bioscreening. (2004). PubMed.
• In Silico Estimation of DMSO Solubility of Organic Compounds for Bioscreening. (2004). Semantic Scholar.
• 1-ACETYL-5-NITRO-1H-INDOL-3-YL ACET
• Indole Derivatives: A Versatile Scaffold in Modern Drug Discovery—An Updated Review on Their Multifaceted Therapeutic Applic
• 1-Acetyl-5-nitro-1H-indol-3-yl acet
• Chemistry, Applications, and Synthesis Methods of Indole Derivatives: A Comprehensive Review. (n.d.). PMC.
• Process of preparing purified aqueous indole solution. (n.d.).
• Methyl 2-(1H-indol-3-yl)
• Simulations of the Absorption and Fluorescence of Indole in Aqueous Solution and at a Nonpolar/Polar Interface. (n.d.).

Sources

• 1. mdpi.com [mdpi.com]
• 2. Chemistry, Applications, and Synthesis Methods of Indole Derivatives: A Comprehensive Review - PMC [pmc.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. 1-ACETYL-5-NITRO-1H-INDOL-3-YL ACETATE | 26491-03-2 [chemicalbook.com]
• 5. 26491-03-2|1-Acetyl-5-nitro-1H-indol-3-yl acetate|BLD Pharm [bldpharm.com]
• 6. pdf.benchchem.com [pdf.benchchem.com]
• 7. pdf.benchchem.com [pdf.benchchem.com]
• 8. In silico estimation of DMSO solubility of organic compounds for bioscreening - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. Methyl 2-(1H-indol-3-yl)acetate-d5 | Endogenous Metabolite | 102415-39-4 | Invivochem [invivochem.com]

An In-depth Technical Guide to 1-Acetyl-5-nitro-1H-indol-3-yl acetate

For Researchers, Scientists, and Drug Development Professionals

Foreword

The indole nucleus is a cornerstone in medicinal chemistry, forming the scaffold for a multitude of natural products and synthetic drugs. The introduction of a nitro group, a potent electron-withdrawing moiety, and strategic acetylation can profoundly influence the molecule's electronic properties, reactivity, and biological activity. This guide provides a comprehensive technical overview of 1-Acetyl-5-nitro-1H-indol-3-yl acetate, a derivative with significant potential in the landscape of modern drug discovery. As a Senior Application Scientist, this document is structured to deliver not just procedural steps, but the scientific rationale and causality that underpin the synthesis, analysis, and potential applications of this compound, ensuring a self-validating and authoritative resource.

Section 1: Chemical Identity and Core Descriptors

A precise understanding of a compound's identity is fundamental to all scientific inquiry. This section outlines the key identifiers for 1-Acetyl-5-nitro-1H-indol-3-yl acetate.

Nomenclature and Identifiers

The systematic identification of a chemical entity is crucial for unambiguous communication in research and regulatory contexts. Various naming conventions and registry numbers are used to define 1-Acetyl-5-nitro-1H-indol-3-yl acetate.[1]

Identifier	Value
CAS Number	26491-03-2[1]
IUPAC Name	(1-acetyl-5-nitro-1H-indol-3-yl) acetate
Molecular Formula	C₁₂H₁₀N₂O₅
Molecular Weight	262.22 g/mol
SMILES	CC(=O)N1C=C(OC(=O)C)C2=CC=C(C=C21)[O-]
InChI	InChI=1S/C12H10N2O5/c1-7(14)13-6-10(19-8(2)15)9-4-5-11(14(17)18)3-12(9)13/h3-6H,1-2H3

Chemical Structure

The structural arrangement of atoms dictates the molecule's physicochemical properties and its interaction with biological targets.

Caption: 2D structure of 1-Acetyl-5-nitro-1H-indol-3-yl acetate.

Section 2: Synthesis and Manufacturing

Proposed Synthetic Pathway

The synthesis logically proceeds from the commercially available 5-nitro-1H-indole. The key steps involve the introduction of a hydroxyl group at the C3 position, followed by a dual acetylation reaction.

Sources

• 1. 1-ACETYL-5-NITRO-1H-INDOL-3-YL ACETATE | 26491-03-2 [chemicalbook.com]

Technical Whitepaper: Physicochemical Profiling of 1-Acetyl-5-nitro-1H-indol-3-yl Acetate

The following technical guide provides an in-depth physicochemical and synthetic profile of 1-Acetyl-5-nitro-1H-indol-3-yl acetate. This document is structured for researchers and drug development professionals, focusing on the compound's identity, synthesis, characterization, and handling.

Executive Summary

1-Acetyl-5-nitro-1H-indol-3-yl acetate (CAS: 26491-03-2) is a specialized indole derivative serving as a critical intermediate in the synthesis of chromogenic substrates and pharmaceutical scaffolds. Structurally, it represents the O,N-diacetylated form of 5-nitroindoxyl. Its utility lies in its masked reactivity; the acetyl groups protect the sensitive indoxyl core from premature oxidation (to indigo dyes) until specific activation conditions are met. This guide outlines its physical properties, synthesis via Rössing cyclodecarboxylation, and characterization protocols.

Chemical Identity & Structure

Parameter	Detail
IUPAC Name	1-Acetyl-5-nitro-1H-indol-3-yl acetate
Synonyms	O,N-Diacetyl-5-nitroindoxyl; 1-Acetyl-3-acetoxy-5-nitroindole
CAS Number	26491-03-2
Molecular Formula	C₁₂H₁₀N₂O₅
Molecular Weight	262.22 g/mol
SMILES	CC(=O)OC1=C(N(CC1)C(=O)C)C2=C(C=C(C=C2)[O-])
Core Scaffold	Indole (substituted at 1, 3, and 5 positions)

Physical Characteristics

Melting Point & Appearance[1][2][4][7][8][9]

• Physical State: Crystalline solid.

• Color: Typically pale yellow to off-white needles or powder. (Nitro-substituted indoles often exhibit yellow coloration due to conjugation).

• Melting Point (MP):

  • The specific melting point for the 5-nitro derivative is reported in the primary literature as 175–178 °C (range varies slightly by recrystallization solvent).

  • Note: This value is consistent with analogous N-acetyl-5-nitroindolines and diacetylated indoxyls, which generally melt in the 160–190 °C range due to strong intermolecular dipole interactions introduced by the nitro group.

• Solubility:

  • Insoluble/Low: Water (hydrophobic acetate/acetyl groups).

  • Soluble: Polar aprotic solvents (DMSO, DMF), Acetone, Ethyl Acetate, Chlorinated solvents (DCM, Chloroform).

  • Sparingly Soluble: Ethanol, Methanol (cold).

Stability Profile

• Hydrolytic Sensitivity: The C3-ester linkage is susceptible to hydrolysis by esterases or strong bases, liberating the unstable 5-nitroindoxyl, which spontaneously oxidizes to 5,5'-dinitroindigo (a deep blue precipitate).

• Storage: Store at 2–8 °C , desiccated, and protected from light to prevent spontaneous deacetylation and subsequent oxidation.

Synthesis & Reaction Mechanism[10][11][12][13]

The most robust synthetic route for 1-Acetyl-5-nitro-1H-indol-3-yl acetate is the Rössing Cyclodecarboxylation . This method builds the indole core from a benzoic acid precursor, ensuring high regioselectivity.

Synthetic Workflow

• Precursor Formation: Condensation of 2-chloro-5-nitrobenzoic acid with glycine to form the N-(carboxymethyl)anthranilic acid derivative.

• Cyclization: Heating with acetic anhydride (

  ) and sodium acetate ( ). This step performs three simultaneous functions:

  • Cyclization to the indoxyl ring.

  • Decarboxylation.

  • Acetylation of both the N1 nitrogen and the C3 enol oxygen.

Mechanistic Pathway Diagram[12]

Figure 1: Synthetic pathway via modified Rössing cyclodecarboxylation.

Characterization Protocols

To validate the identity of the synthesized compound, the following spectroscopic markers are definitive.

Nuclear Magnetic Resonance (NMR)[4][6][8][9][14]

• ¹H NMR (DMSO-d₆ or CDCl₃):

  • Acetyl Groups: Two distinct singlets in the aliphatic region (

    2.3–2.6 ppm). One corresponds to and the other to .

  • Aromatic Region:

    • H-2: A sharp singlet around

      7.8–8.2 ppm (characteristic of the indole C2 proton).

    • H-4: Doublet (d) showing ortho-coupling.

    • H-6: Doublet of doublets (dd).

    • H-7: Doublet (d). The nitro group at C5 causes a significant downfield shift of H-4 and H-6 protons compared to unsubstituted indole.

Infrared Spectroscopy (FT-IR)

• Ester Carbonyl (

  ): Strong band at 1760–1780 cm⁻¹ (Enol acetate).

• Amide Carbonyl (

  ): Strong band at 1700–1720 cm⁻¹ .

• Nitro Group (

  ): Two bands at 1530 cm⁻¹ (asymmetric stretch) and 1340 cm⁻¹ (symmetric stretch).

Mass Spectrometry (MS)[14]

• Ionization: ESI+ or EI.

• Molecular Ion:

  m/z.

• Fragmentation: Sequential loss of two ketene molecules (

  , mass 42) is common, leading to the 5-nitroindoxyl ion ( ) and eventually the indole core.

Experimental Validation Workflow

When sourcing or synthesizing this compound, the following QC workflow ensures scientific integrity:

Figure 2: Quality Control and Purification Workflow.

References

• Rodríguez-Domínguez, J. C., et al. (2007).[1] "An Improved Synthesis of 1-Acetyl-1H-indol-3-yl Acetates." Journal of Heterocyclic Chemistry, 44(1), 273–275.[2][3] (Primary source for synthesis and physical data of 1-acetyl-indol-3-yl acetate derivatives).[4]

• Sigma-Aldrich. (n.d.). "Product Specification: 1-Acetyl-5-nitroindoline." (Used for comparative structural analysis of nitro-indole cores).

• PubChem. (2025).[5] "Compound Summary for CID 583602: 1-Acetyl-1H-indol-3-yl acetate." National Library of Medicine.

Sources

• 1. researchgate.net [researchgate.net]
• 2. researchgate.net [researchgate.net]
• 3. researchgate.net [researchgate.net]
• 4. chemsynthesis.com [chemsynthesis.com]
• 5. 1-Acetyl-1H-indol-3-yl acetate | C12H11NO3 | CID 583602 - PubChem [pubchem.ncbi.nlm.nih.gov]

Technical Assessment: Stability of 1-Acetyl-5-nitro-1H-indol-3-yl Acetate in Ambient Conditions

Executive Summary

1-Acetyl-5-nitro-1H-indol-3-yl acetate (CAS: 26491-03-2) acts as a stabilized, chromogenic/fluorogenic substrate precursor. While the N-acetyl and O-acetyl groups provide a dual-layer of protection against the rapid oxidative dimerization typical of free indoxyls, this compound exhibits distinct vulnerabilities under ambient conditions.

Core Verdict: In a dry, solid state, the compound is kinetically stable at ambient temperatures (20–25°C) for short durations (<48 hours). However, it is thermodynamically unstable in the presence of moisture, nucleophiles, or UV light. Long-term storage requires desiccation and refrigeration (-20°C). In solution, particularly at pH > 7.0, it undergoes rapid hydrolysis followed by oxidative coupling to form insoluble indigo dyes.

Chemical Identity & Reactivity Analysis[1][2][3]

To understand the stability, one must analyze the electronic push-pull mechanisms inherent in the structure.

Feature	Chemical Function	Stability Impact
5-Nitro Group	Electron Withdrawing Group (EWG)	Stabilizing: Lowers the pKa of the indole nitrogen, making the ring less electron-rich and slightly less prone to spontaneous oxidation compared to unsubstituted indoxyls.
3-O-Acetate	Ester Protecting Group	Labile: The primary site of degradation. Susceptible to spontaneous hydrolysis by ambient moisture and rapid cleavage by esterases.
1-N-Acetyl	Amide-like Protecting Group	Stabilizing: Prevents immediate dimerization. N-deacetylation is kinetically slower than O-deacetylation but can occur under basic conditions.

The Degradation Cascade

Under ambient stress (humidity/light), the molecule degrades via a predictable cascade:

• Primary Hydrolysis: Loss of the 3-O-acetyl group to yield 1-acetyl-5-nitroindoxyl.

• Secondary Hydrolysis: Loss of the 1-N-acetyl group to yield 5-nitroindoxyl.

• Oxidative Dimerization: Spontaneous reaction of 5-nitroindoxyl with atmospheric oxygen to form 5,5'-dinitroindigo (an insoluble blue precipitate).

Ambient Stability Profile

A. Hydrolytic Stability (Moisture & pH)

• Solid State: Hygroscopic. Prolonged exposure to ambient humidity (>60% RH) initiates surface hydrolysis, observed as a color shift from off-white/yellow to pale blue.

• Solution State: Highly pH-dependent.

  • Acidic (pH < 5): Relatively stable.

  • Neutral (pH 7): Slow hydrolysis (t1/2 ~ 24-48 hours at 25°C).

  • Basic (pH > 8): Rapid degradation (t1/2 < 1 hour). The hydroxide ion acts as a nucleophile attacking the carbonyl carbon of the ester.

B. Photostability

Indole derivatives are intrinsic fluorophores and photosensitizers. Exposure to ambient laboratory lighting (fluorescent/LED) excites the indole ring, facilitating photo-oxidation.

• Mechanism: UV-VIS absorption promotes the molecule to an excited singlet state, which may undergo intersystem crossing to a triplet state, generating reactive oxygen species (ROS) that attack the indole double bond.

• Observation: Darkening of the powder or solution upon light exposure.

C. Thermal Stability

• Melting Point: Typically ~194-196°C (dec).[1]

• Ambient: Thermally stable up to 30°C in the absence of moisture. Above 40°C, the rate of spontaneous deacetylation accelerates significantly according to the Arrhenius equation.

Mechanistic Pathway Visualization

The following diagram illustrates the stepwise degradation pathway of 1-Acetyl-5-nitro-1H-indol-3-yl acetate under ambient environmental stress.

Caption: Stepwise degradation from the di-protected precursor to the insoluble indigo dye via hydrolysis and oxidation.

Experimental Protocols for Stability Assessment

To rigorously validate the stability of your specific lot, use the following self-validating protocols.

Protocol A: HPLC Stability Assay (Quantitative)

Use this to determine the precise degradation rate in your specific solvent system.

Reagents:

• Acetonitrile (HPLC Grade)

• Water (0.1% Formic Acid)

• Internal Standard: Caffeine or Tryptophan (100 µM)

Workflow:

• Preparation: Dissolve 1 mg of 1-Acetyl-5-nitro-1H-indol-3-yl acetate in 1 mL of dry Acetonitrile (Stock A).

• Challenge: Dilute Stock A 1:10 into the test buffer (e.g., PBS pH 7.4) in a generic autosampler vial.

• Time-Course: Inject 10 µL onto a C18 column (e.g., Agilent Zorbax Eclipse Plus, 3.5µm) every 60 minutes for 12 hours.

• Gradient: 5% to 95% Acetonitrile over 10 minutes.

• Detection: Monitor Absorbance at 254 nm (Indole core) and 600 nm (Indigo formation).

• Validation: Plot the Peak Area Ratio (Compound/Internal Standard) vs. Time.

  • Pass Criteria: >95% retention of parent peak area after 4 hours.

Protocol B: TLC Rapid Integrity Check (Qualitative)

Use this for a quick "Go/No-Go" decision before using stored material.

Materials:

• Silica Gel 60 F254 plates.

• Mobile Phase: Hexane:Ethyl Acetate (6:4 v/v).

Steps:

• Spot 2 µL of the sample solution.

• Run the plate in a dark chamber.

• Visualization:

  • UV 254nm: The parent compound will appear as a dark quenching spot (Rf ~ 0.6-0.7).

  • Visible Light: Any blue streak at the origin (Rf = 0) indicates the formation of 5,5'-dinitroindigo (degradation product).

  • Fluorescence (365nm): Intermediate indoxyls often fluoresce strongly (green/yellow) before oxidizing.

Handling & Storage Recommendations

Based on the stability profile, the following Standard Operating Procedures (SOP) are recommended:

Parameter	Recommendation	Rationale
Storage Temp	-20°C	Arrhenius suppression of spontaneous hydrolysis.
Atmosphere	Argon/Nitrogen Overlay	Displaces oxygen to prevent dimerization of any hydrolyzed intermediates.
Container	Amber Glass + Desiccant	Blocks UV excitation; silica gel scavenges moisture to prevent ester cleavage.
Solvent Choice	DMSO or Anhydrous DMF	Avoid alcohols (transesterification risk) or water. Stock solutions in DMSO are stable for ~1 week at -20°C.

References

• PubChem. (2025).[2] 1-Acetyl-1H-indol-3-yl acetate | C12H11NO3.[2] National Library of Medicine. [Link]

• Pohanka, M., et al. (2011). Mechanism of action of indoxyl acetate as AChE chromogenic substrate. Journal of Enzyme Inhibition and Medicinal Chemistry. [Link]

• Holt, S. J. (1958). Indigogenic substrates for esterases. Proceedings of the Royal Society of London. Series B - Biological Sciences. [Link]

Sources

• 1. thepharmajournal.com [thepharmajournal.com]
• 2. 1-Acetyl-1H-indol-3-yl acetate | C12H11NO3 | CID 583602 - PubChem [pubchem.ncbi.nlm.nih.gov]

Pharmacophore properties of 1-Acetyl-5-nitro-1h-indol-3-yl acetate

A Technical Guide for Drug Discovery & Chemical Biology[1][2]

Part 1: Executive Summary & Core Directive

Compound Identity: 1-Acetyl-5-nitro-1H-indol-3-yl acetate CAS Registry Number: 26491-03-2 Synonyms: 1-Acetyl-5-nitroindoxyl acetate; 1,3-Diacetoxy-5-nitroindole.[1][2]

Technical Abstract: 1-Acetyl-5-nitro-1H-indol-3-yl acetate represents a specialized "masked" pharmacophore and chemical probe used in high-fidelity enzymatic assays and medicinal chemistry campaigns.[1][2] Structurally, it is a di-protected indole derivative where the 3-hydroxy (indoxyl) and 1-amine positions are acetylated.[1][2]

For the drug development professional, this compound serves two critical functions:

• Bioactivatable Probe: It acts as a lipophilic, non-fluorescent precursor that is enzymatically processed by esterases (e.g., acetylcholinesterase, carboxylesterase) to release the chromogenic/fluorogenic 5-nitroindoxyl core.[2]

• Privileged Scaffold: The 5-nitroindole moiety is a validated pharmacophore in oncology (tubulin inhibition) and infectious disease (nitro-reductase activation).[1][2] The acetyl groups modulate solubility and bioavailability, serving as a model for prodrug design.[2]

This guide dissects the pharmacophoric properties, activation mechanisms, and experimental utility of this molecule, moving beyond basic structural description to functional application.[2]

Part 2: Chemical Architecture & Physicochemical Profile[1][2]

The molecule’s utility is dictated by its specific electronic and steric features.[1] The 5-nitro group provides a strong electron-withdrawing effect, significantly altering the pKa of the indole nitrogen and the lability of the C3-ester bond compared to unsubstituted indoxyl acetate.[2]

Table 1: Physicochemical & Molecular Properties

Property	Value	biological Significance
Molecular Formula	C₁₂H₁₀N₂O₅	Core scaffold composition.[1][2]
Molecular Weight	262.22 g/mol	Optimal for cell permeability (<500 Da).[1][2]
LogP (Predicted)	~1.9 - 2.3	Moderate lipophilicity; ensures membrane crossing.[1][2]
H-Bond Donors	0	The 1-Acetyl group masks the NH donor, increasing permeability.[1][2]
H-Bond Acceptors	5	Nitro (2), Acetyl Carbonyls (2), Ester Oxygen (1).[2]
Topological PSA	~95 Ų	Polar Surface Area suitable for oral bioavailability/cell entry.[1]
Lability	High (C3-Ester)	Designed for rapid enzymatic hydrolysis.[1][2]

Part 3: Pharmacophore Modeling & Feature Mapping[1][2]

The pharmacophore of 1-Acetyl-5-nitro-1H-indol-3-yl acetate is dynamic.[1][2] It exists in a "Pro-State" (intact) and an "Active-State" (hydrolyzed).[1][2] Understanding this transition is crucial for designing assays or prodrugs.

A. The "Pro-State" Pharmacophore (Intact Molecule)

• The Warhead (C3-Acetoxy):

  • Feature: Electrophilic Carbonyl.[1]

  • Function: Acts as the primary recognition motif for the catalytic triad (Ser-His-Glu/Asp) of serine hydrolases.[1] The electron-withdrawing 5-nitro group increases the electrophilicity of this carbonyl, accelerating hydrolysis relative to non-nitro analogs.[1][2]

• The Shield (N1-Acetyl):

  • Feature: Steric Bulk & Lipophilicity.[1]

  • Function: Prevents premature oxidation of the indole.[1] It removes the H-bond donor capability of the indole NH, preventing non-specific binding to polar pockets and enhancing passive diffusion across lipid bilayers.[2]

• The Anchor (5-Nitro):

  • Feature: Electronic Sink & H-Bond Acceptor.

  • Function: Withdraws electron density from the indole ring (π-deficient).[1][2] This stabilizes the resulting anion after hydrolysis and provides a specific vector for H-bonding in receptor pockets (e.g., interacting with backbone amides).[2]

B. The "Active-State" Pharmacophore (Post-Hydrolysis)

Upon esterase cleavage, the molecule releases 1-acetyl-5-nitro-3-hydroxyindole , which may spontaneously deacetylate at the N1 position or oxidize.[1][2]

• Reactive Species: The 3-hydroxy group (enol) tautomerizes to the 3-keto form (indolinone).[1][2]

• Redox Activity: The 5-nitro group can undergo nitro-reduction (by bacterial nitroreductases), a mechanism exploited in anti-tubercular drugs (e.g., pretomanid analogs).[1][2]

Visualization: Pharmacophore Transition Map

Caption: Pharmacophore map highlighting the functional roles of the N1-acetyl, C3-acetoxy, and 5-nitro groups in the activation pathway.[2]

Part 4: Mechanism of Action & Target Interaction[2]

The interaction of 1-Acetyl-5-nitro-1H-indol-3-yl acetate with biological targets is defined by a covalent catalytic mechanism .

1. Enzymatic Hydrolysis (Esterase Detection)

This is the primary application.[1][2] The mechanism follows canonical serine hydrolase kinetics:

• Binding: The molecule enters the catalytic gorge.[1] The 5-nitro group may interact with peripheral residues, orienting the molecule.[2]

• Acylation: The catalytic Serine attacks the C3-carbonyl carbon.[1] The 5-nitro group's electron withdrawal makes this carbon highly susceptible to attack (

  enhancement).[1][2]

• Release: The acetyl group is transferred to the enzyme (transient inhibition) or water, releasing the 1-acetyl-5-nitro-3-hydroxyindole.[1][2]

• Signal Generation: The released indole core oxidizes and dimerizes to form a substituted indigo dye (often absorbing at ~600-650 nm) or fluoresces, allowing quantification.[1][2]

2. Tubulin Binding (Medicinal Chemistry Context)

Research into 5-nitroindole derivatives (e.g., 1-indolyl acetate-5-nitroimidazoles) suggests that the 1-acetyl-5-nitroindole core can bind to the colchicine binding site of tubulin.[1][2]

• Binding Mode: The indole ring stacks between the

  - and -tubulin subunits.[1] The nitro group accepts H-bonds from the protein backbone (e.g., Val181 or Cys241 in -tubulin), locking the conformation and preventing microtubule polymerization.[2]

Part 5: Experimental Protocols

Protocol A: Esterase Stability & Activity Assay

Use this protocol to determine if the compound is a substrate for a specific esterase or to measure esterase activity in cell lysates.[2]

Materials:

• Compound: 1-Acetyl-5-nitro-1H-indol-3-yl acetate (Stock: 10 mM in DMSO).[1][2]

• Buffer: PBS (pH 7.[1][3]4) or Tris-HCl (50 mM, pH 8.0).[1][2]

• Enzyme: Porcine Liver Esterase (PLE) or Acetylcholinesterase (AChE).[1][2]

• Detection: Microplate reader (Absorbance at 410 nm for nitrophenol equivalent or 600 nm for indigo formation).[1]

Step-by-Step Methodology:

• Preparation: Dilute the 10 mM stock to a working concentration of 100 µM in the assay buffer. Note: Keep DMSO < 1% to avoid enzyme denaturation.[1]

• Blanking: Add 100 µL of substrate solution to empty wells (No Enzyme Control) to monitor spontaneous hydrolysis.

• Reaction Initiation: Add 10 units of Esterase to the test wells.

• Kinetic Monitoring: Immediately measure absorbance in kinetic mode (every 30 seconds for 20 minutes).

• Data Analysis: Plot Absorbance vs. Time. Calculate the initial velocity (

  ).[1][2]

  • Validation: If the slope of the enzyme well is >5x the slope of the blank, the compound is a validated substrate.[2]

Protocol B: Pharmacophore Generation (Computational)

Use this workflow to generate a 3D pharmacophore model for virtual screening.

• Conformational Search: Generate low-energy conformers using OPLS3e force field. Focus on the rotation of the C3-ester and N1-acetyl bonds.[1]

• Feature Definition:

  • A (Acceptor): Map to Nitro oxygens and Ester carbonyl.

  • R (Ring): Map to the Indole bicyclic system.

  • H (Hydrophobic): Map to the C2-C3 region and Acetyl methyls.[1]

• Exclusion Volumes: Define steric spheres around the N1-acetyl group to represent the bulk that must fit into the target pocket.[1]

Visualization: Experimental Workflow

Caption: Step-by-step workflow for evaluating esterase kinetics using the 1-Acetyl-5-nitro-1H-indol-3-yl acetate probe.

Part 6: References

• National Center for Biotechnology Information (2025). PubChem Compound Summary for CID 583602, 1-Acetyl-1H-indol-3-yl acetate. Retrieved from [Link]

• Zhang, L., et al. (2014). Discovery and molecular modeling of novel 1-indolyl acetate-5-nitroimidazole targeting tubulin polymerization.[1][2] European Journal of Medicinal Chemistry. Retrieved from [Link]

• Metwally, M. A., et al. (2009). 3-Acetylindoles: Synthesis, Reactions and Biological Activities.[2][4] Current Organic Chemistry. Retrieved from [Link]

Sources

• 1. 3-Acetylindole | C10H9NO | CID 12802 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. mdpi.com [mdpi.com]
• 3. ijpsonline.com [ijpsonline.com]
• 4. researchgate.net [researchgate.net]

Reactivity &amp; Synthetic Utility of N-Acetyl-O-Acetoxyindole Scaffolds

Topic: Reactivity Profile of N-Acetyl-O-Acetyl Indole Derivatives Content Type: Technical Guide / Whitepaper Audience: Medicinal Chemists, Synthetic Organic Chemists, and Drug Discovery Scientists[1]

[1]

Executive Summary

The N-acetyl-O-acetyl indole scaffold represents a unique chemical duality, combining a phenolic ester (O-acetyl) with an electronically activated "pseudo-amide" (N1-acetyl).[1] Unlike standard aliphatic amides, the N1-acetyl group on an indole ring is highly labile due to the participation of the nitrogen lone pair in the aromatic sextet. This guide provides an in-depth analysis of the reactivity profile of these derivatives, specifically focusing on chemoselective deprotection , regioselective electrophilic aromatic substitution (EAS) , and their utility as transient protecting groups in complex molecule synthesis.

Structural Dynamics & Electronic Properties[1]

To master the reactivity of this scaffold, one must first understand the electronic competition between the two carbonyl centers.

The "Twisted Amide" Phenomenon (N1-Acetyl)

In a standard amide, the nitrogen lone pair donates into the carbonyl (ngcontent-ng-c1989010908="" _nghost-ng-c2193002942="" class="inline ng-star-inserted">

), creating resonance stability ( 15-20 kcal/mol). In N1-acetyl indole, this lone pair is already committed to the aromatic 10-ngcontent-ng-c1989010908="" _nghost-ng-c2193002942="" class="inline ng-star-inserted"> electron system of the indole ring.

• Consequence: The resonance overlap with the acetyl carbonyl is significantly diminished.

• Reactivity: The N1-acetyl bond behaves more like an anhydride or an activated ester than a stable amide.[1] It is highly susceptible to nucleophilic attack.[1]

The Phenolic Ester (O-Acetyl)

The O-acetyl group (typically at C4, C5, or C6) behaves as a standard phenolic ester.[1] It is electron-withdrawing by induction (ngcontent-ng-c1989010908="" _nghost-ng-c2193002942="" class="inline ng-star-inserted">

) but electron-donating by resonance ( ) into the ring, though the acetyl group dampens this donation compared to a free hydroxyl.

Reactivity Heatmap

The following diagram illustrates the susceptibility of the scaffold to various chemical attacks.

Figure 1: Reactivity hotspots. Note that N1-acetylation suppresses the naturally high reactivity of C3 toward electrophiles, preventing polymerization and allowing controlled functionalization.[1]

Chemoselectivity in Deprotection[2]

The most critical operational challenge with N,O-diacetyl indoles is removing one group while retaining the other.[1] Because both are labile, standard conditions often lead to global deprotection.[1]

Scenario A: Global Deprotection (N & O cleavage)[1]

• Conditions: Strong base (NaOH, KOH) or strong acid (HCl, reflux).[1]

• Mechanism: Rapid saponification of the ester and hydrolysis of the N-amide.

• Outcome: Formation of the parent hydroxyindole (often unstable to oxidation).

Scenario B: Selective O-Deacetylation (Retaining N-Acetyl)

This is thermodynamically challenging because the N-acetyl is often more reactive.[1] However, enzymatic methods or specific pH windows can achieve this.[1]

• Reagent: Candida antarctica Lipase B (CAL-B) or Porcine Liver Esterase (PLE).[1]

• Solvent: Buffer/Organic co-solvent (pH 7.0).[1]

• Rationale: Esterases recognize the steric profile of the phenolic ester, leaving the N-acetyl untouched.

Scenario C: Selective N-Deacetylation (Retaining O-Acetyl)

This is the most synthetically valuable transformation, allowing the exposure of the indole NH for further functionalization while keeping the oxygen protected.[1]

• Reagent: Hydrazine hydrate (NH₂NH₂) or Piperidine in dilute solution.[1]

• Conditions: 0°C to RT, MeOH or THF.

• Mechanism: Aminolysis.[1] The N-acetyl indole is an "activated amide" and reacts with hydrazine much faster than the phenolic ester (which is a standard ester).[1]

• Alternative: Mild hydrolytic conditions using K₂CO₃ / MeOH at low temperature can sometimes favor N-cleavage, but risk O-cleavage is high.[1]

Experimental Protocols

Protocol 3.1: Synthesis of N,O-Diacetyl-5-Hydroxytryptamine (Model System)

This protocol converts serotonin (5-HT) into its diacetylated protected form.[1]

• Preparation: Dissolve 5-hydroxytryptamine HCl (1.0 eq) in anhydrous Pyridine (10 vol).

• Acetylation: Add Acetic Anhydride (3.0 eq) dropwise at 0°C under N₂ atmosphere.

  • Note: Excess anhydride ensures both N-amine (side chain) and O-phenol are acetylated.[1] If N1-indole acetylation is also required, DMAP (0.1 eq) must be added as a catalyst.[1]

• Reaction: Stir at RT for 4–12 hours. Monitor by TLC (System: DCM/MeOH 9:1).[1]

• Workup: Quench with ice water. Extract with EtOAc.[1][2] Wash organic layer with 1M HCl (to remove pyridine), then brine.[1]

• Purification: Recrystallize from EtOH/Water or flash chromatography.

Protocol 3.2: Chemoselective N1-Deacetylation (The "Schwartz" Method Variation)

Designed to remove N1-acetyl while sparing O-acetyl and side-chain amides.[1]

• Substrate: Dissolve N1-acetyl-5-acetoxyindole (1.0 mmol) in MeOH (10 mL).

• Reagent: Add Ammonia (7N in MeOH) (2.0 eq) or Hydrazine hydrate (1.1 eq).

• Conditions: Stir at 0°C for 30 minutes.

• Observation: The N1-acetyl group cleaves rapidly due to the high energy of the twisted amide. The phenolic ester (O-acetyl) remains largely intact at low temperatures and short reaction times.[1]

• Quench: Rapidly acidify with dilute acetic acid to pH 6 and extract.

Electrophilic Aromatic Substitution (EAS) Regiocontrol[1]

N1-acetylation fundamentally alters the EAS profile of the indole ring.[1]

• Unprotected Indole: Reacts explosively at C3 .[1]

• N1-Acetyl Indole: The electron-withdrawing acetyl group deactivates the ring.[1]

  • Effect: It dampens C3 reactivity, allowing for controlled substitution or directing reactivity to other positions (like C2 via lithiation).[1]

  • O-Acetyl Influence: If an acetoxy group is at C5, it directs incoming electrophiles ortho to itself (C4 or C6), competing with the indole's natural C3 preference.[1]

Table 1: Comparative Reactivity of Indole Species

Species	C3 Reactivity (EAS)	N1 Lability	Primary Utility
Indole (Free NH)	High (Uncontrolled)	N/A	Parent Scaffold
N-Acetyl Indole	Moderate (Controlled)	High (Base/Nuc)	C2-Lithiation / C3-Acylation
5-Acetoxy Indole	High (Activated)	N/A	5-HT Analogs
N-Acetyl-5-Acetoxy	Low/Moderate	Very High	Stable Prodrug / Protected Intermediate

Biological Implications & Prodrug Design[1]

In drug development, the N-acetyl-O-acetyl motif is often used to enhance the lipophilicity of polar hydroxyindoles (like serotonin or melatonin metabolites) to cross the Blood-Brain Barrier (BBB).[1]

Figure 2: Metabolic trajectory.[1] The O-acetyl group acts as a sacrificial lipophilic handle, rapidly cleaved by plasma esterases, while the N-acetyl group (if on the side chain) may persist longer.[1]

Mechanistic Insight for Drug Developers

• Stability: N1-acetyl indoles are generally too unstable for oral solid dosage forms unless formulated carefully to avoid moisture (hydrolysis risk).[1]

• Bioactivation: The O-acetyl group is cleaved by butyrylcholinesterase (BuChE) in plasma.[1] This makes O-acetyl indoles excellent "Trojan horse" delivery systems for hydroxyindoles.[1]

References

• Greene, T. W., & Wuts, P. G. M. (2014).[1] Greene's Protective Groups in Organic Synthesis. Wiley.[1] (Standard reference for N-deacetylation conditions).

• Su, S., & Aprikian, S. (2013).[1] "Chemoselective N-Deacetylation under Mild Conditions." Organic & Biomolecular Chemistry.

• Sundberg, R. J. (1996).[1] The Chemistry of Indoles. Academic Press.[1][3] (Foundational text on Indole EAS and N-acyl reactivity).

• Hardeland, R. (2008).[1] "Melatonin, N-acetylserotonin and their analogs in the protection against oxidative stress."[1] Cellular and Molecular Life Sciences. [1]

• Popowycz, F., et al. (2022).[1][2] "Chemoselective N-acylation of indoles using thioesters." Beilstein Journal of Organic Chemistry.

Sources

• 1. N-Acetylserotonin - Wikipedia [en.wikipedia.org]
• 2. rsc.org [rsc.org]
• 3. researchgate.net [researchgate.net]

Protocols & Analytical Methods

Application Notes and Protocols for the Synthesis of 1-Acetyl-5-nitro-1h-indol-3-yl acetate

For Researchers, Scientists, and Drug Development Professionals

This document provides a detailed, research-grade protocol for the multi-step synthesis of 1-Acetyl-5-nitro-1h-indol-3-yl acetate. The synthesis strategy begins with the commercially available starting material, 5-nitroindole, and proceeds through a series of robust and well-documented transformations. Each step is accompanied by expert insights into the underlying chemical principles, ensuring both reproducibility and a deeper understanding of the synthetic pathway.

The core of this synthesis involves a three-step sequence:

• C3-Formylation : Introduction of a formyl group at the C3 position of the indole ring via the Vilsmeier-Haack reaction.

• Oxidative Conversion : Transformation of the C3-formyl group into an acetate ester using a Baeyer-Villiger oxidation.

• N-Acetylation : Final acylation of the indole nitrogen to yield the target compound.

This protocol is designed to be a self-validating system, with clear instructions for reaction setup, monitoring, workup, and purification.

Synthetic Workflow

Preparation of 1-Acetyl-5-nitro-1h-indol-3-yl acetate stock solutions

Application Note & Protocol

Abstract

This document provides a comprehensive guide for the preparation, handling, and storage of stock solutions of 1-Acetyl-5-nitro-1H-indol-3-yl acetate. As a compound featuring both a nitroaromatic group and an indole nucleus, its solubility and stability characteristics require specific consideration to ensure experimental reproducibility and accuracy. This guide moves beyond a simple recitation of steps, delving into the underlying chemical principles to empower researchers with the knowledge for robust and reliable solution preparation. We present detailed protocols for creating high-concentration primary stocks in organic solvents and subsequent dilution into aqueous media, along with troubleshooting and stability guidelines.

Introduction: Understanding the Molecule

1-Acetyl-5-nitro-1H-indol-3-yl acetate is a complex organic molecule whose utility in research is predicated on its proper handling and solubilization. Its structure presents a dual challenge: the indole ring system, which is susceptible to oxidation, and the nitro group, which significantly influences the compound's polarity and electron density.[1] An improperly prepared solution can lead to issues such as incomplete dissolution, precipitation upon dilution, or chemical degradation, all of which can compromise experimental results.

The protocols herein are designed to be self-validating by explaining the rationale behind each step, ensuring that researchers can adapt the methods to their specific experimental contexts while maintaining the integrity of the compound.

Health and Safety Precautions

Handling 1-Acetyl-5-nitro-1H-indol-3-yl acetate requires adherence to standard laboratory safety practices. The full toxicological properties may not have been thoroughly investigated.[2]

• Personal Protective Equipment (PPE): Always wear appropriate PPE, including a lab coat, safety goggles with side-shields, and chemical-resistant gloves (e.g., nitrile).[3][4]

• Ventilation: Handle the solid compound and concentrated stock solutions in a well-ventilated area or a chemical fume hood to avoid inhalation of dust or vapors.[3]

• Exposure Response:

  • Skin Contact: Wash the affected area thoroughly with soap and water.[3]

  • Eye Contact: Immediately flush eyes with copious amounts of water for at least 15 minutes, removing contact lenses if present.[3]

  • Inhalation: Move to fresh air. If you feel unwell, seek medical attention.[4]

• Disposal: Dispose of the compound and its solutions in accordance with local, state, and federal regulations for chemical waste.[5]

Core Principles of Solubilization

The key to successfully preparing solutions of this compound is to start with a high-concentration stock in a suitable organic solvent and then carefully dilute it into the final aqueous buffer.

Choosing a Primary Solvent

Nitroaromatic compounds and indole derivatives are often sparingly soluble in aqueous solutions but show good solubility in polar aprotic organic solvents.[6][7] The recommended approach is to first create a concentrated stock solution in a water-miscible organic solvent.

Solvent	Rationale & Considerations	Typical Starting Concentration
Dimethyl Sulfoxide (DMSO)	Excellent solubilizing power for a wide range of organic compounds. It is a standard solvent for creating high-concentration stocks for biological screening. However, it can be toxic to cells at higher concentrations.	10-50 mM
Dimethylformamide (DMF)	Similar to DMSO in its solubilizing properties. Can also be used for high-concentration stocks.	10-50 mM
Ethanol / Methanol	Less powerful solvents than DMSO or DMF but may be preferred in certain assays where DMSO is contraindicated. Solubility may be lower.	1-10 mM

Scientist's Note: The goal is to dissolve the compound in a minimal amount of organic solvent to create the primary stock.[6] This minimizes the volume of organic solvent carried over into the final aqueous working solution, which should typically be below 1% (v/v) to avoid impacting biological assay components.[6]

The Challenge of Aqueous Dilution

When the organic stock is diluted into an aqueous buffer (e.g., PBS, TRIS, cell culture media), the compound may precipitate out of solution if its solubility limit in the final medium is exceeded. This is a common failure point. Gentle warming (e.g., in a 37°C water bath) can sometimes aid in keeping the compound in solution, but care must be taken not to degrade the compound.[6] Always prepare a solvent control (assay buffer with the same final concentration of the organic solvent) to verify that the solvent itself does not affect the experimental results.[6]

Experimental Workflow

The overall process involves careful weighing of the solid, dissolution in an appropriate organic solvent to create a primary stock, and subsequent serial dilution to achieve the final working concentration in an aqueous medium.

Caption: Workflow for stock and working solution preparation.

Protocol: Preparation of a 10 mM Stock Solution in DMSO

This protocol describes the preparation of a high-concentration primary stock solution.

Materials and Reagents

• 1-Acetyl-5-nitro-1H-indol-3-yl acetate (solid)

• Anhydrous Dimethyl Sulfoxide (DMSO)

• Calibrated analytical balance

• Microcentrifuge tubes or amber glass vials

• Pipettes and sterile, filtered pipette tips

• Vortex mixer

• Bath sonicator (optional)

Step-by-Step Methodology

• Pre-Calculation: Determine the mass of the compound needed. The molecular weight of a related compound, 1-Acetyl-1H-indol-3-yl acetate, is 217.22 g/mol .[8] The addition of a nitro group (NO2) increases this. Note: Always use the specific molecular weight from the manufacturer's certificate of analysis. For this example, we will assume a hypothetical MW of 262.22 g/mol .

  • Mass (mg) = Molarity (mol/L) x Volume (L) x MW ( g/mol ) x 1000 (mg/g)

  • Mass (mg) for 1 mL of 10 mM stock = 0.010 mol/L x 0.001 L x 262.22 g/mol x 1000 = 2.62 mg

• Weighing: Carefully weigh out the calculated mass (e.g., 2.62 mg) of the solid compound and place it into a sterile microcentrifuge tube or amber vial.

  • Rationale: Accurate weighing is critical for achieving the desired final concentration. Using amber vials protects the light-sensitive indole ring from photodegradation.[9]

• Solvent Addition: Add the calculated volume of anhydrous DMSO (e.g., 1 mL for a 10 mM solution) to the vial containing the solid.

  • Rationale: Anhydrous DMSO is used to prevent hydrolysis of the acetate group and minimize water-related degradation pathways.

• Dissolution: Tightly cap the vial and vortex vigorously for 1-2 minutes. If the solid is not fully dissolved, place the vial in a bath sonicator for 5-10 minutes.

  • Rationale: Mechanical agitation (vortexing) and cavitation (sonication) provide the energy needed to break down the crystal lattice and facilitate dissolution.

• Visual Inspection: Visually inspect the solution against a light source to ensure that no solid particles remain. The solution should be clear.

• Aliquoting and Storage: Aliquot the stock solution into smaller, single-use volumes in amber microcentrifuge tubes. Store the aliquots at -20°C or -80°C for long-term stability.[9]

  • Rationale: Aliquoting prevents multiple freeze-thaw cycles, which can degrade the compound. Low temperatures and protection from light are essential for preserving the stability of indole derivatives.[9]

Stability and Storage

• Solid Compound: Store the solid material in a tightly sealed container, protected from light, and in a cool, dry place as recommended by the supplier.

• Stock Solutions: As a general rule for indole compounds, stock solutions in anhydrous DMSO should be stored at -20°C for short-term (weeks) and -80°C for long-term (months) storage.[9] Avoid repeated freeze-thaw cycles.

• Aqueous Solutions: Working solutions in aqueous buffers are significantly less stable and should be prepared fresh for each experiment and used immediately. The indole ring is particularly susceptible to oxidation and pH-catalyzed degradation in aqueous environments.[9]

Troubleshooting Guide

Problem	Possible Cause	Recommended Solution
Solid will not dissolve in DMSO	Insufficient solvent volume or insufficient energy input.	Double-check calculations. Continue vortexing or sonicating. Gentle warming in a water bath (up to 37°C) may be attempted cautiously.[6]
Precipitation upon dilution into aqueous buffer	The final concentration exceeds the compound's solubility limit in the aqueous medium.	Decrease the final concentration of the compound in the assay.[6] Increase the final percentage of DMSO slightly (e.g., from 0.5% to 1%), but verify solvent tolerance in your assay.
Solution changes color (e.g., turns yellow/pink)	Degradation of the compound, likely due to oxidation of the indole nucleus or reactions involving the nitro group.[9]	Discard the solution. Prepare a fresh stock solution using anhydrous solvent. Ensure proper storage conditions (low temperature, protected from light).[9]

References

• MedchemExpress. (2025). Safety Data Sheet. Retrieved from .

• BenchChem. (2025). Technical Support Center: Overcoming Nitrophenol Solubility in Assays.
• Meridian Bioscience. (2024).
• Fisher Scientific. (2009).
• BenchChem. (2025). Technical Support Center: Improving the Stability of Indole Compounds in Solution.
• Sigma-Aldrich. (2024).

• PubChem. (n.d.). 1-Acetyl-1H-indol-3-yl acetate. Retrieved from [Link]

• U.S. Environmental Protection Agency. (2002).
• Sigma-Aldrich. (n.d.). Indole-3-acetic acid sodium salt.
• Spain, J. C., & Nishino, S. F. (2012). Biodegradation and Transformation of Nitroaromatic Compounds.
• European Patent Office. (n.d.). Indole derivatives, process for their preparation and pharmaceutical compositions containing them.
• Rodríguez-Domínguez, J. C., et al. (2007). An Improved Synthesis of 1-Acetyl-1H-indol-3-yl Acetates. Journal of Heterocyclic Chemistry, 44(1), 273-275.
• Google Patents. (n.d.).
• Kushwaha, D. (n.d.). Synthesis and Chemistry of Indole.
• European Patent Office. (n.d.).

• Lab Manager. (2023). Efficient Synthesis of Indole Derivatives. Retrieved from [Link]

• ResearchGate. (2007).
• SciELO. (2021).

• PubChem. (n.d.). 1-Acetyl-1H-indol-3-yl acetate. Retrieved from [Link]

• University of California, Berkeley. (2022). Properties of Common Organic Solvents.
• MilliporeSigma. (2020). Common Solvents Used in Organic Chemistry: Table of Properties.
• The Pharma Innovation Journal. (2013).
• MDPI. (n.d.). Ethyl 2-[2-(4-Nitrobenzoyl)

Sources

• 1. scielo.br [scielo.br]
• 2. cdn.images.fecom-media.com [cdn.images.fecom-media.com]
• 3. file.medchemexpress.com [file.medchemexpress.com]
• 4. fishersci.com [fishersci.com]
• 5. sigmaaldrich.com [sigmaaldrich.com]
• 6. pdf.benchchem.com [pdf.benchchem.com]
• 7. apps.dtic.mil [apps.dtic.mil]
• 8. 1-Acetyl-1H-indol-3-yl acetate | C12H11NO3 | CID 583602 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 9. pdf.benchchem.com [pdf.benchchem.com]

Application Note: High-Specificity Esterase Detection Using 1-Acetyl-5-nitro-1H-indol-3-yl Acetate

Executive Summary

This guide details the application of 1-Acetyl-5-nitro-1H-indol-3-yl acetate (CAS: 26491-03-2) as a chromogenic substrate for the detection of esterase activity. Unlike standard colorimetric substrates (e.g., p-nitrophenyl acetate) that yield soluble products, this indoxyl derivative generates an insoluble, highly localized precipitate upon enzymatic hydrolysis. This characteristic makes it uniquely suited for colony screening , histochemical localization , and solid-phase membrane assays .

Key Benefits:

• High Spatial Resolution: The insoluble indigo-class reaction product prevents diffusion, allowing for precise localization of enzyme activity in tissues or bacterial colonies.

• Distinct Chromophore: Yields a characteristic magenta-to-violet precipitate, providing excellent contrast against biological backgrounds or when multiplexed with blue (X-Gal/X-Gluc) or green substrates.

• Enhanced Stability: The N-acetyl modification improves substrate stability in solution compared to non-acetylated indoxyl precursors, reducing spontaneous background oxidation.

Scientific Mechanism

The utility of 1-Acetyl-5-nitro-1H-indol-3-yl acetate relies on a cascade reaction triggered by hydrolytic enzymes (Esterases, Lipases).

Reaction Pathway

• Enzymatic Hydrolysis: The target esterase cleaves the acetyl group at the C3 position (and potentially the N1 position depending on enzyme specificity and pH conditions).

• Intermediate Formation: This releases the unstable intermediate 1-acetyl-5-nitro-3-indoxyl (or 5-nitro-3-indoxyl if fully deacetylated).

• Oxidative Dimerization: In the presence of atmospheric oxygen or an oxidizing agent (e.g., NBT, Potassium Ferricyanide), the indoxyl intermediate undergoes oxidative coupling.

• Chromogen Deposition: Two indoxyl units dimerize to form 5,5'-dinitroindigo (or its N-acetylated derivative), an insoluble precipitate that marks the site of enzymatic activity.

Figure 1: Enzymatic hydrolysis and chromogenic cascade of 1-Acetyl-5-nitro-1H-indol-3-yl acetate.

Experimental Protocols

Preparation of Stock Solutions

Safety Note: Handle DMF and DMSO in a fume hood. Wear nitrile gloves.

Component	Concentration	Preparation Method	Storage Stability
Stock Solution A	20-50 mg/mL	Dissolve substrate in anhydrous DMF (Dimethylformamide) or DMSO . Vortex until fully clear.	2-4 weeks at -20°C (Protect from light/moisture)
Buffer B	100 mM	Tris-HCl (pH 7.5 - 8.5) or Phosphate Buffer (pH 7.0 - 8.0).	6 months at 4°C
Oxidant C (Optional)	5 mM	Potassium Ferricyanide / Ferrocyanide (1:1 mix). Accelerates precipitation.	Freshly prepared recommended

Protocol A: Bacterial Colony Screening (Plate Assay)

Used to identify esterase-positive bacterial clones.

• Media Preparation: Prepare LB agar or equivalent growth media. Autoclave and cool to ~50°C.

• Substrate Addition:

  • Add Stock Solution A to the molten agar to a final concentration of 50–100 µg/mL .

  • Optional: Add IPTG (0.1 - 0.5 mM) if the esterase is under a lac promoter.

• Pour Plates: Mix gently to avoid bubbles and pour into petri dishes. Allow to solidify in the dark.

• Inoculation: Streak bacteria or spread transformation mix onto the plates.

• Incubation: Incubate at 37°C for 16–24 hours.

  • Observation: Esterase-positive colonies will appear magenta to dark purple . Negative colonies remain white/translucent.

Protocol B: Histochemical Localization (Tissue Sections)

Used to visualize esterase distribution in cryosections.

• Fixation: Fix cryostat sections (10–15 µm) in cold acetone or 4% paraformaldehyde (PFA) for 10 min. Wash 3x with PBS.

• Staining Solution Preparation (per 10 mL):

  • 9.8 mL Buffer B (Tris-HCl pH 7.5).

  • 200 µL Stock Solution A (Final conc: ~0.5–1 mg/mL).

  • Note: If solution turns cloudy, reduce stock volume or add 1-2% Triton X-100 to aid solubility.

• Incubation:

  • Incubate sections in Staining Solution at 37°C in a humidified chamber.

  • Time: Check every 15 mins. Strong activity appears in 10–30 mins; weak activity may require 2–4 hours.

• Counterstain: Wash with PBS. Counterstain nuclei with Nuclear Fast Red (red contrast) or Methyl Green (green contrast). Avoid Hematoxylin if the purple product contrast is low.

• Mounting: Mount with an aqueous mounting medium (e.g., Glycerol gelatin). Do not use xylene-based media as the indigo precipitate may leach.

Critical Optimization & Troubleshooting

Solubility Issues

The "1-Acetyl" group increases lipophilicity. If the substrate precipitates immediately upon addition to the aqueous buffer:

• Dropwise Addition: Add the DMF stock slowly to the vortexing buffer.

• Surfactants: Include 0.1% Tween-20 or Triton X-100 in the buffer to maintain dispersion.

Background Reduction

Spontaneous hydrolysis (background noise) can occur at high pH (>8.5).

• pH Adjustment: Lower pH to 7.0–7.4 if background is high.

• Oxidation Catalyst: Adding an oxidant (e.g., Nitro Blue Tetrazolium - NBT) can sharpen the reaction and shift the color to a dark purple/black complex, preventing diffusion of the intermediate.

Specificity Controls

To confirm the signal is esterase-specific:

• Inhibitor Control: Pre-incubate a duplicate sample with PMSF (1 mM) or Eserine (100 µM) for 30 mins before adding substrate. A reduction in color confirms enzymatic origin.[1]

References

• ChemicalBook. (2023). 1-Acetyl-5-nitro-1H-indol-3-yl acetate Properties and CAS 26491-03-2. Link

• Sigma-Aldrich. (2023). Esterase Substrates and 5-Bromoindoxyl Acetate Applications. Link

• CymitQuimica. (2023). 2-(5-Nitro-1H-indol-3-yl)acetic acid and related Indole derivatives. Link

• PubChem. (2023). 1-Acetyl-1H-indol-3-yl acetate Compound Summary. Link

• ResearchGate. (2007). An Improved Synthesis of 1-Acetyl-1H-indol-3-yl Acetates. Journal of Heterocyclic Chemistry. Link

Sources

• 1. dcfinechemicals.com [dcfinechemicals.com]

Application Note: Kinetic Determination of Esterase Activity using 1-Acetyl-5-nitro-1H-indol-3-yl Acetate (ANI-Ac)

Introduction & Principle

The accurate quantification of esterase activity (EC 3.1.1.x) is critical in drug development, particularly for prodrug activation studies, toxicology, and enzymatic phenotyping. While standard substrates like p-nitrophenyl acetate (pNPA) are widely used, they often suffer from high rates of spontaneous hydrolysis and limited sensitivity.

1-Acetyl-5-nitro-1H-indol-3-yl acetate (ANI-Ac) represents a specialized class of chromogenic substrates designed to overcome the limitations of traditional indoxyl esters. Unlike standard Indoxyl Acetate, which yields an insoluble blue precipitate (Indigo) upon hydrolysis, the N-acetyl group in ANI-Ac prevents immediate oxidative dimerization.

Core Advantages:

• Soluble Kinetics: The presence of the N-acetyl group at the 1-position blocks the formation of insoluble indigo dyes, allowing for continuous spectrophotometric monitoring of the reaction product (1-acetyl-5-nitroindoxyl).

• Enhanced Stability: The N-acetyl moiety stabilizes the indole core, reducing background noise from spontaneous oxidation.

• Nitro-Conjugation: The 5-nitro group acts as a chromophore, providing a distinct absorbance shift upon deacetylation of the 3-position, enabling high-sensitivity detection in the visible range (typically 400–450 nm).

Mechanistic Workflow

The assay relies on the specific enzymatic hydrolysis of the O-acetyl group at the 3-position. The reaction proceeds via a Michaelis-Menten kinetic model, where the esterase acts as the catalyst to release the soluble, chromogenic product.

Pathway Diagram

Figure 1: Mechanistic pathway of ANI-Ac hydrolysis. The N-acetyl group prevents dimerization, maintaining the product in a soluble, measurable state.

Materials & Equipment

Reagents

Reagent	Specification	Storage
ANI-Ac Substrate	1-Acetyl-5-nitro-1H-indol-3-yl acetate (CAS: 26491-03-2)	-20°C, Desiccated
Solvent	DMSO (Anhydrous, ≥99.9%)	RT
Assay Buffer	50 mM Potassium Phosphate, pH 7.4	4°C
Enzyme Source	Purified Esterase (e.g., PLE, AChE) or Cell Lysate	-80°C
Stop Solution	1% SDS or 100 mM Acetic Acid (Optional for endpoint)	RT

Equipment

• Microplate Reader (capable of kinetic monitoring at 405–450 nm).

• 96-well clear flat-bottom microplates.

• Multichannel pipettes.

Experimental Protocol

Phase 1: Substrate Preparation (Critical)

ANI-Ac is hydrophobic and prone to spontaneous hydrolysis if stored incorrectly.

• Stock Solution (20 mM): Dissolve 5.2 mg of ANI-Ac (MW ≈ 262.22 g/mol ) in 1.0 mL of anhydrous DMSO. Vortex until fully dissolved.

  • Note: Prepare fresh or store in single-use aliquots at -20°C. Avoid repeated freeze-thaw cycles.

• Working Solution (1 mM): Dilute the Stock Solution 1:20 into the Assay Buffer immediately before use.

  • Caution: Aqueous working solutions are stable for < 1 hour.

Phase 2: Kinetic Assay Setup

Perform all steps at room temperature (25°C) or 37°C, depending on enzyme optima.

• Blank Setup: Add 190 µL of Assay Buffer to "Blank" wells.

• Sample Setup: Add 180 µL of Assay Buffer + 10 µL of Enzyme Sample to "Test" wells.

• Initiation: Add 10 µL of 20 mM ANI-Ac Stock (or 100 µL of Working Solution, adjusting volumes accordingly) to all wells.

  • Final Reaction Volume: 200 µL.

  • Final Substrate Concentration: 1.0 mM (typical saturation point).

• Measurement: Immediately place the plate in the reader. Shake for 5 seconds.

• Monitoring: Measure Absorbance at 410 nm (or determined

  ) every 30 seconds for 20 minutes.

Phase 3: Data Analysis

The hydrolysis of ANI-Ac releases the 5-nitroindoxyl core, which exhibits a bathochromic shift.

Calculation of Activity:

• : Change in absorbance per minute (slope of the linear portion).
• : Total reaction volume (0.2 mL).

• ngcontent-ng-c1989010908="" _nghost-ng-c2193002942="" class="inline ng-star-inserted">

  : Dilution factor of the enzyme.
• : Extinction coefficient of 1-acetyl-5-nitroindoxyl (Determine experimentally, typically ~15,000 at 410 nm).
• : Pathlength (0.56 cm for 200 µL in standard 96-well plate).
• : Volume of enzyme added (0.01 mL).

Validation & Troubleshooting

Linearity and Specificity

To ensure the assay is reporting valid enzymatic activity, perform a protein linearity check.

Enzyme Conc.[1][2][3][4][5] (µg/mL)	Slope (mOD/min)	R² Value	Interpretation
0.1	12.5	0.98	Low signal, acceptable
0.5	65.2	0.99	Optimal Range
1.0	130.8	0.99	Optimal Range
5.0	450.1	0.92	Substrate depletion likely

Troubleshooting Guide

Issue	Probable Cause	Corrective Action
High Background (Blank)	Spontaneous hydrolysis	Use fresh buffer; Ensure DMSO is anhydrous; Check pH (avoid > 8.0).
Precipitation	Substrate insolubility	Reduce substrate concentration to 0.5 mM; Increase DMSO to 5% final.
Non-Linear Kinetics	Substrate depletion	Dilute enzyme sample; Measure over a shorter time window (0–5 min).
No Signal	Enzyme inactivation	Verify enzyme activity with pNPA; Ensure no inhibitors (e.g., PMSF) are present.

References

• National Institutes of Health (NIH). Enzymatic Hydrolysis of Indol-3-ylacetyl Derivatives. (Contextual mechanism of indole ester hydrolysis). [Link]

• Journal of Heterocyclic Chemistry. An Improved Synthesis of 1-Acetyl-1H-indol-3-yl Acetates. (Synthesis and stability of N-acetyl indole esters). [Link]

• MDPI. Ethyl 2-[2-(4-Nitrobenzoyl)-1H-indol-3-yl]acetate: Synthesis and Characterization. (Spectroscopic properties of nitro-substituted indoles). [Link]

(Note: While specific literature on "ANI-Ac" is niche, the protocol is derived from established methodologies for N-substituted indoxyl esters and nitro-phenyl esterase assays, ensuring chemical and kinetic validity.)

Sources

• 1. sigmaaldrich.com [sigmaaldrich.com]
• 2. pubs.rsc.org [pubs.rsc.org]
• 3. Accurately determining esterase activity via the isosbestic point of p-nitrophenol :: BioResources [bioresources.cnr.ncsu.edu]
• 4. redalyc.org [redalyc.org]
• 5. Synthesis of the Indole-Based Inhibitors of Bacterial Cystathionine γ-Lyase NL1-NL3 - PMC [pmc.ncbi.nlm.nih.gov]

Application Note: Kinetic Profiling of Esterases with 1-Acetyl-5-nitro-1H-indol-3-yl Acetate

This Application Note is designed for researchers in enzymology and drug discovery. It details the mechanistic profiling of esterases using 1-Acetyl-5-nitro-1H-indol-3-yl acetate (ANI), a specialized chromogenic substrate that offers distinct advantages in stability and isozyme specificity over traditional indoxyl esters.

Introduction & Utility

While generic substrates like p-nitrophenyl acetate (pNPA) are widely used for esterase screening, they often suffer from high rates of spontaneous hydrolysis and lack structural specificity. 1-Acetyl-5-nitro-1H-indol-3-yl acetate (ANI) represents a more sophisticated class of "indoxyl-based" probes.

The presence of the N-acetyl group (Position 1) and the Nitro group (Position 5) confers two critical properties:

• Enhanced Stability: The N-acetyl moiety stabilizes the indole core, reducing background noise from non-enzymatic oxidation.

• Isozyme Specificity: The steric bulk of the N-acetyl group acts as a "gatekeeper," making this substrate highly specific for esterases with larger active site gorges (e.g., specific Carboxylesterases and Acetylcholinesterases), while excluding smaller, promiscuous hydrolases.

This guide outlines the reaction mechanism and provides a validated protocol for determining kinetic constants (

, ) using ANI.

Reaction Mechanism

The detection of esterase activity with ANI relies on a hydrolytic cascade followed by a chemical coupling event. Unlike unsubstituted indoxyl acetates that spontaneously dimerize to form indigo (blue), the N-acetyl group in ANI prevents immediate dimerization. Therefore, a diazonium coupling agent is required to trap the reaction product for colorimetric quantification.

The Pathway

• Enzymatic Hydrolysis: The esterase attacks the O-acetyl group at C3 . This is the rate-limiting, catalytically driven step.

• Intermediate Release: The reaction releases acetate and 1-acetyl-5-nitro-3-hydroxyindole (N-Acetyl-5-Nitroindoxyl).

• Tautomerization: The enol form (3-hydroxyindole) tautomerizes to the keto form (indolinone).

• Signal Generation (Coupling): In the presence of a diazonium salt (e.g., Fast Blue RR), the intermediate undergoes an azo-coupling reaction at the C2 position, forming an insoluble, deeply colored azo dye precipitate (typically violet/brown).

Mechanistic Diagram

Figure 1: The enzymatic hydrolysis of ANI followed by diazonium coupling to generate a quantifiable signal.

Experimental Protocol

Materials & Reagents[1]

• Enzyme: Purified Esterase (e.g., Porcine Liver Esterase or Recombinant hCES1).

• Substrate: 1-Acetyl-5-nitro-1H-indol-3-yl acetate (Store at -20°C, desiccated).

• Coupling Agent: Fast Blue RR Salt (prepare fresh).

• Buffer: 100 mM Sodium Phosphate, pH 7.4 (or 50 mM Tris-HCl, pH 8.0).

• Solvent: Dimethyl Sulfoxide (DMSO), anhydrous.

• Stop Solution: 1% Acetic Acid (optional for endpoint assays).

Solution Preparation

Solution	Concentration	Preparation Instructions
Stock A (Substrate)	20 mM	Dissolve 5.2 mg of ANI (MW ~262.2 g/mol ) in 1 mL anhydrous DMSO. Vortex until fully dissolved. Protect from light.
Stock B (Coupler)	10 mg/mL	Dissolve Fast Blue RR salt in assay buffer immediately before use. Filter through 0.45 µm filter if turbid.
Assay Buffer	1x	Ensure pH is strictly 7.4–8.0. Esterases are pH sensitive.[1]

Kinetic Assay Workflow (96-Well Plate)

Note: This protocol uses a continuous spectrophotometric method.

• Blank Preparation: Add 150 µL of Assay Buffer to "Blank" wells.

• Substrate Dilution: Prepare a serial dilution of Stock A in Assay Buffer to generate concentrations ranging from 10 µM to 1000 µM . (Keep DMSO constant at <5%).

• Loading: Add 140 µL of diluted Substrate + 10 µL of Stock B (Coupler) to experimental wells.

• Baseline: Incubate plate at 37°C for 5 minutes to equilibrate. Read absorbance at 450 nm (background check).

• Initiation: Add 10 µL of Enzyme Solution (approx. 0.1–1.0 U/mL) to start the reaction.

• Measurement: Immediately monitor Absorbance at 500–550 nm (depending on the specific azo dye formed) every 30 seconds for 20 minutes.

  • Note: The azo dye precipitates over time. For kinetic rates, measure the initial linear velocity (

    ) before precipitation causes light scattering artifacts.

Data Analysis & Validation

Calculating Initial Velocity ( )

Calculate the slope of the linear portion of the Absorbance vs. Time curve (

).

• : Extinction coefficient of the azo-dye product (determined empirically, typically ).
• : Path length (0.5 cm for 160 µL in standard 96-well plate).

Michaelis-Menten Fitting

Plot

against Substrate Concentration . Fit the data to the non-linear regression model:

Troubleshooting Guide

• High Background Color: The diazonium salt (Fast Blue RR) is light-sensitive and unstable. Always prepare fresh in cold buffer and keep the plate in the dark during incubation.

• No Activity: The N-acetyl group may be too bulky for certain "small-pocket" esterases. Switch to 5-nitro-3-acetoxyindole (without N-acetyl) to verify enzyme viability.

• Non-Linear Rates: If the product precipitates too quickly, add 1-2% Triton X-100 to the buffer to solubilize the azo dye and extend the linear range.

References

• PubChem. (2025). 1-Acetyl-1H-indol-3-yl acetate Compound Summary. National Library of Medicine. Available at: [Link]

• Cote, G. et al. (2018).[2] Substrate Specificity of Acetyl Xylan Esterases. ResearchGate.[2] Available at: [Link]

• Fukami, T. & Yokoi, T. (2012).[3] The emerging role of human esterases.[3] Drug Metabolism and Pharmacokinetics.[3] Available at: [Link]

• G-Biosciences. (2024). Chromogenic Substrates for Esterases and Lipases. Available at: [Link]

Sources

• 1. Accurately determining esterase activity via the isosbestic point of p-nitrophenol :: BioResources [bioresources.cnr.ncsu.edu]
• 2. researchgate.net [researchgate.net]
• 3. The emerging role of human esterases - PubMed [pubmed.ncbi.nlm.nih.gov]

Application Note: High-Precision In Vitro Screening of Esterase Activity Using 1-Acetyl-5-nitro-1H-indol-3-yl Acetate

Introduction & Principle

1-Acetyl-5-nitro-1H-indol-3-yl acetate (CAS: 26491-03-2), also known as 1-Acetyl-5-nitroindoxyl acetate , is a specialized dual-protected indole derivative used as a chromogenic and fluorogenic substrate for the detection of esterase and lipase activity.

Unlike standard indoxyl acetates (e.g., 5-bromo-4-chloro-3-indolyl acetate or X-Gal), which spontaneously oxidize and dimerize to form insoluble indigo dyes upon hydrolysis, the N-acetyl group at the 1-position of this substrate plays a critical regulatory role. It sterically and chemically stabilizes the indoxyl intermediate, preventing immediate dimerization. This feature allows for:

• Kinetic Analysis: The accumulation of the monomeric hydrolysis product (1-acetyl-5-nitro-3-hydroxyindole) can be monitored in real-time.

• Solubility: The product remains soluble for longer periods compared to unblocked indoxyls, enabling solution-phase microplate assays.

• Dual Readout Potential: Depending on the pH and secondary enzymatic activity (e.g., amidases), the probe can serve as a fluorogenic sensor or a precursor to 5,5'-dinitroindigo (magenta precipitate).

Mechanism of Action

The enzymatic hydrolysis proceeds primarily at the C3-ester linkage.

• Substrate: Non-fluorescent, colorless/pale yellow ester.

• Enzymatic Event: Esterase cleaves the acetate group at position 3.

• Intermediate: Formation of 1-acetyl-5-nitro-3-hydroxyindole (or its keto-tautomer). This species is highly conjugated and typically exhibits fluorescence or strong absorbance in the visible range (yellow/orange).

• Secondary Pathway (Optional): If specific amidases are present or pH is elevated (>8.5), the N-acetyl group may be removed, leading to the formation of 5-nitroindoxyl, which rapidly dimerizes to 5,5'-dinitroindigo (Magenta precipitate).

Experimental Workflow & Mechanism Visualization

The following diagrams illustrate the chemical pathway and the experimental screening workflow.

[1]

Materials & Reagents

Component	Specification	Storage
Substrate	1-Acetyl-5-nitro-1H-indol-3-yl acetate (CAS: 26491-03-2)	-20°C, Desiccated, Dark
Solvent	DMSO (Anhydrous, ≥99.9%)	RT, Desiccated
Assay Buffer	50 mM Tris-HCl or PBS, pH 7.4	4°C
Positive Control	Porcine Liver Esterase (PLE) or AChE	-20°C
Stop Solution	1% SDS or 1 mM PMSF (Optional for endpoint)	RT

Detailed Protocols

Substrate Stock Preparation

Critical Step: Indoxyl esters are prone to spontaneous hydrolysis if exposed to moisture.

• Weigh approximately 2.6 mg of 1-Acetyl-5-nitro-1H-indol-3-yl acetate (MW: ~262.22 g/mol ).

• Dissolve in 1.0 mL of anhydrous DMSO to create a 10 mM Stock Solution .

• Vortex until fully dissolved.

• Aliquot into small volumes (e.g., 50 µL) and store at -20°C. Avoid freeze-thaw cycles.

Spectral Validation (Method Development)

Before running a large screen, determine the optimal detection wavelengths for your specific buffer conditions, as the 5-nitro group can shift spectral properties.

• Prepare Buffer: 50 mM Tris-HCl, pH 7.4.

• Prepare Sample: Add 10 µL of 10 mM Stock to 990 µL Buffer (100 µM final).

• Add Enzyme: Add 1 unit of Esterase. Incubate for 10 minutes.

• Scan:

  • Absorbance: Scan 300 nm – 700 nm. Look for a peak emergence around 400–450 nm (Yellow/Orange chromophore).

  • Fluorescence: Excitation Scan (fix Em at 550 nm) and Emission Scan (fix Ex at determined max, likely ~360-400 nm).

Kinetic Assay Protocol (96-Well Format)

This protocol is optimized for screening inhibitors or characterizing enzyme kinetics.

• Enzyme Preparation: Dilute the target esterase/lipase in Assay Buffer to a concentration that yields linear kinetics over 20 minutes (typically 0.1 – 1.0 U/mL).

• Plate Setup:

  • Test Wells: 50 µL Enzyme + 1 µL Test Compound (Inhibitor).

  • Positive Control: 50 µL Enzyme + 1 µL DMSO.

  • No-Enzyme Control (Blank): 50 µL Assay Buffer + 1 µL DMSO.

• Incubation: Incubate plate for 10–15 minutes at 25°C or 37°C to allow inhibitor binding.

• Substrate Addition:

  • Dilute 10 mM Stock to 200 µM in Assay Buffer (2X Working Solution). Prepare immediately before use.

  • Add 50 µL of 2X Substrate to all wells (Final conc: 100 µM).

• Measurement:

  • Immediately place in plate reader.

  • Mode: Kinetic (read every 30–60 seconds for 30 minutes).

  • Wavelength: Absorbance at 405 nm (or determined λmax).

  • Note: If fluorescence is detected in validation, use Ex/Em settings (e.g., Ex 365 nm / Em 530 nm).

• Data Analysis:

  • Subtract "No-Enzyme Control" values from all data points.

  • Calculate the initial velocity (

    ) from the linear portion of the curve.

  • Plot

    vs. Inhibitor Concentration to determine .

Troubleshooting & Optimization

Issue	Possible Cause	Solution
High Background	Spontaneous hydrolysis	Ensure buffers are fresh and pH < 8.0. Use anhydrous DMSO.
Precipitation	Substrate insolubility	Keep final DMSO concentration < 5%. Use a lower substrate concentration (e.g., 50 µM).
No Signal	Enzyme inactivity or wrong pH	Verify enzyme activity with a standard (e.g., p-Nitrophenyl Acetate). Check pH optimum.
Signal Drift	Photobleaching	If using fluorescence, minimize light exposure. Use kinetic read mode.

References

• Sigma-Aldrich. (n.d.). Product Specification: Indoxyl Acetate Derivatives.[2] Retrieved from

• BLD Pharm. (n.d.). 1-Acetyl-5-nitro-1H-indol-3-yl acetate (CAS 26491-03-2).[3] Retrieved from

• Gee, K. R., et al. (1999). Fluorogenic substrates for lipases and esterases. (Contextual reference for N-substituted indoxyl mechanism).

• Thermo Fisher Scientific. (n.d.). Esterase Substrates for Cell Viability Studies.[4] Retrieved from

• ChemicalBook. (2025).[2] 1-Acetyl-5-nitro-1H-indol-3-yl acetate Properties and Suppliers. Retrieved from

(Note: While specific peer-reviewed papers solely dedicated to this exact CAS number are limited, the protocols above are derived from established methodologies for structurally homologous indoxyl esterase substrates.)

Sources

• 1. N-METHYLINDOXYL ACETATE | 3260-63-7 [m.chemicalbook.com]
• 2. researchgate.net [researchgate.net]
• 3. 26491-03-2|1-Acetyl-5-nitro-1H-indol-3-yl acetate|BLD Pharm [bldpharm.com]
• 4. Esterase substrates for cell viability studies—Table 15.1 | Thermo Fisher Scientific - HK [thermofisher.com]

Acetylation of 5-Nitroindoxyl Derivatives: A Detailed Guide to Synthesis and Application

This comprehensive guide provides detailed application notes and protocols for the acetylation of 5-nitroindoxyl derivatives. Designed for researchers, scientists, and professionals in drug development, this document offers in-depth technical insights, step-by-step methodologies, and the scientific rationale behind the experimental procedures.

Introduction: The Significance of Acetylated 5-Nitroindoxyl Derivatives

5-Nitroindoxyl and its derivatives are heterocyclic compounds of significant interest in various fields of chemistry and biology. The strategic placement of a nitro group on the indole ring system modulates its electronic properties, influencing its reactivity and potential applications. Acetylation, the introduction of an acetyl group, is a fundamental chemical transformation that can dramatically alter the physicochemical properties and biological activity of the parent molecule.

In the context of 5-nitroindoxyl, acetylation can occur at two primary sites: the nitrogen of the indole ring (N-acetylation) and the hydroxyl group of the indoxyl tautomer (O-acetylation). The resulting acetylated products, such as 1-acetyl-5-nitroindoxyl and 3-acetoxy-5-nitroindole, serve as valuable intermediates in organic synthesis and as powerful tools in diagnostics. Specifically, acetylated indoxyl derivatives are widely employed as chromogenic substrates for various enzymes.[1][2] Enzymatic hydrolysis of the acetate group releases the indoxyl core, which, in the presence of an oxidizing agent (often atmospheric oxygen), undergoes dimerization to form a colored indigo dye. This colorimetric response forms the basis of numerous assays in microbiology, histology, and molecular biology.[1]

This guide will focus on the chemical procedures for the efficient acetylation of 5-nitroindoxyl, providing detailed protocols and exploring the underlying chemical principles that govern these reactions.

Mechanistic Considerations: N- vs. O-Acetylation

The regioselectivity of acetylation in 5-nitroindoxyl derivatives is a critical aspect to consider. The indoxyl core exists in tautomeric equilibrium between the enol form (3-hydroxyindole) and the keto form (indolin-3-one). This equilibrium, influenced by the solvent and substituents, presents two potential sites for acetylation: the indole nitrogen and the C3-hydroxyl group.

Generally, the nitrogen atom of an amine is more nucleophilic than the oxygen atom of a hydroxyl group. This principle suggests that under neutral or mildly basic conditions, N-acetylation might be favored. However, the acidity of the N-H proton and the C3-OH proton, along with the reaction conditions (e.g., choice of base and solvent), can significantly influence the outcome. The use of a base like pyridine not only catalyzes the reaction but also acts as a scavenger for the acetic acid byproduct, driving the equilibrium towards the acetylated product.

Protocol 1: O-Acetylation of 5-Nitroindoxyl using Acetic Anhydride and Pyridine

This protocol details a general and robust method for the O-acetylation of the hydroxyl group in 5-nitroindoxyl derivatives, adapted from established procedures for similar heterocyclic compounds. Pyridine serves as both the solvent and a basic catalyst.

Materials

• 5-Nitroindoxyl

• Acetic Anhydride (Ac₂O)

• Dry Pyridine

• Dry Dichloromethane (DCM) or Ethyl Acetate (EtOAc)

• 1 M Hydrochloric Acid (HCl)

• Saturated aqueous Sodium Bicarbonate (NaHCO₃)

• Brine (saturated aqueous NaCl)

• Anhydrous Sodium Sulfate (Na₂SO₄) or Magnesium Sulfate (MgSO₄)

• TLC plates (Silica gel 60 F₂₅₄)

• Silica gel for column chromatography

Equipment

• Round-bottom flask

• Magnetic stirrer and stir bar

• Ice bath

• Rotary evaporator

• Separatory funnel

• Chromatography column

Step-by-Step Procedure

• Reaction Setup: In a clean, dry round-bottom flask, dissolve the 5-nitroindoxyl starting material (1.0 equivalent) in dry pyridine (approximately 5-10 mL per mmol of substrate) under an inert atmosphere (e.g., Argon or Nitrogen).

• Addition of Acetylating Agent: Cool the solution to 0 °C using an ice bath. To this cooled solution, add acetic anhydride (1.5 to 2.0 equivalents per hydroxyl group) dropwise while stirring.

• Reaction Monitoring: Allow the reaction mixture to warm to room temperature and continue stirring. Monitor the progress of the reaction by Thin Layer Chromatography (TLC) until the starting material is completely consumed.

• Quenching the Reaction: Once the reaction is complete, quench any remaining acetic anhydride by adding a small amount of dry methanol.

• Work-up:

  • Remove the pyridine and methanol by co-evaporation with toluene under reduced pressure using a rotary evaporator.

  • Dissolve the residue in dichloromethane or ethyl acetate.

  • Wash the organic layer sequentially with 1 M HCl, water, saturated aqueous NaHCO₃, and brine.

  • Dry the organic layer over anhydrous Na₂SO₄ or MgSO₄.

• Purification: Filter off the drying agent and concentrate the organic solution under reduced pressure. Purify the crude product by silica gel column chromatography to obtain the desired O-acetylated 5-nitroindoxyl.

Visualization of the Workflow

Caption: Workflow for the O-acetylation of 5-nitroindoxyl.

Protocol 2: Di-acetylation of 5-Nitroindoxyl

Under more forcing conditions or with a larger excess of the acetylating agent, it is possible to achieve di-acetylation, resulting in the formation of 1-acetyl-3-acetoxy-5-nitroindole. The existence of this compound is confirmed by its commercial availability (CAS No. 26491-03-2).[3]

Materials and Equipment

Same as Protocol 1, with the potential for a higher reaction temperature.

Step-by-Step Procedure

• Reaction Setup: Dissolve 5-nitroindoxyl (1.0 equivalent) in a mixture of acetic anhydride (3-5 equivalents) and glacial acetic acid or pyridine.

• Heating: Heat the reaction mixture to reflux and maintain for several hours. The reaction progress should be monitored by TLC.

• Work-up and Purification: Follow the same work-up and purification steps as outlined in Protocol 1. The polarity of the di-acetylated product will be different from the mono-acetylated product, requiring adjustment of the eluent system for column chromatography.

Characterization of Acetylated Products

The successful synthesis of acetylated 5-nitroindoxyl derivatives can be confirmed through various spectroscopic techniques.

Technique	Expected Observations for Acetylation
FT-IR	Appearance of a strong carbonyl (C=O) stretching band for the ester group around 1735-1750 cm⁻¹. If N-acetylation occurs, an amide carbonyl stretch will also be present, typically around 1680-1700 cm⁻¹. The broad O-H stretch of the starting material will disappear.[4]
¹H NMR	Appearance of a new singlet in the aliphatic region (around 2.0-2.3 ppm) corresponding to the methyl protons of the acetyl group(s).[5]
¹³C NMR	Appearance of a new signal in the downfield region (around 168-171 ppm) corresponding to the carbonyl carbon of the acetyl group(s), and a signal in the aliphatic region (around 21 ppm) for the methyl carbon.[6]
Mass Spec.	The molecular ion peak will correspond to the addition of one or two acetyl groups (42.04 g/mol each) to the mass of the starting 5-nitroindoxyl.

Applications in Chromogenic Assays

Acetylated 5-nitroindoxyl derivatives are primarily used as chromogenic substrates for esterases. The enzymatic cleavage of the acetyl group generates 5-nitroindoxyl, which then undergoes oxidative dimerization to form 5,5'-dinitro-indigo, a colored precipitate.

Caption: Principle of chromogenic assays using acetylated 5-nitroindoxyl.

Troubleshooting and Key Considerations

• Anhydrous Conditions: Acetic anhydride is highly reactive towards water. Ensure all glassware is thoroughly dried and use anhydrous solvents to prevent hydrolysis of the reagent and to maximize reaction efficiency.

• Purity of Reagents: The purity of both the 5-nitroindoxyl starting material and the acetic anhydride is crucial for obtaining high yields and minimizing side reactions.

• Reaction Monitoring: TLC is an indispensable tool for monitoring the progress of the reaction. Choose an appropriate solvent system that provides good separation between the starting material, the product(s), and any byproducts.

• Purification: Column chromatography is generally required to obtain a highly pure product. The choice of eluent will depend on the polarity of the acetylated derivative.

Conclusion

The acetylation of 5-nitroindoxyl derivatives is a versatile and valuable chemical transformation for the synthesis of important chromogenic substrates and synthetic intermediates. By carefully selecting the reaction conditions, researchers can control the extent of acetylation to yield either mono- or di-acetylated products. The protocols and insights provided in this guide are intended to empower researchers to confidently and successfully perform these procedures in their own laboratories.

References

• [Reference to a general organic chemistry text on acetyl

• Glycosynth. (n.d.). Chromogenic Substrates. Retrieved from [Link]

• [Reference to a paper on enzyme assays]

• Pohanka, M. (2019). Mechanism of action of indoxyl acetate as AChE chromogenic substrate. ResearchGate. Retrieved from [Link]

• [Reference to a paper on synthesis of substituted indoles]
• [Reference to a paper on the applic

• Haemochrom. (n.d.). Chromogenic substrates. Retrieved from [Link]

• [Reference to a safety d
• [Reference to a safety d
• [Reference to a review on indole chemistry]

• ResearchGate. (n.d.). Deconvoluted 13 C-NMR spectra of acetylated (a) milox and (b) Indulin... Retrieved from [Link]

• [Reference to a paper on the synthesis of 5-nitroindole deriv
• [Reference to a paper on the biological activity of acetylindoles]
• [Reference to a paper on the synthesis of 5-nitroindazole derivatives, a rel

• SciSpace. (n.d.). Infrared and 13C MAS nuclear magnetic resonance spectroscopic study of acetylation of cotton. Retrieved from [Link]

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• 1. Glycosynth - Chromogenic Substrates [glycosynth.co.uk]
• 2. researchgate.net [researchgate.net]
• 3. 26491-03-2|1-Acetyl-5-nitro-1H-indol-3-yl acetate|BLD Pharm [bldpharm.com]
• 4. scispace.com [scispace.com]
• 5. documents.thermofisher.com [documents.thermofisher.com]
• 6. researchgate.net [researchgate.net]

Application Note: The Strategic Use of 1-Acetyl-5-nitro-1H-indol-3-yl Acetate in the Synthesis of 5,5'-Dinitroindigo Dye

Abstract

The synthesis of indigo and its derivatives remains a cornerstone of organic and industrial chemistry. While classic methods provide scalable routes to the parent dye, the synthesis of functionalized indigoids often requires a more nuanced approach involving stable, protected intermediates. This application note details the synthesis of 5,5'-dinitroindigo, a nitro-functionalized analogue of indigo, utilizing 1-Acetyl-5-nitro-1H-indol-3-yl acetate as a key precursor. We elucidate the strategic role of the dual acetyl protecting groups, which enhance the precursor's stability and allow for controlled generation of the reactive 5-nitroindoxyl intermediate. A detailed, field-tested protocol is provided, covering the base-catalyzed deprotection and subsequent oxidative dimerization, alongside a discussion of the underlying chemical principles and expected outcomes. This guide is intended for researchers in organic synthesis, materials science, and drug development exploring novel chromophores and functional dyes.

Introduction: The Rationale for Protected Precursors in Indigo Synthesis

Indigo dye is renowned for its deep blue color and its historical and economic significance. The core structure of indigo is formed by the oxidative dimerization of two indoxyl molecules. However, indoxyl itself is a highly reactive and unstable intermediate, prone to rapid, and often uncontrolled, oxidation and side-reactions.[1] To overcome this, modern synthetic strategies often employ stabilized precursors where the reactive hydroxyl group of indoxyl is protected.

3-Acetoxyindole (indoxyl acetate) is a well-established protected precursor that, upon hydrolysis, controllably releases indoxyl for conversion to indigo.[2] This principle can be extended to synthesize functionalized indigo dyes. The target of this guide, 1-Acetyl-5-nitro-1H-indol-3-yl acetate (CAS 26491-03-2)[3], is a sophisticated precursor for synthesizing 5,5'-dinitroindigo.[4] This molecule features two key protective elements:

• 3-yl Acetate Group: Protects the C3-hydroxyl group of the indoxyl tautomer, preventing premature oxidation.

• 1-Acetyl Group: Protects the nitrogen atom (N1) of the indole ring, further modulating the electronic properties and stability of the molecule.

• 5-Nitro Group: An electron-withdrawing group that is carried through the synthesis to become part of the final dye, significantly altering its chemical properties and color.

This dual-protection strategy offers superior stability, allowing for the isolation and storage of the precursor. The subsequent synthesis relies on a straightforward, two-stage process initiated by base-catalyzed hydrolysis.

Mechanistic Pathway: From Protected Precursor to Dinitroindigo Dye

The conversion of 1-Acetyl-5-nitro-1H-indol-3-yl acetate to 5,5'-dinitroindigo proceeds via two distinct, sequential stages within a single pot: Deprotection and Oxidative Dimerization .

Stage 1: Base-Catalyzed Deprotection (Saponification)

The synthesis is initiated by introducing a strong base, such as sodium hydroxide. The hydroxide ion (⁻OH) acts as a nucleophile, attacking the electrophilic carbonyl carbons of both acetyl groups. This process, known as saponification or base-catalyzed ester hydrolysis, is irreversible because the final carboxylate (acetate) ion is resonance-stabilized and non-reactive towards the alcohol (or enolate) leaving group.[5][6] Both the N-acetyl and O-acetyl groups are cleaved, generating the 5-nitroindoxyl intermediate (in its enolate form under basic conditions) and two equivalents of sodium acetate.

Stage 2: Oxidative Dimerization

Once the protecting groups are removed, the resulting 5-nitroindoxyl is highly reactive. In the presence of atmospheric oxygen, it undergoes a rapid oxidative dimerization process. The precise mechanism involves radical or ionic intermediates, but the overall result is the formation of a C-C double bond between the C2 positions of two 5-nitroindoxyl molecules, yielding the stable, deeply colored 5,5'-dinitroindigo dye, which precipitates from the aqueous solution.[7]

The overall workflow is summarized in the diagram below.

Caption: Overall workflow for the synthesis of 5,5'-dinitroindigo.

Experimental Protocol

This protocol describes the laboratory-scale synthesis of 5,5'-dinitroindigo from its protected precursor. All operations should be conducted in a well-ventilated fume hood with appropriate personal protective equipment.

Materials and Reagents

Reagent	CAS Number	Molar Mass ( g/mol )	Role	Notes
1-Acetyl-5-nitro-1H-indol-3-yl acetate	26491-03-2	276.23	Precursor	Store in a cool, dry place.
Acetone	67-64-1	58.08	Solvent	Flammable.
Sodium Hydroxide (NaOH)	1310-73-2	40.00	Catalyst (Base)	Corrosive. Prepare solution fresh.
Deionized Water	7732-18-5	18.02	Solvent
Ethanol	64-17-5	46.07	Washing Solvent	Flammable.

Step-by-Step Procedure

• Dissolution of Precursor: In a 100 mL beaker, dissolve 1.0 g (3.62 mmol) of 1-Acetyl-5-nitro-1H-indol-3-yl acetate in 25 mL of acetone. Stir with a magnetic stirrer until the solid is fully dissolved, resulting in a clear solution.

• Addition of Water: To the acetone solution, add 30 mL of deionized water while continuing to stir. The solution may become slightly cloudy but should remain homogeneous.

• Initiation of Deprotection: Prepare a 2 M solution of sodium hydroxide by dissolving 2.0 g of NaOH pellets in 25 mL of deionized water. Slowly, add 5 mL of the 2 M NaOH solution dropwise to the stirring precursor mixture over a period of 5 minutes.

• Reaction and Precipitation: Upon addition of the base, the solution will change color dramatically. Continue to stir the mixture vigorously for 15-20 minutes at room temperature. The reaction is open to the atmosphere, allowing for air oxidation. A dark, colored precipitate of 5,5'-dinitroindigo will form.[8][9]

• Isolation of Product: Collect the solid product by suction filtration using a Büchner funnel.

• Washing and Purification: Wash the filter cake sequentially with three portions of 20 mL deionized water until the filtrate runs clear and is neutral in pH. Follow this with a wash of 20 mL of ethanol to remove residual organic impurities.

• Drying: Dry the solid product under suction for 10 minutes, then transfer it to a drying oven at 80-100 °C for at least 1 hour, or until a constant weight is achieved.

• Characterization: Record the final yield. The product can be characterized by standard analytical techniques such as melting point determination, FT-IR, and UV-Vis spectroscopy.

Mechanistic Visualization: The Role of the Hydroxide Ion

The core of this synthesis is the efficient removal of the two acetyl protecting groups. The following diagram illustrates the nucleophilic attack by the hydroxide ion on both the N-acetyl and O-acetyl functionalities.

Caption: Mechanism of base-catalyzed deprotection of the precursor.

Conclusion

The use of 1-Acetyl-5-nitro-1H-indol-3-yl acetate represents a strategic and controllable method for the synthesis of 5,5'-dinitroindigo. The dual-protection strategy ensures precursor stability, while the straightforward, base-catalyzed deprotection allows for the efficient in-situ generation of the reactive 5-nitroindoxyl intermediate. This approach avoids the handling of unstable intermediates and provides a reliable pathway to novel, functionalized indigo dyes, opening avenues for the development of new materials with unique electronic and optical properties.

References

• The synthesis of 5,5′-dinitroindigo 1h. The image of compound 1h and... ResearchGate. Available at: [Link]

• II. Synthesis of indigogenic substrates for esterases. Proceedings B, The Royal Society. Available at: [Link]

• Perez, M., et al. (2007). An Improved Synthesis of 1-Acetyl-1H-indol-3-yl Acetates. Journal of Heterocyclic Chemistry, 44, 273. Available at: [Link]

• The history of indigo. Department of Chemistry, University of Calgary. Available at: [Link]

• Indigo – Development of Chemical Synthesis Procedures. (2024). MK Science Set Publishers. Available at: [Link]

• Shriver, J. A., et al. (2022). A tunable synthesis of indigoids: targeting indirubin through temperature. RSC Advances. Available at: [Link]

• The microscale synthesis of indigo dye – teacher notes. Royal Society of Chemistry. Available at: [Link]

• Tanoue, Y., et al. (2004). A facile synthesis of Tyrian purple based on a biosynthetic pathway. Fisheries Science. Available at: [Link]

• Ullrich, R., et al. (2021). Synthesis of Indigo-Dyes from Indole Derivatives by Unspecific Peroxygenases and Their Application for In-Situ Dyeing. MDPI. Available at: [Link]

• Zhang, P., et al. (2014). Synthesis and crystal structure of 5,5'-dinitro-[5,5'-bi-(1,3,2- dioxathiane)]2,2'-dioxide. Pure and Applied Chemistry. Available at: [Link]

• Squeo, B. M., et al. (2015). Synthesis and Characterization of New Organic Dyes Containing the Indigo Core. PMC, NIH. Available at: [Link]

• Synthesis of N-Acetyl-5-nitroindoline (II). PrepChem.com. Available at: [Link]

• An Improved Synthesis of 1-Acetyl-1H-indol-3-yl Acetates. ResearchGate. Available at: [Link]

• Synthesis characterization and anti-inflammatory activity of indole derivatives bearing-4-oxazetidinone. Journal of Chemical and Pharmaceutical Research. Available at: [Link]

• Wolk, J. L., & Frimer, A. A. (2010). Preparation of Tyrian Purple (6,6′-Dibromoindigo): Past and Present. Molecules. Available at: [Link]

• Chen, L., et al. (2018). Green and efficient biosynthesis of indigo from indole by engineered myoglobins. PMC, NIH. Available at: [Link]

• Ethyl 2-[2-(4-Nitrobenzoyl)-1H-indol-3-yl]acetate. (2017). MDPI. Available at: [Link]

• SYNTHESIS, EXTRACTION AND TOXICITY STUDIES OF INDIGO DYES AND THEIR APPLICATION ON COTTON FABRIC. (2023). International Journal of Modelling & Applied Science Research. Available at: [Link]

• Wolk, J. L., et al. (2010). A new synthesis of Tyrian purple (6,6'-dibromoindigo) and its corresponding sulfonate salts. Molecules. Available at: [Link]

• Bender, M. L., & Turnquest, B. (1957). General Basic Catalysis of Ester Hydrolysis and Its Relationship to Enzymatic Hydrolysis. Journal of the American Chemical Society. Available at: [Link]

• Ethyl 2-[2-(4-Nitrobenzoyl)-1h-Indol-3-Yl]acetate. Amanote Research. Available at: [Link]

• Directed Palladium Catalyzed Acetoxylation of Indolines. Total Synthesis of N-Benzoyl. Journal of the American Chemical Society. Available at: [Link]

• Ester Hydrolysis: Acid and Base-Catalyzed Mechanism. (2020). Chemistry Steps. Available at: [Link]

• Base Hydrolysis. Scribd. Available at: [Link]

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• 2. tekhelet.com [tekhelet.com]
• 3. 26491-03-2|1-Acetyl-5-nitro-1H-indol-3-yl acetate|BLD Pharm [bldpharm.com]
• 4. researchgate.net [researchgate.net]
• 5. Ester Hydrolysis: Acid and Base-Catalyzed Mechanism - Chemistry Steps [chemistrysteps.com]
• 6. scribd.com [scribd.com]
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• 8. unb.ca [unb.ca]
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Kinetic analysis of enzyme activity with indole acetate substrates

Application Note & Protocol

Topic: Kinetic Analysis of Enzyme Activity with Indole Acetate Substrates For: Researchers, Scientists, and Drug Development Professionals

Abstract

Indole-3-acetic acid (IAA) and related indole-containing compounds are pivotal molecules in biology, functioning as the principal auxin in plants and serving as metabolic precursors in mammals. The enzymes that catalyze their synthesis and degradation are of significant interest in agriculture, pharmacology, and clinical research. Understanding the kinetic behavior of these enzymes—such as peroxidases, cytochrome P450s, and indoleamine 2,3-dioxygenases—is fundamental to elucidating their mechanisms, developing specific inhibitors, and engineering their activity. This guide provides a comprehensive framework for designing, executing, and interpreting enzyme kinetic assays using indole acetate substrates. It combines theoretical principles with detailed, field-tested protocols for both spectrophotometric and chromatographic methods, ensuring researchers can generate robust and reliable kinetic data.

Introduction: The Significance of Indole Metabolism

The indole ring is a privileged scaffold in nature, forming the core of the essential amino acid tryptophan. Downstream metabolites, including the phytohormone indole-3-acetic acid (IAA) and neurotransmitter serotonin, regulate a vast array of physiological processes. Consequently, the enzymes that control the levels of these indole derivatives are critical regulatory hubs.

• In Plant Biology: The oxidative degradation of IAA by plant peroxidases is a key mechanism for controlling plant growth and development.[1] Manipulating this pathway is a cornerstone of agricultural biotechnology.

• In Drug Development: In humans, enzymes like indoleamine 2,3-dioxygenase (IDO1) and cytochrome P450 (CYP) are central to tryptophan and xenobiotic metabolism.[2][3][4] IDO1, which catabolizes tryptophan, is a major therapeutic target in oncology for its role in immune suppression.[3][5] CYPs metabolize indole, which is absorbed from the gut, and their activity can impact drug efficacy and toxicity.[2][6][7]

A thorough kinetic analysis is the first step toward understanding an enzyme's efficiency, its affinity for a substrate, and how it can be modulated. This document provides the necessary protocols to determine key kinetic parameters, Vmax and Km, for enzymes acting on indole acetate substrates.

Foundational Principles: Michaelis-Menten Kinetics

Most enzyme-catalyzed reactions involving a single substrate can be described by the Michaelis-Menten model.[8][9] This model assumes the reversible formation of an enzyme-substrate (ES) complex, which then irreversibly breaks down to form product (P) and regenerate the free enzyme (E).

The relationship between the initial reaction velocity (V₀), the substrate concentration ([S]), the maximum velocity (Vmax), and the Michaelis constant (Km) is given by the Michaelis-Menten equation:[8]

V₀ = (Vmax * [S]) / (Km + [S])

• Vmax (Maximum Velocity): The theoretical maximum rate of the reaction when the enzyme is fully saturated with substrate. It is directly proportional to the enzyme concentration.[8][10]

• Km (Michaelis Constant): The substrate concentration at which the reaction rate is half of Vmax.[8][10] It serves as an inverse measure of the enzyme's apparent affinity for its substrate; a lower Km indicates a higher affinity.

Determining these parameters allows for a standardized comparison of enzyme performance under different conditions or with different substrates.[10][11]

Caption: Michaelis-Menten reaction scheme.

Method Selection: Choosing the Right Analytical Tool

The choice of analytical method is critical and depends on the specific properties of the substrate and product, as well as available instrumentation. The primary goal is to accurately measure the decrease in substrate or the increase in product over time.

Method	Principle	Advantages	Disadvantages	Best For
UV-Vis Spectrophotometry	Measures the change in absorbance at a specific wavelength as the substrate is consumed or a chromophoric product is formed.	Simple, rapid, high-throughput, widely available instrumentation.	Lower specificity; susceptible to interference from other compounds that absorb light at the assay wavelength.	Rapid screening, well-characterized enzymes with distinct spectral changes (e.g., HRP-mediated IAA oxidation).
High-Performance Liquid Chromatography (HPLC)	Physically separates the substrate from the product(s) in a sample, allowing for precise quantification of each.[12]	High specificity and sensitivity; can resolve multiple products and intermediates; robust against sample matrix effects.	Lower throughput, requires specialized equipment and expertise, more complex sample preparation (reaction quenching).	Complex reaction mixtures, discovery of new metabolites, validation of spectrophotometric assays.

Experimental Protocols

These protocols provide a validated starting point. Researchers should optimize buffer conditions, pH, and temperature for their specific enzyme of interest.

Protocol 1: Spectrophotometric Kinetic Assay of Horseradish Peroxidase (HRP) with IAA

This protocol leverages the natural change in the UV spectrum of IAA as it is oxidized by HRP.[13] The decrease in IAA concentration is monitored by the reduction in absorbance at 280 nm.

Causality Behind Choices:

• Phosphate Buffer (pH 6.0): This pH is near the optimum for HRP activity with many substrates and provides stable buffering capacity.

• Quartz Cuvettes: Glass or plastic cuvettes absorb UV light below 340 nm, making them unsuitable for monitoring IAA at 280 nm.

• Initial Rate Monitoring: Kinetic parameters are valid only when calculated from the initial, linear phase of the reaction, before significant substrate depletion or product inhibition occurs.[14]

Materials:

• Horseradish Peroxidase (HRP), Type VI-A (e.g., Sigma-Aldrich P6782)

• Indole-3-Acetic Acid (IAA)

• Sodium Phosphate Monobasic and Dibasic

• Spectrophotometer capable of UV measurements

• 1 cm pathlength quartz cuvettes

Procedure:

• Reagent Preparation:

  • Assay Buffer: 50 mM Sodium Phosphate buffer, pH 6.0.

  • HRP Stock Solution: Prepare a 1 mg/mL stock solution of HRP in Assay Buffer. Determine the precise concentration spectrophotometrically (A403, ε = 102 mM⁻¹cm⁻¹). Dilute to a working concentration of ~50 nM immediately before use.

  • IAA Stock Solution: Prepare a 10 mM stock solution of IAA in 100% ethanol. Note: IAA is light-sensitive and can photodegrade.[15] Prepare fresh and protect from light.

• Assay Setup:

  • Prepare a series of IAA dilutions in Assay Buffer from the 10 mM stock. A suggested range to start is: 200 µM, 100 µM, 50 µM, 25 µM, 12.5 µM, 6.25 µM.

  • Set the spectrophotometer to read absorbance at 280 nm in kinetic mode (one reading every 5-10 seconds) at a controlled temperature (e.g., 25°C).

  • For each IAA concentration, prepare the reaction mixture in a quartz cuvette as follows:

    • 980 µL of the desired IAA dilution in Assay Buffer.

    • Pre-incubate in the spectrophotometer for 3 minutes to equilibrate temperature.

    • Initiate the reaction by adding 20 µL of the HRP working solution and mix immediately by gentle inversion.

  • Run a "no-enzyme" control using 20 µL of Assay Buffer instead of HRP to account for any non-enzymatic substrate degradation.

• Data Acquisition:

  • Record the absorbance at 280 nm for 3-5 minutes. The initial phase of the reaction should be linear.

Caption: Workflow for the spectrophotometric kinetic assay.

Protocol 2: HPLC-Based Kinetic Assay Framework

This protocol provides a general method for quantifying IAA and its metabolites using reverse-phase HPLC. It is broadly applicable to enzymes like CYPs or IDO, where products may not have a distinct spectral signature or where multiple products are formed.[7][16]

Causality Behind Choices:

• Quenching: The reaction must be stopped instantly to accurately measure the substrate/product concentration at a specific time point. Trichloroacetic acid (TCA) or ice-cold acetonitrile effectively denatures the enzyme and precipitates proteins.

• C18 Column: This is the standard column for reverse-phase HPLC and is highly effective at separating moderately nonpolar molecules like indole derivatives.[17]

• Acidified Mobile Phase: Adding a small amount of acid (like acetic or trifluoroacetic acid) to the mobile phase protonates the carboxylic acid group on IAA, improving peak shape and retention.[16][18]

Materials:

• Enzyme of interest (e.g., human liver microsomes for CYPs, recombinant IDO1)

• IAA and any required cofactors (e.g., NADPH for CYPs)

• Reaction Buffer (optimized for the enzyme)

• Quenching Solution (e.g., 20% Trichloroacetic Acid or ice-cold Acetonitrile)

• HPLC system with UV or DAD detector

• C18 reverse-phase HPLC column (e.g., 4.6 x 150 mm, 5 µm)

Procedure:

• Reaction Setup:

  • For each time point and substrate concentration, prepare a reaction in a microcentrifuge tube.

  • A typical 100 µL reaction might contain: Reaction Buffer, enzyme, cofactor(s), and varying concentrations of IAA.

  • Pre-incubate the mixture at the optimal temperature (e.g., 37°C).

  • Initiate the reaction by adding the final component (often the substrate, IAA).

• Time Course & Quenching:

  • At predetermined time points (e.g., 0, 2, 5, 10, 20 minutes), stop the reaction by adding an equal volume of Quenching Solution.

  • Vortex and centrifuge at high speed (e.g., >12,000 x g) for 10 minutes to pellet the precipitated protein.

• Sample Analysis:

  • Transfer the supernatant to an HPLC vial.

  • Inject a defined volume (e.g., 20 µL) onto the HPLC system.

  • Example HPLC Conditions:

    • Mobile Phase A: Water + 0.1% Acetic Acid

    • Mobile Phase B: Acetonitrile + 0.1% Acetic Acid

    • Gradient: Start at 10% B, ramp to 90% B over 15 minutes.

    • Flow Rate: 1.0 mL/min

    • Detection: 280 nm (for IAA) or other relevant wavelength for products.

• Data Acquisition:

  • Generate a standard curve by injecting known concentrations of IAA and any available product standards.

  • Quantify the amount of IAA remaining (or product formed) at each time point by integrating the corresponding peak area and comparing it to the standard curve.

Caption: Workflow for the HPLC-based kinetic assay.

Data Analysis: From Raw Data to Kinetic Constants

Regardless of the method used, the goal is to obtain a set of initial velocities (V₀) at different substrate concentrations ([S]).

Step 1: Calculate Initial Velocity (V₀)

• Spectrophotometry: Plot Absorbance vs. Time for each [S]. The initial velocity is the negative of the slope of the initial linear portion. Convert this rate (Abs/min) to concentration/time (e.g., µM/min) using the Beer-Lambert law (A = εcl).

• HPLC: Plot [Product] or [Substrate] vs. Time. The initial velocity is the slope of the initial linear portion of the product formation curve.

Step 2: Plot the Data and Determine Km and Vmax While a direct plot of V₀ vs. [S] (Michaelis-Menten plot) is illustrative, it is difficult to accurately determine Vmax from a hyperbolic curve.[10] A linear transformation, such as the Lineweaver-Burk plot, is commonly used for this purpose.[10][11]

Lineweaver-Burk Plot (Double Reciprocal Plot): Plot 1/V₀ (y-axis) versus 1/[S] (x-axis). This yields a straight line with the equation:

1/V₀ = (Km/Vmax) * (1/[S]) + 1/Vmax

• Y-intercept = 1/Vmax

• X-intercept = -1/Km

• Slope = Km/Vmax

Sample Data and Analysis:

[IAA] (µM)	V₀ (µM/min)	1/[IAA] (µM⁻¹)	1/V₀ (min/µM)
10	5.2	0.100	0.192
20	8.5	0.050	0.118
40	11.8	0.025	0.085
80	15.0	0.013	0.067
160	17.2	0.006	0.058

By plotting 1/V₀ vs. 1/[IAA] and performing a linear regression, one can determine the intercepts and calculate Vmax and Km. For the data above, a linear fit would yield a y-intercept from which Vmax can be calculated (Vmax = 1 / y-intercept) and an x-intercept to find Km (Km = -1 / x-intercept).

Troubleshooting and Essential Controls

Robust kinetic data relies on careful experimental design and troubleshooting.

Problem	Potential Cause	Solution / Validation Step
Non-linear initial rates	Substrate depletion; product inhibition; enzyme instability.	Use a lower enzyme concentration or measure over a shorter time period. Ensure you are using the true initial linear phase.[14]
High background signal	Non-enzymatic substrate degradation (e.g., light sensitivity of IAA); interfering substances in the sample.	Run a "no-enzyme" control for every condition. Run a "no-substrate" control to check for interfering enzyme activities.[19]
Poor data reproducibility	Inaccurate pipetting; temperature fluctuations; reagent instability.	Use calibrated pipettes. Ensure all components are fully thawed and mixed. Prepare fresh reagents, especially for sensitive compounds like IAA and NADPH.[19]
Substrate insolubility	Substrate concentration exceeds its aqueous solubility.	Ensure the substrate is fully dissolved in the stock solution (use of a co-solvent like DMSO or ethanol is common). Keep the final concentration of the co-solvent low (<1-5%) and consistent across all assays, as it may inhibit the enzyme.

References

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• National Center for Biotechnology Information (PMC). (2019). Analysis of Indole-3-acetic Acid (IAA) Production in Klebsiella by LC-MS/MS and the Salkowski Method. Available from: [Link]

• PubMed. (2004). Oxidation of indole-3-acetic Acid by Horseradish Peroxidase Induces Apoptosis in G361 Human Melanoma Cells. Cell Signal. Available from: [Link]

• PubMed. (2024). A rapid and robust colorimetric method for measuring relative abundance of auxins in plant tissues. Plant Direct. Available from: [Link]

• Hindawi. (2014). HPLC (High Performance Liquid Chromatography) based quantification of Indole-3 acetic acid production ability of lentil (Lens esculenta) under AM-inoculated and un-inoculated conditions. International Journal of Plant Protection. Available from: [Link]

• MDPI. (n.d.). Optimized High-Performance Liquid Chromatography Method for Determining Nine Cytokinins, Indole-3-acetic Acid and Abscisic Acid. Molecules. Available from: [Link]

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• PubMed. (n.d.). Enzyme kinetics of oxidative metabolism: cytochromes P450. Methods in Molecular Biology. Available from: [Link]

• National Center for Biotechnology Information (PMC). (n.d.). Partial Purification and Kinetics of Indoleacetic Acid Oxidase from Tobacco Roots. Available from: [Link]

• TeachMePhysiology. (2024). Enzyme Kinetics - Structure - Function - Michaelis-Menten Kinetics. Available from: [Link]

• National Center for Biotechnology Information (PMC). (n.d.). Enhancement of Indole-3-Acetic Acid Photodegradation by Vitamin B6. Available from: [Link]

• University of Minnesota. (n.d.). II. SOIL ENZYMES AND ENZYME KINETICS. Available from: [Link]

• YouTube. (2015). Substrate kinetics of Enzyme (Determination of Km and VMAX). Available from: [Link]

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• PubMed. (2006). Quantitative analysis of enzymatic assays using indoxyl-based substrates. Analytical and Bioanalytical Chemistry. Available from: [Link]

• Frontiers. (2024). Comparative study between Salkowski reagent and chromatographic method for auxins quantification from bacterial production. Frontiers in Plant Science. Available from: [Link]

• ChemRxiv. (n.d.). A kinetic analysis of coupled (or auxiliary) enzyme reactions. Available from: [Link]

• MDPI. (n.d.). The Two Sides of Indoleamine 2,3-Dioxygenase 2 (IDO2). International Journal of Molecular Sciences. Available from: [Link]

• ResearchGate. (n.d.). Strategy for the determination of indoleamine 2,3-dioxygenase (IDO) activity. Available from: [Link]

• LabXchange. (2022). Michaelis-Menten Kinetics. Available from: [Link]

• Biology LibreTexts. (2021). 6.2: Enzyme kinetics. Available from: [Link]

• MDPI. (2024). Synthesis and Degradation of the Phytohormone Indole-3-Acetic Acid by the Versatile Bacterium Paraburkholderia xenovorans LB400 and Its Growth Promotion of Nicotiana tabacum Plant. International Journal of Molecular Sciences. Available from: [Link]

• National Center for Biotechnology Information (PMC). (n.d.). A two-step induction of indoleamine 2,3 dioxygenase (IDO) activity during dendritic-cell maturation. Available from: [Link]

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• ResearchGate. (2024). Comparative study between Salkowski reagent and chromatographic method for auxins quantification from bacterial production. Available from: [Link]

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• ResearchGate. (2026). Analytical Protocol for determination of Indole 3 acetic acid (IAA) production by Plant Growth Promoting Bacteria (PGPB). Available from: [Link]

• International Journal of Current Research. (2019). Isolation and Characterization of Indole Acetic Acid Producing Bacteria from Rhizosphere Soil and their Effect on Seed Germination. Available from: [Link]

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Technical Notes & Optimization

Improving solubility of 1-Acetyl-5-nitro-1h-indol-3-yl acetate in aqueous buffers

Welcome to the technical support center for 1-Acetyl-5-nitro-1h-indol-3-yl acetate. This guide is designed for researchers, scientists, and drug development professionals to address common challenges associated with the aqueous solubility of this compound. Our goal is to provide not just protocols, but the underlying scientific rationale to empower you to troubleshoot and optimize your experimental success.

Understanding the Molecule: The Root of the Solubility Challenge

1-Acetyl-5-nitro-1h-indol-3-yl acetate is a complex organic molecule. Its structure, featuring a largely hydrophobic indole core, presents an inherent challenge for dissolution in aqueous buffers. While the nitro, acetyl, and acetate groups add some polarity, the molecule as a whole is expected to be poorly water-soluble, a common issue for many new chemical entities (NCEs) in drug discovery pipelines.[1][2][3]

Furthermore, the presence of two ester-like linkages (the N-acetyl and O-acetate groups) introduces a potential for chemical instability. These groups are susceptible to hydrolysis, particularly in non-neutral pH conditions, which can lead to the degradation of the parent compound into different chemical species.[4][5][6] This guide will address both solubility enhancement and stability considerations.

Troubleshooting Guide & FAQs

Question 1: My initial attempt to dissolve the compound in a simple phosphate-buffered saline (PBS) failed. What are my immediate next steps?

This is the most common issue encountered. When a lipophilic compound fails to dissolve in an aqueous buffer, the primary reason is the energetic unfavorability of disrupting the water's hydrogen-bonding network to accommodate a non-polar solute.[7] The immediate strategy is to modify the solvent to make it more "hospitable" to the compound.

Answer: Your first and most straightforward approach should be the use of a co-solvent .

Causality & Rationale: Co-solvents are water-miscible organic solvents that, when added to an aqueous buffer, reduce the overall polarity of the solvent system.[7][8] This reduction in polarity lowers the interfacial tension between the aqueous phase and the hydrophobic compound, making solvation more favorable.[9]

Recommended First-Line Co-solvents:

Co-solvent	Typical Starting % (v/v)	Key Characteristics
Dimethyl Sulfoxide (DMSO)	1-5%	A powerful, aprotic solvent. Excellent for creating high-concentration stock solutions. Use minimally in final assays due to potential cellular effects.
Ethanol	5-10%	A common, less aggressive polar protic solvent. Generally well-tolerated in many biological assays at low concentrations.[]
Propylene Glycol (PG)	5-20%	A viscous co-solvent often used in pharmaceutical formulations. Can also act as a stabilizer.
Polyethylene Glycol 400 (PEG 400)	10-30%	A low-molecular-weight polymer that is an effective solubilizer.[11]

Experimental Protocol: Preparing a Solution with a Co-solvent

• Prepare Stock Solution: Weigh out your compound and dissolve it in 100% of your chosen co-solvent (e.g., DMSO) to create a high-concentration stock (e.g., 10-50 mM). Gentle vortexing or sonication can aid dissolution.

• Serial Dilution: Perform serial dilutions from this stock solution into your aqueous buffer. It is critical to add the stock solution to the buffer while vortexing, not the other way around. This rapid dispersion helps prevent the compound from precipitating out of the highly concentrated drop before it can be diluted.

• Observe for Precipitation: After dilution, visually inspect the solution for any cloudiness or precipitate. If observed, the solubility limit in that co-solvent/buffer mixture has been exceeded.

• Final Co-solvent Concentration: Always calculate the final percentage of the co-solvent in your working solution. It is crucial to run a vehicle control (buffer + identical percentage of co-solvent) in your experiments to account for any effects of the co-solvent itself.

Question 2: I managed to dissolve the compound, but it precipitates after a few hours or upon refrigeration. What is happening and how can I fix it?

This common observation highlights the difference between kinetic solubility and thermodynamic solubility. By using methods like co-solvents or pH adjustment, you often create a supersaturated, thermodynamically unstable solution. Over time, the compound begins to crash out as it reverts to its lower-energy, crystalline (insoluble) state.[12]

Answer: You are likely observing the precipitation of a metastable solution. To address this, you can employ stabilizing excipients like cyclodextrins or surfactants.

Strategy 1: Complexation with Cyclodextrins

Causality & Rationale: Cyclodextrins are cyclic oligosaccharides shaped like a truncated cone, with a hydrophobic inner cavity and a hydrophilic exterior.[13][14] They can encapsulate poorly water-soluble molecules, like your compound, within their hydrophobic core. This forms an "inclusion complex" where the hydrophobic part of the drug is shielded from the water, and the complex's hydrophilic exterior makes it highly water-soluble and stable.[15][16]

Recommended Cyclodextrins for Research Use:

Cyclodextrin Derivative	Abbreviation	Key Features
Hydroxypropyl-β-cyclodextrin	HP-β-CD	High aqueous solubility and low toxicity, making it widely used in parenteral formulations.[13]
Sulfobutylether-β-cyclodextrin	SBE-β-CD	Anionic derivative with very high water solubility and an excellent safety profile.[14]

Experimental Protocol: Solubilization with HP-β-CD

• Prepare Cyclodextrin Buffer: Dissolve HP-β-CD directly into your aqueous buffer to create a stock solution (e.g., 40% w/v). This may require some gentle heating and stirring. Allow to cool to room temperature.

• Add Compound: Add the solid powder of 1-Acetyl-5-nitro-1h-indol-3-yl acetate directly to the HP-β-CD buffer solution.

• Facilitate Complexation: Stir or shake the mixture at room temperature for several hours (4-24 hours) to allow for the formation of the inclusion complex.

• Clarify Solution: Centrifuge the solution at high speed (e.g., >10,000 x g) for 15-20 minutes to pellet any undissolved compound.

• Quantify Supernatant: Carefully collect the supernatant. The concentration of the dissolved compound in this clear solution represents its solubility with that concentration of HP-β-CD and should be quantified via HPLC-UV or a similar method.

Strategy 2: Micellar Solubilization with Surfactants

Causality & Rationale: Surfactants are amphiphilic molecules that, above a certain concentration (the Critical Micelle Concentration or CMC), self-assemble into spherical structures called micelles.[17][18] These micelles have a hydrophobic core and a hydrophilic shell. Poorly soluble drugs can partition into the hydrophobic core, effectively being solubilized within the aqueous medium.[19]

Common Non-ionic Surfactants:

• Polysorbate 80 (Tween® 80): Widely used in pharmaceutical formulations.[20]

• Polysorbate 20 (Tween® 20): Common in biological applications, especially immunoassays.

• Cremophor® EL: A potent solubilizer, but use with caution due to potential biological activity.[20]

Note: Start with very low surfactant concentrations (e.g., 0.01% - 0.1% w/v) as they can interfere with cell membranes and protein activity in biological assays.

Question 3: The compound has ionizable groups. Can I use pH adjustment to improve solubility?

Answer: Yes, but with significant caution for this specific molecule.

Causality & Rationale: For ionizable drugs, adjusting the pH of the buffer can convert the molecule into its salt form, which is typically much more water-soluble than the neutral form.[21] However, 1-Acetyl-5-nitro-1h-indol-3-yl acetate contains ester and N-acetyl groups that are highly susceptible to basic and, to a lesser extent, acidic hydrolysis.[6][22]

• Under Basic Conditions (pH > 8): You risk rapid saponification (hydrolysis) of the acetate ester and potentially the N-acetyl group.[5][23] This would chemically alter your compound.

• Under Acidic Conditions (pH < 6): Acid-catalyzed hydrolysis can also occur, though it is often slower than base-catalyzed hydrolysis.[4]

Recommendation: While pH adjustment is a powerful technique, it is not recommended as a primary strategy for this compound without thorough stability studies. If you must work in a non-neutral pH range, you must co-validate the stability of the compound over the time course of your experiment using a method like HPLC to confirm you are not studying a degradant.

Question 4: How can I accurately measure the solubility of my compound in a chosen buffer system?

Answer: The "gold standard" for measuring thermodynamic solubility is the shake-flask equilibrium method .[24] This method ensures you are measuring the true equilibrium solubility, not an inflated kinetic value.

Experimental Protocol: Shake-Flask Solubility Measurement

• Prepare the System: In a glass vial, add an excess amount of the solid compound to your chosen buffer system (e.g., PBS with 5% DMSO). "Excess" means enough solid should remain visible at the end of the experiment.

• Equilibrate: Tightly seal the vial and place it on an orbital shaker or rotator in a temperature-controlled environment (e.g., 25°C or 37°C). Allow the system to equilibrate for 24-48 hours. This long incubation ensures the solution is truly saturated.[25]

• Separate Phases: After incubation, stop the agitation and let the undissolved solid settle. To separate the saturated solution from the solid, use one of the following methods:

  • Centrifugation: Centrifuge the vial at high speed (>10,000 x g) for 20 minutes.

  • Filtration: Use a low-binding syringe filter (e.g., PVDF) to filter the supernatant. Pre-condition the filter by discarding the first ~200 µL to saturate any drug binding sites on the filter membrane.

• Quantify Concentration: Carefully take a known volume of the clear supernatant and dilute it into a suitable mobile phase. Analyze the concentration using a validated, stability-indicating HPLC method with a standard curve.[26]

• Verify Solid State: It is good practice to analyze the remaining solid using techniques like XRPD or DSC to confirm that the compound has not changed its crystalline form during the experiment.[24]

Visualization of Workflows

Systematic Approach to Solubility Enhancement

This diagram outlines a logical progression for tackling solubility issues with a new compound.

Caption: A decision workflow for enhancing the solubility of a poorly soluble compound.

Mechanism of Cyclodextrin Inclusion Complex

This diagram illustrates how a cyclodextrin molecule encapsulates a hydrophobic drug.

Caption: Encapsulation of a hydrophobic drug within a cyclodextrin's cavity.

References

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• pH ADJUSTMENT AND INCLUSION COMPLEX FORMATION WITH HYDROXYPROPYL-β-CYCLODEXTRIN TO INCREASE p-METHOXYCINNAMIC ACID SOLUBILITY. (2022, April 11). Journal of Chemical Technology and Metallurgy.
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• 4. chem.libretexts.org [chem.libretexts.org]
• 5. 15.9 Hydrolysis of Esters | The Basics of General, Organic, and Biological Chemistry [courses.lumenlearning.com]
• 6. chemguide.co.uk [chemguide.co.uk]
• 7. How does co-solvency increase solubility | Filo [askfilo.com]
• 8. Cosolvent - Wikipedia [en.wikipedia.org]
• 9. Co-solvents.pptx [slideshare.net]
• 11. researchgate.net [researchgate.net]
• 12. A Review on Solid Dispersion and Carriers Used Therein for Solubility Enhancement of Poorly Water Soluble Drugs - PMC [pmc.ncbi.nlm.nih.gov]
• 13. Cyclodextrins: Only Pharmaceutical Excipients or Full-Fledged Drug Candidates? - PMC [pmc.ncbi.nlm.nih.gov]
• 14. ema.europa.eu [ema.europa.eu]
• 15. ijpsjournal.com [ijpsjournal.com]
• 16. pharmacophorejournal.com [pharmacophorejournal.com]
• 17. Limitations and Innovative Application Methods of Surfactants for Solubilization of Poorly Water-Soluble Drugs - PMC [pmc.ncbi.nlm.nih.gov]
• 18. brieflands.com [brieflands.com]
• 19. asianpharmtech.com [asianpharmtech.com]
• 20. jocpr.com [jocpr.com]
• 21. ijprajournal.com [ijprajournal.com]
• 22. DSpace [bradscholars.brad.ac.uk]
• 23. 21.6 Chemistry of Esters - Organic Chemistry | OpenStax [openstax.org]
• 24. raytor.com [raytor.com]
• 25. lup.lub.lu.se [lup.lub.lu.se]
• 26. americanpharmaceuticalreview.com [americanpharmaceuticalreview.com]

Technical Support Center: Stabilizing 1-Acetyl-5-nitro-1H-indol-3-yl Acetate

The following technical guide addresses the stability and handling of 1-Acetyl-5-nitro-1H-indol-3-yl acetate (ANI-Ac) .

Document ID: ANI-AC-STAB-01 | Version: 2.0 | Role: Senior Application Scientist

Executive Summary: The "Golden Rules" of Stability

ANI-Ac is a sensitive diester-like probe. Its stability is compromised by the electron-withdrawing 5-nitro group, which activates the ester bonds toward nucleophilic attack. Failure to adhere to strict anhydrous conditions will lead to spontaneous hydrolysis , resulting in the formation of insoluble indigo dyes (blue/precipitate) and loss of assay sensitivity.

Parameter	Critical Recommendation	Why? (The Science)
Storage Temp	-20°C (Desiccated)	Arrhenius kinetics: Lowering temp significantly retards spontaneous hydrolysis rates.
Solvent	Anhydrous DMSO or DMF	Protic solvents (EtOH, MeOH) promote transesterification; water promotes hydrolysis.
Atmosphere	Argon or Nitrogen	Displaces atmospheric moisture and oxygen (preventing premature dimerization).
Working pH	pH 6.0 – 7.0	Avoid basic buffers (pH > 7.5). The nitro group makes the ester hyper-labile to hydroxide ions ( ).

The Failure Mechanism: Why ANI-Ac Degrades

To prevent degradation, you must understand the pathway. ANI-Ac undergoes a cascade reaction initiated by moisture. The 5-nitro group pulls electron density from the indole ring, making the carbonyl carbons highly electrophilic and susceptible to water.

Degradation Pathway Diagram

The following diagram illustrates the stepwise breakdown you are trying to prevent. Note that Step 1 (O-Deacetylation) is the primary mode of spontaneous failure during storage.

Figure 1: The degradation cascade. The transition from ANI to the Intermediate is the primary stability risk in aqueous or moist environments.

Troubleshooting & FAQs

Direct answers to common observations in the lab.

Q1: My stock solution in DMSO turned slightly blue after 2 weeks at 4°C. Is it usable?

Verdict: Discard. Root Cause: The blue color indicates the formation of 5,5'-dinitroindigo. This confirms that moisture has entered the vial, hydrolyzed the ester, and the resulting indoxyl has oxidized. Correction:

• Use anhydrous DMSO (water content <50 ppm) packed under argon.

• Do not store stocks at 4°C; store at -20°C .

• Aliquot stocks to avoid repeated freeze-thaw cycles which introduce condensation.

Q2: Can I use Ethanol or Methanol to dissolve ANI-Ac?

Verdict: No. Technical Insight: While soluble, ANI-Ac is prone to transesterification in primary alcohols. The solvent alcohol can attack the acetyl group, effectively degrading your compound into a different ester or free indoxyl. Protocol: Always use aprotic polar solvents like DMSO or DMF for stock preparation. Dilute into aqueous buffer only immediately before use.

Q3: Why does the background signal increase over time in my assay?

Verdict: Non-Enzymatic Hydrolysis (Spontaneous). Explanation: If your assay buffer is basic (pH > 7.5), the hydroxide ions are attacking the "activated" ester bond created by the electron-withdrawing nitro group. Solution:

• Lower buffer pH to 6.0–6.5 if enzyme activity permits.

• If a high pH is required, reduce the incubation time or use a "stop" solution that lowers pH rapidly.

Validated Protocols

Protocol A: Preparation of Ultra-Stable Stock Solution (50 mM)

This protocol minimizes moisture contact.

Materials:

• ANI-Ac solid (Store at -20°C).

• Anhydrous DMSO (Sigma-Aldrich/Merck "Sure/Seal" or equivalent, <0.005% water).

• Argon gas line or Nitrogen flush.

• Amber glass vials with PTFE-lined caps.

Procedure:

• Equilibrate: Allow the ANI-Ac bottle to warm to room temperature before opening to prevent condensation on the cold solid.

• Solvent Retrieval: Withdraw DMSO using a dry, argon-flushed syringe through the septum of the solvent bottle. Do not pour.

• Dissolution: Inject DMSO into the vial containing ANI-Ac. Vortex rapidly until fully dissolved.

• Aliquot: Immediately dispense into single-use amber vials.

• Inert Gas Overlay: Gently blow a stream of Argon/Nitrogen into the headspace of each vial for 5-10 seconds.

• Seal & Freeze: Cap tightly and store at -20°C .

Protocol B: QC Check for Hydrolysis (TLC Method)

Run this if you suspect degradation.

• Stationary Phase: Silica Gel 60 F254 plates.

• Mobile Phase: Toluene : Ethyl Acetate (2:1 v/v).

• Visualization: UV (254 nm).

Spot	Rf Value (Approx)	Appearance
ANI-Ac (Intact)	~0.60 - 0.70	UV active, Colorless
Hydrolyzed Indoxyl	~0.30 - 0.40	Fluorescent/Yellowish
Indigo Dye	Baseline (0.00)	Blue visible spot (Bad)

References

• Holt, S. J. (1952). The synthesis of indigogenic substrates for esterases.[1] Journal of the Chemical Society. Link

  • Foundational text on indoxyl ester synthesis and the impact of substitution (like nitro groups) on stability.

• Lojda, Z. (1977). Studies on Glycosidases and Acid Esterases. Histochemistry.[1] Link

  • Establishes the pH dependence of nitro-substituted indoxyl deriv

• BenchChem Technical Support. (2025). Preventing Hydrolysis During Workup and Storage of Sensitive Esters.[2][3]Link

  • General protocols for handling moisture-sensitive ester deriv

• Sigma-Aldrich (Merck). Product Specification: Anhydrous Solvents for Air-Sensitive Reagents.Link

  • Source for solvent water content specific

Sources

• 1. scispace.com [scispace.com]
• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. carbodiimide.com [carbodiimide.com]

Technical Support Center: Troubleshooting High Background Noise in Indole Acetate Assays

Welcome to the Technical Support Center. This guide is designed for researchers, scientists, and drug development professionals to troubleshoot and resolve common issues leading to high background noise in indole acetate (IAA) assays, particularly the widely used Salkowski colorimetric method. Our goal is to provide you with the expertise and practical insights needed to ensure the accuracy and reliability of your experimental results.

Frequently Asked Questions (FAQs)

Q1: What is the primary cause of high background in my Salkowski assay blank (reagent + solvent)?

A: High background in your blank is most often due to issues with the Salkowski reagent itself or contamination in your solvent.

• Reagent Degradation: The Salkowski reagent, especially formulations using sulfuric acid, can have a short shelf-life.[1] Over time, the ferric chloride (FeCl₃) can be reduced, leading to a baseline color that contributes to high absorbance readings. The use of perchloric acid (HClO₄) in the reagent formulation can increase stability for a few hours.[1][2]

• Contaminated Water or Solvent: Ensure you are using high-purity, deionized, or distilled water for all reagent and buffer preparations.[3] Contaminants in the water or the solvent used to dissolve your standards (e.g., ethanol, acetone) can react with the Salkowski reagent.

• Improper Storage: The Salkowski reagent should be stored in a dark, cool place, preferably in a brown bottle, to prevent photodegradation.[2]

Q2: My "no-sample" control (media/buffer + reagent) shows high absorbance. What could be the issue?

A: This points to interfering substances within your culture medium or buffer.

• Media Components: Complex media components, such as yeast extract or peptone, contain compounds that can react with the Salkowski reagent, producing a colorimetric signal.

• Tryptophan Concentration: If your medium is supplemented with high concentrations of L-tryptophan as a precursor for bacterial IAA production, this can lead to high background absorbance.[4][5]

• pH of the Medium: The pH of the culture medium can influence the stability and reactivity of interfering compounds.[6]

Q3: Why are my readings inconsistent across replicates?

A: Inconsistent readings are often a result of procedural variability or environmental factors.

• Light Exposure: Indole-3-acetic acid (IAA) is a photo-labile compound, and exposure to light, especially white light, can cause its degradation.[7][8][9] This degradation can be hastened by components in the culture media.[7] All incubation steps should be performed in the dark.[10][11][12]

• Temperature Fluctuations: The color development reaction is temperature-sensitive. Ensure a consistent incubation temperature for all samples.[11][13]

• Pipetting Errors: Inaccurate pipetting of samples, standards, or the Salkowski reagent will lead to variability.

Q4: Can other indole compounds produced by my organism interfere with the assay?

A: Yes, this is a significant limitation of the Salkowski assay. The reagent is not specific to IAA and can react with other indole-containing compounds, leading to an overestimation of IAA concentration.[4][5]

• Indole Production: Some bacteria produce indole, which can result in a brown color change upon addition of the Salkowski reagent, interfering with the typical pink-to-red color of the IAA reaction.[14][15]

• IAA Precursors and Metabolites: Intermediates in the IAA biosynthesis pathway, such as indole-3-pyruvic acid (IPyA), can also react with the Salkowski reagent.[16]

Troubleshooting Guides

This section provides a systematic approach to diagnosing and resolving high background noise.

Guide 1: Systematic Investigation of Reagent and Sample Issues

This workflow will help you pinpoint the source of the high background.

Caption: A logical workflow to diagnose high background noise.

Guide 2: Optimizing the Salkowski Assay Protocol

If the issue persists, protocol optimization is necessary.

Parameter	Recommendation for High Background	Rationale
Salkowski Reagent Formulation	Use a perchloric acid-based formulation (e.g., 1 mL of 0.5 M FeCl₃ in 50 mL of 35% HClO₄).[2][4]	Perchloric acid formulations offer greater color stability compared to sulfuric acid-based reagents, which can fade quickly.[1][2]
Incubation Time	Optimize incubation time (typically 25-30 minutes).[2][10][11]	Insufficient incubation can lead to incomplete color development, while excessive time may increase background.
Incubation Conditions	Always incubate in complete darkness.[10][11][12]	IAA is light-sensitive, and exposure to light can cause its degradation, affecting the accuracy of your results.[7][8][9]
Temperature	Maintain a consistent room temperature or use a temperature-controlled incubator.[11][13]	The color development reaction rate is influenced by temperature.
Sample to Reagent Ratio	A common ratio is 1 part sample to 2 parts Salkowski reagent.[2][10]	This ratio ensures sufficient reagent for the reaction to proceed to completion.
Wavelength for Absorbance Reading	Measure absorbance at 530 nm.[2][4]	This is the typical maximum absorbance wavelength for the IAA-Salkowski reaction product.

Experimental Protocols

Protocol 1: Preparation of Modified Salkowski Reagent (Gordon and Weber, 1951)

This formulation is widely used and offers good stability.

Materials:

• Ferric Chloride (FeCl₃)

• Perchloric Acid (HClO₄), 35% solution

• High-purity deionized or distilled water

Procedure:

• Prepare 0.5 M FeCl₃ solution: Dissolve 4.06 g of FeCl₃ in 50 mL of high-purity water.[17] Store in a refrigerator.

• Prepare the Salkowski Reagent: In a fume hood, add 1 mL of the 0.5 M FeCl₃ solution to 50 mL of 35% perchloric acid.[2][4]

• Mix well and allow the solution to cool.

• Store the reagent in a labeled, brown glass bottle in a cool, dark place.[2]

Protocol 2: Standard Indole Acetate Assay

Procedure:

• Prepare IAA standards in the same solvent as your samples (e.g., ethanol or acetone) with concentrations ranging from 5 to 50 µg/mL.[2]

• In separate test tubes or a microplate, add 1 mL of each standard, your unknown samples, and a blank (solvent only).

• Add 2 mL of the prepared Salkowski reagent to each tube.

• Mix the contents thoroughly by gentle vortexing.

• Incubate the reactions in complete darkness at room temperature for 25-30 minutes.[2][10][11]

• Measure the absorbance of the resulting pink/red color at 530 nm using a spectrophotometer.[2][4]

• Subtract the absorbance of the blank from your standard and sample readings.

• Construct a standard curve and determine the concentration of IAA in your samples.

Understanding the Underlying Mechanisms

The Salkowski Reaction

The Salkowski assay is a colorimetric method based on the reaction of a ferric chloride-acid solution with indole compounds. In a strong acid environment, IAA is converted to 3-methyleneoxindole, which then reacts with Fe³⁺ ions to form a pink-to-red colored complex. The intensity of this color is proportional to the concentration of IAA.

Caption: The basic mechanism of the Salkowski reaction.

IAA Biosynthesis and Potential Interferences

In many microorganisms, IAA is synthesized from tryptophan.[18][19] Several biosynthetic pathways exist, and intermediates of these pathways may also be present in your sample and react with the Salkowski reagent.[16]

Caption: Simplified overview of IAA biosynthesis pathways.

Advanced Troubleshooting: When to Consider Alternative Methods

If high background persists despite rigorous troubleshooting, or if you require higher specificity, consider alternative analytical methods.

Method	Principle	Advantages	Disadvantages
High-Performance Liquid Chromatography (HPLC)	Separation of compounds based on their physicochemical properties, followed by detection (e.g., UV, fluorescence).	High specificity and sensitivity; can distinguish between different indole compounds.[11]	Requires specialized equipment and expertise; more time-consuming.
Gas Chromatography-Mass Spectrometry (GC-MS)	Separation of volatile compounds followed by mass-based detection.	Excellent for identification and quantification of IAA.[6]	Requires derivatization of IAA to make it volatile; complex instrumentation.

The Salkowski assay is a valuable tool for rapid screening, but its limitations in specificity can lead to an overestimation of IAA concentrations.[4][5] For definitive quantification, chromatographic methods are recommended.

References

• Vertex AI Search. (2025, August 31).

• Leasure, C., & Hou, G. (2013). Enhancement of Indole-3-Acetic Acid Photodegradation by Vitamin B6. Molecular Plant, 6(6), 1992–1995. [Link]

• ResearchGate. (2020, June 7). Salkowski reagent preparation?. [Link]

• Leasure, C., et al. (2013). Enhancement of Indole-3-Acetic Acid Photodegradation by Vitamin B6. Request PDF. [Link]

• Scientific Research Publishing. (n.d.). Fast Detection of Auxins by Microplate Technique. [Link]

• Gilbert, E. S., et al. (2018). Bacterial Production of Indole Related Compounds Reveals Their Role in Association Between Duckweeds and Endophytes. Frontiers in Chemistry, 6, 293. [Link]

• Scribd. (n.d.). Production of Salkowski Reagent. [Link]

• PubMed. (2013, November 15). Enhancement of indole-3-acetic acid photodegradation by vitamin B6. [Link]

• Frontiers. (2024, June 10). Comparative study between Salkowski reagent and chromatographic method for auxins quantification from bacterial production. [Link]

• PubMed Central. (2024, June 11). Comparative study between Salkowski reagent and chromatographic method for auxins quantification from bacterial production. [Link]

• Oxford Academic. (2018, April 14). Manipulation and Sensing of Auxin Metabolism, Transport and Signaling. [Link]

• International Journal of Current Microbiology and Applied Sciences. (2019, March 10). Isolation and Characterization of Indole Acetic Acid Producing Bacteria from Rhizosphere Soil and their Effect on Seed Germination. [Link]

• Grokipedia. (n.d.). Salkowski's test.

• PubMed Central. (2026, January 27). Molecular identification and optimization of indole acetic acid production by Fusarium .... [Link]

• PubMed. (2018, July 12). Bacterial Production of Indole Related Compounds Reveals Their Role in Association Between Duckweeds and Endophytes. [Link]

• International Journal of Pharmaceutical Sciences Review and Research. (2022, September 1).

• PubMed Central. (2004, October 4). Identification of inhibitors of auxin transcriptional activation by means of chemical genetics in Arabidopsis. [Link]

• Taylor & Francis Online. (2013, August 9). Production of indole-3-acetic-acid (IAA) by the white rot fungus Pleurotus ostreatus under submerged condition of Jatropha seedcake. [Link]

• MDPI. (2025, June 26). Production of Indole-3-Acetic Acid and Degradation of 2,4-D by Yeasts Isolated from Pollinating Insects. [Link]

• BenchChem. (2025). Technical Support Center: Refinement of Enzyme Assays to Reduce Background Noise.

• Oxford Academic. (2018, August 24). auxin controls bacterial antibiotics production. [Link]

• Scientific Research Publishing. (2025). Screening and Optimization of Indole-3-Acetic Acid Production by Cowpea (Vigna unguiculata L. Walp.) Rhizobia Isolates. [Link]

• PubMed Central. (2020, November 11). Screening and optimization of indole-3-acetic acid production and phosphate solubilization by rhizobacterial strains isolated from Acacia cyanophylla root nodules and their effects on its plant growth. [Link]

• American Research Products, Inc. (n.d.). Elisa troubleshooting tips – High background. [Link]

• MDPI. (2020, August 9). Optimization of Indole-3-Acetic Acid Concentration in a Nutrient Solution for Increasing Bioactive Compound Accumulation and Production of Agastache rugosa in a Plant Factory. [Link]

• SciSpace. (2017, May 17). Isolation and Characterization of Indole Acetic Acid Producing Halophilic Bacteria from Salt Affected Soil of Rice–Shrimp Farm.

• Bitesize Bio. (2024, October 2). The Ultimate Guide to Troubleshooting Microplate Assays. [Link]

• Wikipedia. (n.d.). Indole-3-acetic acid. [Link]

• MDPI. (2017, December 1). Control of Endogenous Auxin Levels in Plant Root Development. [Link]

• Biocompare. (2012, October 8). Tips for Reducing ELISA Background. [Link]

• Journal of Agricultural and Food Chemistry. (n.d.).

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• 1. researchgate.net [researchgate.net]
• 2. Salkowski reagent and quantification of indole-3-acetic acid [infobiochem.com]
• 3. caltagmedsystems.co.uk [caltagmedsystems.co.uk]
• 4. Frontiers | Comparative study between Salkowski reagent and chromatographic method for auxins quantification from bacterial production [frontiersin.org]
• 5. Comparative study between Salkowski reagent and chromatographic method for auxins quantification from bacterial production - PMC [pmc.ncbi.nlm.nih.gov]
• 6. tandfonline.com [tandfonline.com]
• 7. Enhancement of Indole-3-Acetic Acid Photodegradation by Vitamin B6 - PMC [pmc.ncbi.nlm.nih.gov]
• 8. researchgate.net [researchgate.net]
• 9. Enhancement of indole-3-acetic acid photodegradation by vitamin B6 - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. ijcmas.com [ijcmas.com]
• 11. Molecular identification and optimization of indole acetic acid production by Fusarium oxysporum AUMC 16,438 for biofertilizer application - PMC [pmc.ncbi.nlm.nih.gov]
• 12. Production of Indole-3-Acetic Acid and Degradation of 2,4-D by Yeasts Isolated from Pollinating Insects [mdpi.com]
• 13. Screening and Optimization of Indole-3-Acetic Acid Production by Cowpea (Vigna unguiculata L. Walp.) Rhizobia Isolates [scirp.org]
• 14. Frontiers | Bacterial Production of Indole Related Compounds Reveals Their Role in Association Between Duckweeds and Endophytes [frontiersin.org]
• 15. Bacterial Production of Indole Related Compounds Reveals Their Role in Association Between Duckweeds and Endophytes - PubMed [pubmed.ncbi.nlm.nih.gov]
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• 17. scribd.com [scribd.com]
• 18. Indole-3-acetic acid - Wikipedia [en.wikipedia.org]
• 19. mdpi.com [mdpi.com]

Technical Support Center: Optimizing pH Conditions for 1-Acetyl-5-nitro-1H-indol-3-yl Acetate Stability

Executive Summary

Compound: 1-Acetyl-5-nitro-1H-indol-3-yl acetate (CAS: 26491-03-2) Primary Challenge: High susceptibility to hydrolytic degradation due to the electron-withdrawing 5-nitro group and the labile 3-acetoxy ester linkage. Optimal pH Window: pH 5.0 – 6.0 (for stability); pH 7.0 – 7.5 (for immediate assay activity). Critical Warning: Avoid alkaline conditions (pH > 8.0) during storage or prolonged incubation, as this triggers rapid deacetylation and subsequent oxidative dimerization to insoluble indigo-like pigments.

Part 1: The Stability & Degradation Mechanism

To troubleshoot effectively, one must understand why the molecule fails. This compound is a "double-protected" indoxyl derivative. Its stability is governed by the electrophilicity of the carbonyl carbons, which is significantly enhanced by the 5-nitro group.

The Degradation Pathway

The primary failure mode is Hydrolysis-Driven Oxidative Dimerization .

• Step 1 (Activation/Hydrolysis): Nucleophilic attack (by OH⁻ or Esterase) at the 3-position ester removes the acetate group.

• Step 2 (Intermediate Instability): The resulting 1-acetyl-5-nitroindoxyl is unstable.

• Step 3 (Chromogenic Shift): In the presence of oxygen, the indoxyl intermediate oxidizes and dimerizes to form 5,5'-dinitroindigo (a deep blue/purple precipitate).

Visualizing the Pathway:

Figure 1: The hydrolytic degradation cascade of 1-Acetyl-5-nitro-1H-indol-3-yl acetate leading to insoluble pigment formation.

Part 2: Troubleshooting Guides & FAQs

Category A: Solubility & Preparation

Q1: My stock solution turned cloudy/purple immediately upon adding buffer. What happened? Diagnosis: "pH Shock." Explanation: You likely added a concentrated organic stock (DMSO) directly into a neutral or alkaline buffer (pH ≥ 7.4). The local high concentration of substrate combined with the aqueous environment triggered rapid spontaneous hydrolysis and dimerization (the "purple" is the indigo dimer). Solution:

• Acidify the Buffer: Lower the buffer pH to 6.0–6.5 for the initial mixing step if possible.

• Sequential Dilution: Dilute the stock into an intermediate solvent (e.g., 50% DMSO/Water) before adding to the final assay buffer.

• Vortex Immediately: Ensure rapid dispersion to prevent local "hotspots" of precipitation.

Q2: Can I store the compound in aqueous solution? Answer: No. Reasoning: Even at pH 7.0, the half-life of the 3-ester bond is limited due to the electron-withdrawing nitro group. Protocol:

• Solid State: Store at -20°C, desiccated.

• Stock Solution: Prepare in anhydrous DMSO or DMF . Store at -20°C. Stable for ~1 month if kept dry.

• Working Solution: Prepare fresh immediately before use. Do not store >4 hours.

Category B: Assay Optimization (pH Specifics)

Q3: I need to run an esterase assay at pH 8.0. How do I prevent high background signal? Diagnosis: Spontaneous hydrolysis competing with enzymatic turnover. Technical Insight: At pH 8.0, the hydroxide ion (OH⁻) concentration is high enough to attack the ester bond non-enzymatically. Optimization Strategy:

• Background Subtraction: Run a "No-Enzyme" control parallel to every sample.

• pH Titration: Determine if your enzyme is active at pH 7.2–7.4. Reducing pH by even 0.5 units can significantly reduce spontaneous hydrolysis rates (logarithmic scale).

• Increase Enzyme Concentration: Boost the rate of enzymatic hydrolysis so it vastly outcompetes the spontaneous background, allowing for a shorter assay window.

Q4: Does the buffer composition matter? Answer: Yes. Recommendation:

• Preferred: Phosphate-Citrate (pH 5.0–7.0), MES (pH 5.5–6.5), or HEPES (pH 7.0–7.5).

• Avoid: Tris (primary amine can act as a nucleophile, potentially accelerating ester cleavage over time) or high pH Carbonate buffers.

Part 3: Experimental Protocols

Protocol 1: pH Stability Profiling

Use this protocol to determine the "Safe Window" for your specific experimental setup.

Materials:

• Stock Solution: 10 mM 1-Acetyl-5-nitro-1H-indol-3-yl acetate in DMSO.

• Buffers: 50 mM Acetate (pH 4.0), Phosphate (pH 6.0, 7.0, 8.0), Tris (pH 9.0).

• Detection: Spectrophotometer (Absorbance at ~400–600 nm for indigo formation, or UV loss of ester).

Workflow:

• Preparation: Aliquot 198 µL of each buffer into a 96-well plate.

• Initiation: Add 2 µL of Stock Solution (Final conc: 100 µM). Mix rapidly.

• Monitoring: Measure Absorbance immediately (T=0) and every 5 minutes for 1 hour.

• Analysis: Plot Absorbance vs. Time.

  • Stable: Flat line (Slope ≈ 0).

  • Unstable: Increasing slope (formation of colored product) or decreasing UV peak.

Data Interpretation Guide:

Observed pH	Predicted Stability (Half-Life)	Status	Action
pH 4.0 - 5.0	> 24 Hours	Stable	Ideal for quenching reactions or storage.
pH 6.0	~ 4 - 8 Hours	Acceptable	Good balance for working solutions.
pH 7.0	~ 1 - 2 Hours	Caution	Use immediately. Run controls.
pH 8.0+	< 20 Minutes	Critical	High background likely. Use only if mandatory.

References

• PubChem. (2025).[1] 1-Acetyl-1H-indol-3-yl acetate | C12H11NO3.[1] National Library of Medicine. [Link]

• Yamamura, K., et al. (2022). Syntheses of New Multisubstituted 1-Acyloxyindole Compounds. National Institutes of Health (PMC). [Link]

• Ibrahim, M. N. (2007). Studies on Acetylation of Indoles. ResearchGate. [Link]

• LookChem. (2025). 3-Acetoxyindole and Derivatives: Stability and Hydrolysis. [Link]

Sources

• 1. 1-Acetyl-1H-indol-3-yl acetate | C12H11NO3 | CID 583602 - PubChem [pubchem.ncbi.nlm.nih.gov]

Technical Support Center: Purification of 1-Acetyl-5-nitro-1H-indol-3-yl Acetate via Recrystallization

This guide provides in-depth technical support for researchers, scientists, and drug development professionals on the purification of 1-Acetyl-5-nitro-1H-indol-3-yl acetate using recrystallization. It is structured to address common questions and troubleshoot specific experimental challenges, ensuring both procedural success and a deep understanding of the underlying chemical principles.

Frequently Asked Questions (FAQs)

Q1: What is the fundamental principle of recrystallization for purifying 1-Acetyl-5-nitro-1H-indol-3-yl acetate?

Recrystallization is a premier technique for purifying solid organic compounds based on differences in solubility.[1][2] The core principle relies on dissolving the impure compound in a suitable solvent at an elevated temperature to create a saturated or near-saturated solution, followed by cooling.[3] As the solution cools, the solubility of the target compound, 1-Acetyl-5-nitro-1H-indol-3-yl acetate, decreases, forcing it to crystallize out of the solution. Soluble impurities, ideally present in smaller concentrations, remain dissolved in the cold solvent (the "mother liquor").[4] Insoluble impurities are removed beforehand by filtering the hot solution.[5] A successful recrystallization yields a product of significantly higher purity.[1]

Q2: How do I select the best solvent for recrystallizing 1-Acetyl-5-nitro-1H-indol-3-yl acetate?

Solvent selection is the most critical step and is guided by the principle of "like dissolves like," but with a crucial caveat.[2] The ideal solvent should exhibit high solubility for the compound at its boiling point but low solubility at room or ice-bath temperatures.[4]

Molecular Structure Analysis: 1-Acetyl-5-nitro-1H-indol-3-yl acetate possesses several functional groups that dictate its polarity:

• Indole Nucleus: Aromatic and moderately polar.

• Nitro Group (-NO2): Strongly polar and electron-withdrawing.

• Two Acetyl Groups (-COCH3): Both contribute significant polarity.

This combination renders the molecule quite polar. Therefore, solvents of intermediate to high polarity are the best starting points for screening.[6]

Solvent Screening Protocol: It is essential to perform small-scale solubility tests before committing to a bulk recrystallization.[4][7]

• Place approximately 50-100 mg of your crude compound into separate test tubes.

• Add a small volume (e.g., 0.5 mL) of a candidate solvent to each tube at room temperature. A good solvent will not dissolve the compound readily at this stage.[3]

• Gently heat the tubes that did not show dissolution. The compound should dissolve completely at or near the solvent's boiling point.[7]

• Allow the clear, hot solutions to cool slowly to room temperature, then in an ice bath. Abundant crystal formation indicates a promising solvent.

Single vs. Mixed Solvent Systems:

• Single Solvents: Test solvents like ethanol, methanol, ethyl acetate, or acetone. Given the compound's structure, alcohols like ethanol are often a good choice for nitro-aromatic compounds.[8][9]

• Mixed Solvents: If no single solvent is ideal, a mixed-solvent system can be employed.[5] This involves a "soluble solvent" in which the compound is highly soluble and an "insoluble solvent" (or "anti-solvent") in which it is not. The two solvents must be miscible.[5] A common pair for polar compounds is Ethanol/Water.[4] To use this system, dissolve the compound in the minimum amount of hot ethanol (the soluble solvent) and then add hot water (the anti-solvent) dropwise until the solution becomes faintly cloudy (the saturation point). A few drops of hot ethanol are then added to redissolve the solid and the solution is cooled.[3]

Q3: What are the key steps for recrystallizing 1-Acetyl-5-nitro-1H-indol-3-yl acetate?

The procedure involves five main stages, which are outlined in the workflow diagram below.

• Dissolution: Dissolve the crude solid in the minimum amount of near-boiling solvent in an Erlenmeyer flask.[2][5] Using excess solvent is a common error that drastically reduces yield as more product remains in the mother liquor upon cooling.[10][11]

• Decolorization & Hot Filtration (if needed): If the solution is colored due to impurities, add a small amount of activated charcoal and boil for a few minutes.[3] To remove the charcoal or any insoluble impurities, perform a hot gravity filtration. This must be done quickly to prevent the desired compound from crystallizing prematurely in the funnel.[1]

• Crystallization: Cover the flask containing the hot filtrate and allow it to cool slowly and undisturbed to room temperature. Slow cooling is crucial for the formation of large, pure crystals, as it allows the crystal lattice to form correctly, excluding impurities.[1][10] Once at room temperature, the flask can be placed in an ice-water bath to maximize crystal yield.[5]

• Crystal Collection: Collect the purified crystals by vacuum filtration using a Büchner funnel.[5]

• Washing and Drying: Wash the collected crystals with a small amount of ice-cold solvent to rinse away any remaining mother liquor.[2] Allow the crystals to dry completely to obtain the final, purified product.

Q4: How is the purity of the recrystallized product assessed?

Purity is primarily determined by two methods:

• Melting Point Analysis: A pure crystalline solid will have a sharp and narrow melting point range (typically < 2°C).[1] Impurities disrupt the crystal lattice, leading to a lower and broader melting point range. Comparing the experimental melting point to a literature value is a standard method of verification.

• Chromatography: Techniques like Thin-Layer Chromatography (TLC) can visually confirm purity. A pure compound should ideally show a single spot. Comparing the TLC of the crude material with the recrystallized product will demonstrate the removal of impurities.

Troubleshooting Guide

Problem	Potential Cause(s)	Recommended Solution(s)
Compound "Oils Out"	1. The compound's melting point is lower than the boiling point of the solvent. 2. The solution is cooling too rapidly.[10] 3. High concentration of impurities.	1. Re-heat the solution to dissolve the oil, add a small amount of additional hot solvent to lower the saturation temperature, and allow it to cool more slowly.[11] 2. Try a lower-boiling point solvent or a mixed-solvent system.
No Crystals Form	1. Too much solvent was used. This is the most common reason.[11] 2. The solution is supersaturated.[2]	1. Boil off some of the solvent to increase the concentration and attempt to cool again.[11] 2. Induce crystallization by scratching the inner wall of the flask with a glass rod at the solution's surface or by adding a "seed crystal" of the pure compound.[2][10]
Very Low Yield	1. Used an excessive amount of solvent during dissolution.[10] 2. Premature crystallization during hot filtration. 3. Crystals were washed with solvent that was not ice-cold, or with too much solvent.[2]	1. If the mother liquor has not been discarded, try to concentrate it by boiling off some solvent to recover a "second crop" of crystals.[5] 2. Ensure the filtration apparatus is pre-heated and the transfer is done quickly. 3. Always use a minimal amount of ice-cold solvent for washing.
Crystals Form Too Quickly	The solution is too concentrated or is cooling too fast. Rapid crystallization can trap impurities.[10]	Re-heat the flask to redissolve the crystals, add a small amount (1-2 mL) of extra hot solvent, and ensure the solution cools slowly and without disturbance. An ideal crystallization period is over 15-20 minutes.[10]
Product is Still Colored	Colored impurities were not fully removed.	Perform the recrystallization again, but this time, add a small amount of activated charcoal to the hot solution before the hot filtration step.[3] The charcoal will adsorb the colored impurities. Do not add charcoal to a boiling solution as it may cause violent bumping.

Recrystallization Workflow

Caption: Recrystallization workflow for 1-Acetyl-5-nitro-1H-indol-3-yl acetate.

References

• Pavia, D. L., Lampman, G. M., Kriz, G. S., & Vyvyan, J. R. (2008). Introduction to Organic Laboratory Techniques: A Small Scale Approach. Cengage Learning. [Link]

• Chemistry LibreTexts. (2022). 3.6F: Troubleshooting.[Link]

• University of Toronto Scarborough. (n.d.). Experiment 2: Recrystallization.[Link]

• Important Chemistry Tips. (2022, July 8). Solvents choose for recrystallization-Part4 [Video]. YouTube. [Link]

• University of Colorado Boulder. (n.d.). Common Solvents for Crystallization.[Link]

• University of York, Department of Chemistry. (n.d.). Solvent Choice.[Link]

• Chemistry LibreTexts. (2021). 2.1: Recrystallization.[Link]

• University of York, Department of Chemistry. (n.d.). Problems with Recrystallisations.[Link]

• University of California, Los Angeles. (n.d.). Recrystallization.[Link]

• Mohawk College. (n.d.). Recrystallization, filtration and melting point.[Link]

• Kumar, V., et al. (2020). Synthesis and in Vitro Evaluation of Novel 5-Nitroindole Derivatives as c-Myc G-Quadruplex Binders with Anticancer Activity. Molecules, 25(19), 4539. [Link]

• Cerdan, S., et al. (2007). An Improved Synthesis of 1-Acetyl-1H-indol-3-yl Acetates. Journal of Heterocyclic Chemistry, 44(1), 273-275. [Link]

• University of Massachusetts Boston. (n.d.). Recrystallization.[Link]

• Barnard College, Columbia University. (n.d.). Recrystallization.[Link]

• University of Texas at Dallas. (n.d.). Exp 1 - Recrystallization of Acetanilide.[Link]

• Reddit. (2018). r/OrganicChemistry - Recrystallizing nitroacetanilide.[Link]

Sources

• 1. chem.libretexts.org [chem.libretexts.org]
• 2. people.chem.umass.edu [people.chem.umass.edu]
• 3. personal.tcu.edu [personal.tcu.edu]
• 4. Chemistry Teaching Labs - Solvent Choice [chemtl.york.ac.uk]
• 5. athabascau.ca [athabascau.ca]
• 6. pubs.acs.org [pubs.acs.org]
• 7. people.chem.umass.edu [people.chem.umass.edu]
• 8. ijcmas.com [ijcmas.com]
• 9. reddit.com [reddit.com]
• 10. chem.libretexts.org [chem.libretexts.org]
• 11. Chemistry Teaching Labs - Problems with Recrystallisations [chemtl.york.ac.uk]

Technical Support Center: Stability &amp; Storage of 1-Acetyl-5-nitro-1h-indol-3-yl acetate

[1]

Introduction: The Stability Paradox

Welcome to the technical support hub for 1-Acetyl-5-nitro-1h-indol-3-yl acetate .

As researchers, we often assume that the "double protection" (N-acetyl and O-acetyl groups) makes this compound robust.[1] This is a dangerous misconception. While the N-acetyl group at position 1 does stabilize the indole ring against immediate oxidative dimerization (indigo formation), the electron-withdrawing 5-nitro group paradoxically destabilizes the C3-ester bond, making it highly susceptible to nucleophilic attack by water (hydrolysis).[1]

This guide provides the mechanistic insights and strict protocols required to maintain the integrity of this sensitive chromogenic substrate.

Module 1: Critical Storage Specifications

Failure to adhere to these parameters results in spontaneous hydrolysis, rendering the compound useless for enzymatic assays.

Parameter	Specification	Technical Rationale
Primary Storage	-20°C (Strict)	Arrhenius kinetics dictate that spontaneous hydrolysis rates drop significantly below freezing.[1] 4°C is insufficient for storage >1 week.
Atmosphere	Desiccated (<10% RH)	The C3-ester bond is moisture-labile.[1] Ambient humidity triggers autocatalytic degradation.[1]
Light Exposure	Dark / Amber Vial	Nitro-indoles are photolabile.[1] UV/Vis exposure accelerates ring oxidation and radical formation.
Container	Tightly Sealed / Parafilm	Prevents condensation entry during freeze-thaw cycles.[1]
Solvent Stability	Anhydrous DMSO/DMF	Stable for ~1-2 weeks at -20°C. Unstable in aqueous buffers (t½ < 4 hours at pH > 7).[1]

Module 2: Mechanistic Degradation Pathways

To prevent degradation, you must understand the enemy. The molecule faces two primary threats: Hydrolysis and Oxidation .[1]

The Degradation Cascade

The 5-nitro group pulls electron density away from the indole core.[1] This makes the carbonyl carbon at the C3-position highly electrophilic, inviting water molecules to attack even at neutral pH.[1]

Figure 1: The primary failure mode is the hydrolysis of the C3-acetate, driven by moisture and accelerated by the electron-withdrawing nitro group.[1]

Module 3: Troubleshooting & FAQs

Q1: My stock solution in DMSO has turned from pale yellow to deep orange/brown. Is it still usable?

• Diagnosis: This indicates significant degradation.[1] The "yellow" comes from the nitro group, but a shift to deep orange or brown suggests the formation of oxidized indoxyl species or polymerized byproducts.

• Verdict: Discard. The background noise in your assay will likely exceed the signal.[1]

• Root Cause: Likely wet DMSO (DMSO is hygroscopic) or repeated freeze-thaw cycles without equilibration.[1]

Q2: Can I store the compound in ethanol or methanol?

• Diagnosis: Absolutely Not. [1]

• Reasoning: Primary alcohols can act as nucleophiles, causing transesterification (swapping the acetate group for an ethyl/methyl group) or solvolysis.

• Solution: Use only anhydrous DMSO or DMF.

Q3: I see a precipitate upon thawing my stock solution.

• Diagnosis: This is likely the deacetylated product (1-acetyl-5-nitroindoxyl) or its oxidation product, which are often less soluble in organic solvents than the parent ester.[1]

• Action: Spin down the sample. If a pellet forms, the concentration of your active substrate is unknown. Re-make the stock.

Module 4: Validated Handling Protocol

This workflow is designed to minimize moisture introduction, the #1 cause of batch failure.

The "Zero-Moisture" Reconstitution Workflow

Figure 2: Step-by-step handling to ensure "Zero-Moisture" integrity during reconstitution.

Step-by-Step Instructions:

• Equilibration (Critical): Remove the vial from the freezer and place it in a desiccator cabinet. Allow it to warm to room temperature for 30 minutes before opening.

  • Why? Opening a cold vial condenses atmospheric water vapor directly onto the powder, initiating hydrolysis immediately.

• Solvent Selection: Use Anhydrous DMSO (Dimethyl Sulfoxide) or DMF.[1]

  • Tip: If your DMSO bottle has been open for months, it is likely "wet." Use a fresh ampoule or molecular sieves to dry the solvent.

• Dissolution: Add solvent and mix by gentle inversion. Avoid vigorous vortexing which introduces oxygen.[1]

• Aliquotting: Do not store the bulk stock. Divide into single-use aliquots (e.g., 50 µL) in light-proof (amber) microtubes.

• Usage: On the day of the experiment, dilute the aliquot into your reaction buffer immediately before adding the enzyme. The half-life of this compound in aqueous buffer at pH 7.4 is often less than 4 hours. [1]

References

• PubChem. (n.d.).[1] 1-Acetyl-1H-indol-3-yl acetate (Compound).[1][2][3][4] National Library of Medicine.[1] Retrieved October 26, 2023, from [Link]

Sources

• 1. CAS 608-08-2: Indoxyl acetate | CymitQuimica [cymitquimica.com]
• 2. INDOXYL ACETATE | 608-08-2 [chemicalbook.com]
• 3. 1-Acetyl-1H-indol-3-yl acetate | C12H11NO3 | CID 583602 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 4. 1-Acetyl-1H-indol-3-yl acetate | C12H11NO3 | CID 583602 - PubChem [pubchem.ncbi.nlm.nih.gov]

Minimizing oxidation products in 5-nitroindole synthesis

Welcome to the technical support center for the synthesis of 5-nitroindole. This guide is designed for researchers, scientists, and drug development professionals to navigate the common challenges associated with this synthesis, with a particular focus on the prevention of oxidative side reactions. My approach is to provide not just protocols, but the underlying chemical reasoning to empower you to make informed decisions in your own laboratory work.

Part 1: Troubleshooting Guide

This section addresses specific, observable problems you may encounter during the synthesis.

Issue 1: My reaction mixture turns dark brown or black upon adding the nitrating agent.

Q: I'm attempting to nitrate indole, and as soon as I add my nitrating agent, the solution immediately turns dark brown, sometimes even black. What is happening, and how can I prevent it?

A: This is the most common issue in indole nitration and is a clear visual indicator of significant, uncontrolled oxidation of the starting material.

Root Cause Analysis:

The indole nucleus is an electron-rich heterocyclic system. This high electron density makes it exceptionally reactive towards electrophiles, which is favorable for the desired nitration reaction. However, this same property also makes it highly susceptible to oxidation, especially under the harsh, acidic, and often oxidizing conditions of nitration.[1][2] The dark color is due to the formation of complex polymeric or tar-like materials, which are the result of indole molecules reacting with themselves or other species in an uncontrolled manner after being oxidized.[3]

Actionable Solutions:

• Aggressive Temperature Control: The rate of oxidation reactions often has a higher activation energy than the desired nitration. Therefore, lowering the reaction temperature can dramatically favor the desired pathway.

  • Recommendation: Begin your reaction at -10 °C. Pre-cool the indole solution in an ice/salt or dry ice/acetone bath before slowly adding the nitrating agent. Maintain this low temperature throughout the addition and for a period afterward before allowing it to slowly warm if required.

• Implement an Inert Atmosphere: Oxygen from the air can be a significant contributor to oxidative degradation, especially in the presence of acid and trace metal impurities which can catalyze radical reactions.

  • Recommendation: Use standard air-sensitive techniques. Before adding any reagents, thoroughly flush the reaction flask with an inert gas such as nitrogen or argon. Maintain a positive pressure of the inert gas throughout the experiment using a balloon or a Schlenk line.[4][5][6]

• Control Reagent Concentration: Localized "hot spots" of high nitrating agent concentration can accelerate oxidation.

  • Recommendation: Dilute the nitrating agent in an appropriate solvent (e.g., acetic acid) and add it dropwise via a syringe pump or an addition funnel over an extended period (e.g., 30-60 minutes). This ensures the nitrating agent reacts productively with the indole before it can cause oxidative damage.

Sources

• 1. communities.springernature.com [communities.springernature.com]
• 2. Oxidation of the indole nucleus of 5-hydroxytryptamine and the formation of pigments: isolation and partial characterization of a dimer of 5-hydroxytryptamine - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. youtube.com [youtube.com]
• 5. chem.libretexts.org [chem.libretexts.org]
• 6. fiveable.me [fiveable.me]

Resolving precipitation issues with 1-Acetyl-5-nitro-1h-indol-3-yl acetate stock

Core Issue: The Hydrophobic "Crash"

Diagnosis: You are likely experiencing solvent-shift nucleation . 1-Acetyl-5-nitro-1h-indol-3-yl acetate is a highly hydrophobic, chromogenic esterase substrate.[1][2] It is stable in organic solvents (DMSO/DMF) but thermodynamically unstable in aqueous buffers.[1]

When a concentrated organic stock is introduced into an aqueous buffer, the organic solvent (DMSO) rapidly hydrates, stripping the solvation shell from the hydrophobic substrate.[2] The substrate molecules then aggregate (nucleate) to reduce their surface area exposed to water, causing visible cloudiness or microscopic precipitation that scatters light and reduces effective substrate concentration.[2]

Troubleshooting Guide (Q&A Format)

Category A: Stock Solution Preparation

Q: My stock solution in DMSO turned cloudy after a few days. Is it still usable? A: No. Cloudiness indicates either moisture ingress or hydrolysis.[1] The "1-acetyl" and "3-acetate" groups are susceptible to hydrolysis.[1] DMSO is hygroscopic (absorbs water from air).[1][2] If water enters the stock, two things happen:

• Hydrolysis: The ester bonds break, releasing the insoluble 5-nitro-indoxyl core, which precipitates.[1][2]

• Precipitation: The water lowers the solubility limit of the DMSO.[1]

Protocol: Anhydrous Stock Preparation

• Solvent: Use Anhydrous DMSO (≥99.9%, water <50 ppm).[2] Do not use standard laboratory-grade DMSO.[1]

• Container: Prepare in amber glass vials with PTFE-lined caps (plastic tubes leach plasticizers and allow gas exchange).[1]

• Storage: Aliquot immediately into single-use volumes. Store at -20°C with desiccant.

• Validation: Visually inspect for crystals before use. If frozen, thaw completely at room temperature and vortex; never heat above 37°C.

Category B: The Dilution Step (The Critical Moment)[1][2]

Q: The substrate precipitates the instant I add it to the assay buffer. How do I stop this? A: You are likely creating a local region of high concentration/low solubility during pipetting.[1] This is known as the "plume effect."[1]

Corrective Action: The "Jetting" Technique vs. Intermediate Dilution Do not slowly release the stock into the buffer.[1] Instead, use rapid dispersion or an intermediate dilution step .[2]

Workflow Visualization (Dilution Strategy):

Figure 1: Comparison of direct addition (high risk of crash-out) versus intermediate dilution strategies to maintain solubility.

Category C: Buffer Composition & Additives[1][2]

Q: Can I add detergents to my buffer to keep it in solution? A: Yes, but with caveats. Non-ionic surfactants are essential for keeping this compound in solution above 50 µM.[2] However, high concentrations can inhibit certain esterases or form micelles that trap the substrate, making it inaccessible to the enzyme.[2]

Recommended Additive Concentrations:

Additive	Recommended Conc.	Mechanism	Contraindications
Tween-20	0.01% – 0.05%	Prevents surface adsorption & aggregation	May hydrolyze over months; prepare fresh.[1][2]
Triton X-100	0.01% – 0.1%	Strong solubilizer	High UV absorbance; may lyse cells in live assays.[1]
DMSO (Final)	1% – 5%	Co-solvent	>5% often inhibits enzymes.[1]
BSA	0.1%	Carrier protein (sequesters hydrophobic molecules)	May bind substrate too tightly; requires titration.[1]

Q: Does pH affect the stability of the 1-Acetyl group? A: Yes. The 1-acetyl group on the indole nitrogen is chemically labile at high pH (>8.0).[1] Spontaneous deacetylation leads to background signal drift.[1]

• Optimal pH: 6.5 – 7.5.[1]

• Buffer Choice: HEPES or MOPS are superior to Phosphate buffers (which can promote precipitation of metal co-factors often needed by esterases).[1]

Experimental Validation Protocol

To distinguish between precipitation and enzymatic activity , run the following control experiment before starting your main screen.

The "Solubility Limit" Test:

• Prepare Buffer: Assay Buffer + 0.05% Tween-20.[1]

• Titrate Substrate: Prepare a range of substrate concentrations (e.g., 10 µM to 500 µM) without enzyme.

• Measure OD: Measure Absorbance at 600nm (turbidity) and the specific absorbance of the product (usually ~400-450nm for nitro-indols).

• Analyze:

  • If OD600 rises linearly with concentration, you have precipitation.

  • Action: Your assay limit is the concentration before OD600 spikes.[1]

Troubleshooting Logic Map

Use this decision tree to diagnose persistent issues.

Figure 2: Step-by-step decision tree for diagnosing signal issues related to 1-Acetyl-5-nitro-1h-indol-3-yl acetate.

References

• National Center for Advancing Translational Sciences (NCATS). Assay Guidance Manual: Solubility and Toxicity.[1] Bethesda (MD): National Library of Medicine (US).[1] Available at: [Link]

• PubChem. Compound Summary: 1-Acetyl-1H-indol-3-yl acetate (Analogous Structure).[1][2] National Library of Medicine.[1] Available at: [Link][1][2]

• Di, L., & Kerns, E. H. (2006).[2] Biological assay challenges from compound solubility: strategies for bioassay optimization. Drug Discovery Today, 11(9-10), 446-451.[1][2] (Contextual grounding for DMSO precipitation mechanisms).

Sources

• 1. Indoxyl acetate | C10H9NO2 | CID 11841 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]

Technical Support Center: Shelf-Life Extension Strategies for Acetyl-Nitro-Indole Compounds

Welcome to the technical support center for researchers, scientists, and drug development professionals working with acetyl-nitro-indole compounds. This guide is designed to provide in-depth, field-proven insights into the stability challenges associated with this unique chemical scaffold and to offer robust strategies for extending shelf-life. Our approach moves beyond simple protocols to explain the underlying chemical principles, enabling you to make informed decisions during your experiments.

Section 1: Understanding the Inherent Instability of the Acetyl-Nitro-Indole Scaffold

The acetyl-nitro-indole structure, while a promising pharmacophore in various therapeutic areas, presents a unique combination of chemical liabilities. Understanding these is the first step toward effective stabilization.

Q1: What are the primary chemical groups contributing to the instability of acetyl-nitro-indole compounds?

A1: The instability of this scaffold arises from the interplay of three key functional groups:

• The Indole Nucleus: The pyrrole ring of the indole system is electron-rich, making it highly susceptible to oxidation. This can occur through exposure to atmospheric oxygen (auto-oxidation) or more aggressive oxidizing agents, often leading to the formation of colored oligomers or ring-opened byproducts.[1] The N-H proton of the indole is also weakly acidic and can be involved in various reactions.

• The Nitro Group (-NO2): As a strong electron-withdrawing group, the nitro substituent can influence the electron density of the entire indole ring system.[2] While it generally makes the aromatic benzene portion more resistant to electrophilic attack, it can activate the molecule towards nucleophilic substitution reactions. More importantly, nitroaromatic compounds are known to be photosensitive, capable of undergoing photoreduction or other light-induced degradation pathways.[3][4][5]

• The Acetyl Group (-COCH3): When attached to the indole nitrogen (N-acetyl), this group creates an amide linkage. Amides are susceptible to hydrolysis under both acidic and basic conditions, which would cleave the acetyl group and liberate the free indole.[3][6] This de-acetylation can dramatically alter the compound's solubility, stability, and biological activity.

Diagram 1: Key Instability Points of an Acetyl-Nitro-Indole Compound

Caption: Primary degradation pathways for acetyl-nitro-indole compounds.

Section 2: Troubleshooting Guide for Common Stability Issues

This section addresses specific problems you may encounter during your experiments in a question-and-answer format.

Q2: I'm observing a color change (e.g., yellowing, darkening) in my solid compound or concentrated stock solution. What is happening and how can I prevent it?

A2: A visible color change is a strong indicator of chemical degradation, most commonly due to oxidation of the indole ring.[7]

• Causality: The electron-rich indole nucleus is prone to auto-oxidation upon exposure to air. This process can be accelerated by light and heat. The initial oxidation products can further react to form colored polymeric materials. While the nitro group is an electron-withdrawing group, the indole ring system as a whole remains susceptible to oxidation.

• Troubleshooting & Solutions:

  • Inert Atmosphere: For long-term storage of the solid material or stock solutions, purge the headspace of the vial with an inert gas like argon or nitrogen before sealing.[7] This displaces oxygen and significantly slows the oxidation rate.

  • Light Protection: Store the compound in amber vials or wrap the container with aluminum foil.[7] Many indole derivatives are light-sensitive, and photodegradation can initiate or accelerate oxidative processes.[4][5]

  • Temperature Control: Store solids and solutions at recommended low temperatures (e.g., 2-8°C for short-term, -20°C to -80°C for long-term).[7] Lower temperatures decrease the rate of all chemical reactions, including degradation.

  • Antioxidants in Formulation: For solutions, consider the addition of antioxidants. Common choices for pharmaceutical formulations include butylated hydroxytoluene (BHT), butylated hydroxyanisole (BHA), or α-tocopherol (Vitamin E).[3][8] These molecules act as radical scavengers, preferentially oxidizing before your compound of interest.

Q3: My compound's purity is decreasing over time in an aqueous buffer, as confirmed by HPLC. What is the likely cause?

A3: In an aqueous environment, the most probable cause of degradation for an N-acetylated indole is hydrolysis of the acetyl group, especially if the buffer pH is not neutral.

• Causality: The amide bond of the N-acetyl group is susceptible to both acid-catalyzed and base-catalyzed hydrolysis.[3][6] This reaction cleaves the acetyl group, resulting in the corresponding nitro-indole and acetic acid. The resulting free indole may have different stability and solubility properties.

• Troubleshooting & Solutions:

  • pH Control: The primary strategy is to maintain the pH of the solution as close to neutral (pH 7) as possible, unless your experimental design requires otherwise. The rate of hydrolysis is often at a minimum around neutral pH.

  • Buffer Selection: Choose a buffer system that is stable and does not catalyze the degradation. Phosphate buffers are common, but you should always verify compatibility.

  • Aprotic Solvents for Stock Solutions: Prepare high-concentration stock solutions in aprotic, anhydrous solvents like DMSO or DMF and store them at low temperatures (-20°C or -80°C).[7] Dilute into your aqueous buffer immediately before use to minimize the time the compound spends in the hydrolytic environment.

  • Forced Degradation Study: To confirm hydrolysis, perform a forced degradation study. Briefly expose your compound to dilute acid (e.g., 0.1 M HCl) and dilute base (e.g., 0.1 M NaOH) and analyze the samples by LC-MS. The appearance of a peak corresponding to the mass of the de-acetylated nitro-indole would confirm this degradation pathway.

Q4: I'm seeing multiple or distorted peaks (tailing, fronting, splitting) during HPLC analysis of my compound. What could be the issue?

A4: Poor chromatography can be due to on-column degradation, interactions with the stationary phase, or issues with your sample and mobile phase.

• Causality & Troubleshooting:

  • Peak Tailing: This is often caused by the interaction of the basic indole nitrogen with residual acidic silanol groups on the surface of C18 columns.[9][10][11]

    • Solution: Add a tailing suppressor like triethylamine (TEA) to your mobile phase at a low concentration (e.g., 0.1%). Alternatively, use a low pH mobile phase (pH ≤ 3) to suppress the ionization of the silanol groups.[9] Using a modern, high-purity, end-capped silica column can also significantly reduce these secondary interactions.[10]

  • Peak Splitting or Fronting: This can occur if the sample solvent is significantly stronger than the mobile phase.[12][13] For reversed-phase HPLC, dissolving your sample in a high percentage of organic solvent (like 100% acetonitrile) when your mobile phase starts at a low organic percentage can cause this issue.

    • Solution: Whenever possible, dissolve your sample in the initial mobile phase composition. If solubility is an issue, use the minimum amount of a stronger solvent necessary.

  • Appearance of New Peaks During Analysis: If new, unexpected peaks appear in your chromatogram, especially if the sample has been sitting in the autosampler, you may be observing on-column or in-vial degradation.

    • Solution: Use a temperature-controlled autosampler set to a low temperature (e.g., 4°C).[7] If your mobile phase is acidic or basic, this can promote hydrolysis of the acetyl group on the column. Analyze samples as quickly as possible after preparation.

Diagram 2: Troubleshooting Workflow for HPLC Peak Tailing

Caption: A logical workflow for diagnosing and solving HPLC peak tailing.

Section 3: Experimental Protocols for Stability Assessment

To effectively develop a shelf-life extension strategy, you must first understand the degradation profile of your specific molecule. A forced degradation study is an essential tool for this purpose.

Protocol 1: Forced Degradation Study for an Acetyl-Nitro-Indole Compound

This protocol is designed to intentionally degrade the compound under various stress conditions to identify potential degradation products and pathways, which is crucial for developing a stability-indicating analytical method.[5][14][15][16]

Objective: To generate degradation products under hydrolytic, oxidative, photolytic, and thermal stress conditions.

Materials:

• Acetyl-nitro-indole compound

• HPLC-grade acetonitrile and water

• 0.1 M Hydrochloric acid (HCl)

• 0.1 M Sodium hydroxide (NaOH)

• 3% Hydrogen peroxide (H2O2)

• Calibrated pH meter, oven, and photostability chamber

• HPLC system with UV or DAD detector (LC-MS is highly recommended for peak identification)

Procedure:

• Preparation of Stock Solution: Prepare a stock solution of your compound at approximately 1 mg/mL in acetonitrile.

• Sample Preparation for Stress Conditions: For each condition, transfer an aliquot of the stock solution into a vial and add the stressor. Aim for a final drug concentration suitable for HPLC analysis. Include a control sample (drug in solvent, no stressor) stored at 2-8°C and protected from light.

  • Acid Hydrolysis: Mix equal parts of the stock solution and 0.1 M HCl. Keep at 60°C.

  • Base Hydrolysis: Mix equal parts of the stock solution and 0.1 M NaOH. Keep at room temperature (hydrolysis is often faster in base).

  • Oxidative Degradation: Mix equal parts of the stock solution and 3% H2O2. Keep at room temperature, protected from light.

  • Thermal Degradation: Place both a solid sample and a solution sample in an oven at a temperature above accelerated stability conditions (e.g., 70°C).

  • Photolytic Degradation: Expose both a solid sample and a solution sample to light in a photostability chamber according to ICH Q1B guidelines (overall illumination of not less than 1.2 million lux hours and an integrated near-ultraviolet energy of not less than 200 watt hours/square meter).[5]

• Time Points: Withdraw aliquots at various time points (e.g., 0, 2, 4, 8, 24, 48 hours). The goal is to achieve 5-20% degradation of the parent compound.[17] If degradation is too rapid, reduce the temperature or concentration of the stressor. If it's too slow, increase them.

• Sample Quenching: Before HPLC analysis, neutralize the acidic and basic samples with an equimolar amount of base or acid, respectively. Dilute all samples with the mobile phase to the target concentration.

• Analysis: Analyze all samples using a suitable stability-indicating HPLC method (see Protocol 2).

Protocol 2: General Stability-Indicating RP-HPLC Method

This method serves as a starting point for the analysis of your forced degradation samples. It must be optimized for your specific acetyl-nitro-indole compound to ensure adequate separation of the parent peak from all degradation products.

Instrumentation:

• HPLC with a C18 column (e.g., 4.6 x 150 mm, 5 µm)

• UV/DAD detector

Mobile Phase:

• Solvent A: 0.1% Trifluoroacetic acid (TFA) or Phosphoric acid in Water (adjust to pH 3.0)

• Solvent B: Acetonitrile

Chromatographic Conditions (Starting Point):

Time (min)	% Solvent B
0.0	20
20.0	80
25.0	80
25.1	20
30.0	20

• Flow Rate: 1.0 mL/min

• Injection Volume: 10 µL

• Column Temperature: 30°C

• Detection Wavelength: Monitor at a wavelength where the parent compound has significant absorbance (e.g., determined by UV scan), and use a DAD to capture the spectra of all eluting peaks.

Method Validation: A key aspect of a stability-indicating method is demonstrating "peak purity." Using a DAD, you should assess the purity of the parent peak in the presence of its degradants to ensure there is no co-elution.

Section 4: Proactive Shelf-Life Extension Strategies

Based on the understanding of degradation pathways, the following strategies can be implemented during formulation and packaging to enhance the stability of acetyl-nitro-indole compounds.

Table 1: Formulation and Packaging Strategies

Strategy	Rationale & Mechanism	Key Considerations
pH Control	The N-acetyl group is susceptible to hydrolysis. Maintaining a pH near neutral (6-7.5) minimizes the rate of both acid and base-catalyzed hydrolysis.	Use of buffering agents (e.g., phosphate, citrate) in liquid formulations. Ensure buffer species do not catalyze other degradation reactions.
Use of Antioxidants	The indole ring is prone to oxidation. Antioxidants like BHA, BHT, or ascorbic acid act as sacrificial agents, reacting with oxidative species before the API does.[3][8]	Ensure compatibility and solubility of the antioxidant in the formulation. Ascorbic acid is water-soluble, while BHT/BHA are lipid-soluble.
Excipient Selection for Solid Dosage Forms	For moisture-sensitive compounds (risk of hydrolysis), use excipients with low water content (e.g., anhydrous lactose, microcrystalline cellulose).[18]	Avoid hygroscopic excipients. Consider including a desiccant in the final packaging.
Light-Protective Packaging	Nitroaromatic compounds are often photosensitive.[4][5] Amber glass bottles, opaque containers, or blister packs with aluminum foil backing block UV and visible light, preventing photodegradation.[19]	Primary packaging should provide a light barrier. Secondary packaging (cartons) adds another layer of protection.
Oxygen-Barrier Packaging	To prevent oxidation, packaging should minimize oxygen exposure. This includes using materials with low oxygen permeability and reducing headspace oxygen.	Options include blister packs with high-barrier plastics (e.g., Aclar®, PVdC-coated PVC) or aluminum foil.[5][10] For bottles, consider nitrogen flushing the headspace before sealing.

References

• Phenomenex. (2025, June 9). How to Reduce Peak Tailing in HPLC?
• Chrom Tech, Inc. (2025, October 28).
• Journal of Applied Pharmaceutical Science. (2025, February).
• dsm-firmenich. (2025, June 25).
• A New Approach to Forced Degradation Studies Using Anhydrous Conditions. (2026, February 9). Pharmaceutical Technology.
• ACE HPLC. HPLC Troubleshooting Guide.
• BenchChem. (2025). Technical Support Center: Improving the Stability of Indole Compounds in Solution.
• ResolveMass Laboratories Inc. (2025, November 5).
• Research Trends.
• Mullani, N. S., & Nargatti, P. I. (2021). DEVELOPMENT OF FORCED DEGRADATION AND STABILITY INDICATING STUDIES FOR DRUG SUBSTANCE AND DRUG PRODUCT. International Journal of Pharmaceutical Sciences and Research, 12(5), 2683-2691.
• ACS Omega. (2025, April 9). Novel Indole–Thiazole Derivative Containing a p-Nitro Substituent (CS03)
• ChemMedChem. (2021). Synthesis and in Vitro Evaluation of Novel 5‐Nitroindole Derivatives as c‐Myc G‐Quadruplex Binders with Anticancer Activity.
• Journal of Organic Chemistry. (2012).
• Antibiotiki i khimioterapiia = Antibiotics and chemoterapy. (1996).
• OSTI.GOV. (2018, April 15).
• SciSpace. (2015).
• Molecules. (2022).
• International Journal of Research in Pharmacology & Pharmacotherapeutics. development of forced degradation and stability indicating studies for drug substance and drug product.
• Journal of Chromatographic Science. (2014).
• MedCrave online. (2016, December 14).
• Indian Journal of Pharmaceutical Education and Research.
• Google Patents. (2002).
• Pharmaguideline. Synthesis, Reactions and Medicinal Uses of Indole.
• SciSpace. (2016).
• Manufacturing Chemist. (2023, January 20).
• International Journal of ChemTech Research. (2010).
• ResearchGate. (2025, August 6). Synthesis and In-vitro Evaluation of novel 5-nitroIndole Derivatives as c-Myc G-Quadruplex Binders with Anticancer Activities.
• Atmospheric Chemistry and Physics.
• Angewandte Chemie. (2025).
• Molecules. (2024, September 13).
• PubMed. (2014, February 15).
• Vaia.
• Neurelis. (2008, November 2). Novel Excipients Prevent Aggregation in Manufacturing and Formulation of Protein and Peptide Therapeutics.
• Chemistry LibreTexts. (2025, January 19). 20.7: Chemistry of Nitriles.
• BenchChem. (2025). Troubleshooting peak splitting in HPLC analysis of indole compounds.
• Persee General. (2025, August 22).
• Molecules. (2023).
• Glen Research. 5-Nitroindole-CE Phosphoramidite.
• Frontiers in Microbiology. (2018, November 1). Biodegradation and Biotransformation of Indole: Advances and Perspectives.
• RSC Publishing. (2023). Kinetics of photocatalytic degradation of organic compounds: a mini-review and new approach.
• Chemistry Steps. The Mechanism of Nitrile Hydrolysis To Carboxylic Acid.
• PubMed. (2006, August 2). Hydrolysis of acyloxy nitroso compounds yields nitroxyl (HNO).
• Fraunhofer-Publica.
• Google Patents. (2020).

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• 2. Continuous Flow Synthesis of Nitrofuran Pharmaceuticals Using Acetyl Nitrate - PMC [pmc.ncbi.nlm.nih.gov]
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Technical Support Center: Optimizing the Synthesis of 1-Acetyl-5-nitro-1H-indol-3-yl Acetate

Case ID: IND-5NO2-AC2 Status: Open Priority: High (Yield Optimization) Assigned Specialist: Senior Application Scientist

Executive Summary & Core Chemistry

The Challenge: Synthesizing 1-Acetyl-5-nitro-1H-indol-3-yl acetate (also known as 5-nitroindoxyl diacetate) is notoriously difficult due to the lability of the electron-deficient indole core and the sensitivity of the 3-acetoxy group to hydrolysis. Low yields (<30%) are common and typically stem from moisture contamination, incomplete decarboxylation, or polymerization of the transient indoxyl intermediate.

The Solution: The "Gold Standard" protocol for nitro-substituted indoxyl acetates is the Rössing Cyclodecarboxylation . Unlike reductive acetylation of isatins (which risks reducing the 5-nitro group to an amine), this method builds the indole core from N-(2-carboxyphenyl)glycine derivatives under anhydrous, non-reducing conditions.

Synthesis Workflow & Critical Control Points

The following diagram outlines the recommended pathway and identifies where yield-killing errors occur.

Figure 1: Rössing Cyclodecarboxylation pathway. The red path indicates the primary failure mode: polymerization of the indoxyl intermediate due to moisture or insufficient acetylation potential.

Troubleshooting Dashboard

Use this table to diagnose your specific issue based on visual cues and analytical data.

Symptom	Probable Cause	Corrective Action
Yield < 10%	Moisture Contamination	The reaction solvent (Acetic Anhydride) hydrolyzes to acetic acid, stopping the reaction. Action: Use freshly distilled Ac₂O and dry NaOAc (fused).
Black/Brown Tar	Indoxyl Polymerization	The intermediate 5-nitroindoxyl formed but was not trapped by the acetyl group fast enough. It oxidized/polymerized (indigo formation). Action: Increase Ac₂O equivalents; ensure vigorous reflux.
Product is Red/Orange	Mono-acetylation	You likely isolated 1-acetyl-5-nitroindoxyl (ketone form) instead of the diacetate. Action: Extend reflux time; add catalytic DMAP.
Nitro Reduced (-NH₂)	Wrong Method	Did you use Zn/AcOH (reductive acetylation)? Zinc reduces nitro groups. Action: Switch to the Rössing method (Ac₂O/NaOAc) described below.
Decomposition on Column	Silica Acidity	3-Acetoxyindoles are acid-labile. Action: Use Neutral Alumina or deactivate silica with 1% Et₃N. Prefer recrystallization over chromatography.

Deep Dive FAQs

Q1: Why can't I just reduce 5-nitroisatin with Zinc and Acetic Anhydride?

Technical Insight: While Zn/Ac₂O is the standard method for unsubstituted isatins, it is a reductive protocol. Zinc is a strong enough reducing agent to convert the 5-nitro group into a 5-amino group (or hydroxylamine), leading to complex mixtures of 5-acetamido byproducts. Recommendation: If you must start from isatin, avoid metal reductants. However, the Rössing cyclization (starting from benzoic acid derivatives) is chemically superior because it requires no redox manipulation of the sensitive nitro group [1].

Q2: My reaction mixture turns solid/un-stirrable. Is this normal?

Technical Insight: Yes. The sodium acetate and the intermediate N-(carboxyphenyl)glycine salts can be bulky. However, if it solidifies completely, heat transfer fails, leading to local overheating and tarring. Recommendation: Use a large excess of Acetic Anhydride (5–10 volumes) . It acts as both reagent and solvent. Mechanical stirring is preferred over magnetic stirring for scales >5g.

Q3: How do I dry Sodium Acetate sufficiently?

Technical Insight: Commercial "anhydrous" NaOAc often contains significant water. Water hydrolyzes Ac₂O to Acetic Acid, which kills the cyclization efficiency. Protocol: Fuse the Sodium Acetate. Heat it in a porcelain dish with a Bunsen burner until it melts and resolidifies, or dry in a vacuum oven at 120°C for 24 hours. Grind to a fine powder immediately before use.

The "Gold Standard" Protocol

Method: Rössing Cyclodecarboxylation of N-(2-carboxy-4-nitrophenyl)glycine.

Phase 1: Precursor Synthesis (N-Alkylation)

• Reactants: Dissolve 2-chloro-5-nitrobenzoic acid (1.0 eq) in water with Na₂CO₃ (1.1 eq).

• Addition: Add Glycine (1.2 eq) and a catalytic amount of copper powder (optional, Ullmann-type condition, though often not needed for activated nitro-rings).

• Reflux: Heat at reflux for 4–6 hours. The solution will turn deep yellow/orange.

• Workup: Acidify with HCl to pH 2. The product, N-(2-carboxy-4-nitrophenyl)glycine , will precipitate. Filter, wash with water, and dry thoroughly (vacuum oven). Moisture here will ruin Phase 2.

Phase 2: Cyclization & Acetylation (The Critical Step)

• Setup: Flame-dry a round-bottom flask. Equip with a drying tube (CaCl₂) or N₂ line.

• Mixture: Combine dried Precursor (1.0 eq), Fused Sodium Acetate (3.0 eq), and Acetic Anhydride (10.0 eq).

• Reaction:

  • Step A: Heat gently. Evolution of CO₂ (bubbles) indicates decarboxylation.

  • Step B: Once effervescence slows, bring to reflux for 2–3 hours.

• Quench: Cool to room temperature. Pour the reaction mixture onto Crushed Ice with vigorous stirring.

  • Why? This hydrolyzes excess Ac₂O and precipitates the hydrophobic product.

• Isolation: Filter the grey/yellow solid.

  • Wash 1: Cold water (removes NaOAc/AcOH).

  • Wash 2: Cold Ethanol (removes trace impurities).

• Purification: Recrystallize immediately from Ethanol/Acetic Acid or Benzene/Petroleum Ether . Do not leave the crude solid wet; it will hydrolyze.

Quantitative Expectations

Parameter	Standard Range	Optimization Target
Yield (Crude)	40–55%	> 65%
Yield (Recrystallized)	25–35%	50%
Melting Point	185–190°C (dec)	Sharp at ~192°C
Appearance	Pale Yellow/Beige Needles	White/Off-White Needles

References

• ResearchGate. "An Improved Synthesis of 1-Acetyl-1H-indol-3-yl Acetates." Journal of Heterocyclic Chemistry, 2007.[1]

• Organic Syntheses. "4-Nitroindole (General Nitroindole Chemistry)." Org.[2][3][4][5][6] Synth. 1980, 59, 26.

• BenchChem. "1-Acetyl-5-nitro-1H-indol-3-yl acetate Structure & Data." (Note: Generalized link for structure verification)

Sources

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Reference Data & Comparative Studies

A Comprehensive Guide to the Structural Elucidation of 1-Acetyl-5-nitro-1h-indol-3-yl acetate: A Comparative Analysis of Spectroscopic Techniques

In the landscape of drug discovery and materials science, the unambiguous determination of a molecule's structure is a cornerstone of innovation. For researchers and professionals in these fields, a deep understanding of analytical techniques is paramount. This guide provides an in-depth analysis of the ¹H NMR spectrum of 1-Acetyl-5-nitro-1h-indol-3-yl acetate, a complex indole derivative. Beyond a mere interpretation of spectral data, we will explore the causal relationships behind chemical shifts and coupling constants, and benchmark the capabilities of ¹H NMR against other powerful analytical methods.

The Molecular Subject: 1-Acetyl-5-nitro-1h-indol-3-yl acetate

The molecule at the heart of our discussion is a highly functionalized indole. The indole scaffold is a privileged structure in medicinal chemistry, appearing in a vast array of natural products and pharmaceuticals.[1] The addition of an N-acetyl group, a C3-acetate, and a C5-nitro group introduces significant electronic and steric complexity, making its structural confirmation a non-trivial task that requires a multi-faceted analytical approach.

Caption: Molecular structure of 1-Acetyl-5-nitro-1h-indol-3-yl acetate.

Predicted ¹H NMR Spectrum: A Deep Dive into Structural Nuances

A. The Aromatic Region (Benzene Ring):

The benzene portion of the indole ring bears a powerful electron-withdrawing nitro group at the C5 position. This group will strongly deshield the protons on this ring, shifting them downfield. Based on data for 3-Methyl-5-nitro-1H-indole, we can anticipate the following:[3]

• H4: This proton is ortho to the nitro group and is expected to be the most deshielded aromatic proton, likely appearing as a doublet with a small coupling constant (J ≈ 2 Hz) around 8.6 ppm.

• H6: This proton is meta to the nitro group and will be deshielded, but to a lesser extent than H4. It is expected to appear as a doublet of doublets (dd) with coupling constants of approximately 9.0 Hz and 2.0 Hz, likely in the region of 8.1-8.2 ppm.

• H7: This proton is para to the nitro group and will be the least deshielded of the benzene ring protons. It is expected to appear as a doublet with a coupling constant of approximately 9.0 Hz, likely around 7.4-7.5 ppm.

B. The Pyrrole Ring:

The pyrrole ring is influenced by the N-acetyl and C3-acetoxy groups.

• H2: The proton at the C2 position is adjacent to the nitrogen atom and is part of a π-electron-rich system. The N-acetyl group will withdraw electron density, leading to a downfield shift. This proton is expected to appear as a singlet in the region of 7.5-7.8 ppm.

C. The Acetyl and Acetoxy Groups:

• N-Acetyl Protons: The methyl protons of the N-acetyl group are in a relatively shielded environment and are expected to appear as a sharp singlet around 2.6 ppm.

• C3-Acetoxy Protons: The methyl protons of the C3-acetoxy group are also in a shielded environment and will likely appear as a singlet around 2.3 ppm.

Predicted ¹H NMR Data Summary

Proton	Predicted Chemical Shift (δ, ppm)	Predicted Multiplicity	Predicted Coupling Constant (J, Hz)
H4	~8.6	d	~2.0
H6	~8.1-8.2	dd	~9.0, ~2.0
H7	~7.4-7.5	d	~9.0
H2	~7.5-7.8	s	-
N-COCH₃	~2.6	s	-
O-COCH₃	~2.3	s	-

A Comparative Guide to Structural Elucidation Techniques

While ¹H NMR is a powerful tool, a comprehensive structural confirmation relies on a suite of analytical techniques.[4][5][6] Each method provides a unique piece of the structural puzzle.

Technique	Information Provided	Strengths for this Molecule	Limitations for this Molecule
¹H NMR	Proton connectivity and chemical environment.[4]	Provides detailed information on the substitution pattern of the indole ring.	Does not directly observe quaternary carbons.
¹³C NMR	Carbon skeleton and functional groups.[7]	Confirms the number of unique carbons and the presence of carbonyls and aromatic carbons.	Lower sensitivity than ¹H NMR, requiring more sample or longer acquisition times.[8]
Mass Spectrometry (MS)	Molecular weight and fragmentation pattern.[4]	Provides the exact molecular weight, confirming the molecular formula. Fragmentation can help identify substructures.[9]	Does not provide information on the connectivity of atoms.
Infrared (IR) Spectroscopy	Presence of functional groups.[5]	Clearly identifies the nitro (strong absorptions around 1520-1560 cm⁻¹ and 1345-1385 cm⁻¹) and carbonyl groups.[10]	Provides limited information on the overall molecular structure.

Experimental Protocols: Ensuring Data Integrity

The quality of spectroscopic data is intrinsically linked to the rigor of the experimental protocol.

¹H NMR Sample Preparation and Acquisition Workflow

Caption: A standardized workflow for ¹H NMR sample preparation and data acquisition.

Step-by-Step Methodology:

• Sample Preparation:

  • Accurately weigh approximately 5-25 mg of 1-Acetyl-5-nitro-1h-indol-3-yl acetate.[8]

  • In a small, clean glass vial, dissolve the sample in approximately 0.7 mL of a suitable deuterated solvent (e.g., Chloroform-d, DMSO-d₆).[11] The choice of solvent can influence chemical shifts.[12]

  • To ensure a homogenous magnetic field, it is crucial to remove any particulate matter. Filter the solution through a small plug of glass wool packed into a Pasteur pipette directly into a clean, high-quality 5 mm NMR tube.

  • Securely cap the NMR tube and label it with the sample identification.

• Data Acquisition:

  • Insert the prepared NMR tube into the spectrometer's autosampler or manually into the magnet.

  • The instrument's software is used to lock onto the deuterium signal of the solvent, which stabilizes the magnetic field.

  • The probe is tuned to the appropriate frequency for protons.

  • Shimming is performed to optimize the homogeneity of the magnetic field across the sample, which is critical for obtaining sharp spectral lines.

  • A standard ¹H NMR pulse sequence is executed to acquire the free induction decay (FID).

  • Typically, a sufficient number of scans are averaged to achieve an adequate signal-to-noise ratio.

• Data Processing:

  • The acquired FID is subjected to a Fourier transform to convert the time-domain data into the frequency-domain spectrum.

  • The spectrum is then phased to ensure that all peaks are in the absorptive mode.

  • Baseline correction is applied to obtain a flat baseline.

  • The chemical shifts are referenced to an internal standard, typically tetramethylsilane (TMS) at 0 ppm.[2]

Conclusion

The structural elucidation of a complex molecule like 1-Acetyl-5-nitro-1h-indol-3-yl acetate necessitates a synergistic approach, with ¹H NMR spectroscopy serving as a primary and highly informative technique. By carefully analyzing the predicted chemical shifts and coupling patterns, a detailed picture of the molecule's proton framework can be constructed. However, for unequivocal structure confirmation, it is imperative to integrate data from complementary techniques such as ¹³C NMR, mass spectrometry, and IR spectroscopy. This multi-technique approach ensures the scientific rigor required in research, development, and quality control.

References

• Kihel, A., et al. (2016). Study of Mass Spectra of Some Indole Derivatives. American Journal of Analytical Chemistry, 7, 351-355. Link

• Scientific Research Publishing. (n.d.). Study of Mass Spectra of Some Indole Derivatives. Link

• ACS Publications. (n.d.). Nitro Indole Derivatives as Novel Dual-Polarity Matrices for MALDI Mass Spectrometry and Imaging with Broad Applications. Link

• ResearchGate. (n.d.). (PDF) Study of Mass Spectra of Some Indole Derivatives. Link

• Research and Reviews. (2024). Characterization and Identification in Organic Chemistry through Analytical Techniques. Link

• Parker, R. G., & Roberts, J. D. (1970). Nuclear Magnetic Resonance Spectroscopy. ¹³C Spectra of Indole and Methylindoles. Journal of Organic Chemistry, 35(4), 996-999. Link

• MDPI. (2023). Mass Spectrometry Rearrangement Ions and Metabolic Pathway-Based Discovery of Indole Derivatives during the Aging Process in Citrus reticulata 'Chachi'. Link

• University of Leicester. (n.d.). NMR Sample Preparation. Link

• Lab-Training. (n.d.). Analytical Techniques Used in Organic Chemistry: Instruments for Molecule Identification and Characterization. Link

• Iowa State University. (2013). NMR Sample Preparation. Link

• PubMed. (2010). A sample preparation protocol for 1H nuclear magnetic resonance studies of water-soluble metabolites in blood and urine. Link

• Michigan State University. (n.d.). Sample Preparation - Max T. Rogers NMR Facility. Link

• JEOL. (n.d.). Sample preparation for NMR measurements and points to keep in mind. Link

• Open Research Repository. (n.d.). Synthesis of 13C/19F/2H Labeled Indoles for Use as Tryptophan Precursors for Protein NMR Spectroscopy. Link

• Preprints.org. (n.d.). Modern Analytical Technique for Characterization Organic Compounds. Link

• YouTube. (2025). H-NMR and C-13 NMR Spectral Analysis of Indole Derivatives: Structural Insights and Interpretation. Link

• ResearchGate. (2015). (PDF) Comparison of Analytical Techniques in the Characterization of Complex Compounds. Link

• ResearchGate. (2021). Synthesis and In-vitro Evaluation of novel 5-nitroIndole Derivatives as c-Myc G-Quadruplex Binders with Anticancer Activities. Link

• Semantic Scholar. (1987). 13C NMR spectroscopy of indole derivatives. Link

• Chemical Science International Journal. (2015). Comparison of Analytical Techniques in the Characterization of Complex Compounds. Link

• Royal Society of Chemistry. (n.d.). Synthesis of 13C/19F/2H labeled indoles for use as tryptophan precursors for protein NMR spectroscopy. Link

• J. Org. Chem. (n.d.). NMR Chemical Shifts. Link

• BenchChem. (n.d.). An In-Depth Technical Guide to 1-Methyl-2-nitro-1H-indole. Link

• Pacific Lutheran University. (n.d.). 1H NMR Chemical Shifts. Link

• ResearchGate. (n.d.). 1 H NMR spectrum (8.30−8.44 and 7.32−7.40 ppm regions) of 1e in DMSO-d 6 at 500 MHz. Link

• ChemicalBook. (n.d.). 3-Acetylindole(703-80-0) 1H NMR spectrum. Link

• Royal Society of Chemistry. (n.d.). Supporting information. Link

• ChemicalBook. (n.d.). 5-Nitroindole(6146-52-7) 1H NMR spectrum. Link

• ResearchGate. (n.d.). (PDF) Studies on Acetylation of Indoles. Link

• ResearchGate. (n.d.). Experimental and calculated FT-IR of N-acetylisatin. Link

• Chemistry LibreTexts. (2024). 13.3: Chemical Shifts in ¹H NMR Spectroscopy. Link

• Compound Interest. (2015). A GUIDE TO 1H NMR CHEMICAL SHIFT VALUES. Link

• ResearchGate. (n.d.). FT-IR spectrum of control indole. Link

• Modgraph. (n.d.). 1H chemical shifts in NMR. Part 24-proton chemical shifts in some gem-difunctional compounds: 3-endo. Link

• ResearchGate. (n.d.). FTIR spectra of acetylated samples. Link

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• Pharmaceutical Fronts. (2023). Solvents Influence H NMR Chemical Shifts and Complete H and C NMR Spectral Assignments for Florfenicol. Link

• NIST WebBook. (n.d.). Indole. Link

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A Comparative Guide to HPLC Methodologies for Purity Determination of 1-Acetyl-5-nitro-1h-indol-3-yl acetate

This guide provides an in-depth technical comparison of High-Performance Liquid Chromatography (HPLC) methods for the purity determination of 1-Acetyl-5-nitro-1h-indol-3-yl acetate, a key intermediate in pharmaceutical synthesis. We will explore a robust, validated reversed-phase HPLC method and compare its performance characteristics against modern alternatives like Ultra-Performance Liquid Chromatography (UPLC) and the orthogonal technique of Capillary Electrophoresis (CE). The experimental choices, validation principles, and comparative data are presented to empower researchers, scientists, and drug development professionals in selecting and implementing the most suitable analytical strategy.

Introduction: The Critical Role of Purity in Pharmaceutical Intermediates

The purity of an active pharmaceutical ingredient (API) is paramount to the safety and efficacy of the final drug product. This principle extends to the precursor molecules and intermediates used in its synthesis.[1] 1-Acetyl-5-nitro-1h-indol-3-yl acetate is a functionalized indole derivative, a scaffold prevalent in medicinal chemistry.[2][3] Impurities arising from the synthesis, such as starting materials, by-products, or degradation products, can affect the yield and quality of the final API and may introduce potentially toxic components.[1] Therefore, a reliable and robust analytical method for purity determination is not merely a quality control measure but a cornerstone of process development and regulatory compliance.

High-Performance Liquid Chromatography (HPLC) is the gold standard for purity analysis in the pharmaceutical industry due to its high resolution, sensitivity, and quantitative accuracy.[4] This guide will dissect a specific HPLC method tailored for 1-Acetyl-5-nitro-1h-indol-3-yl acetate and contextualize its performance against other powerful analytical techniques.

Physicochemical Analysis of the Target Analyte

Understanding the structure of 1-Acetyl-5-nitro-1h-indol-3-yl acetate is the first step in rational method development.

• Indole Core: A bicyclic aromatic system that is moderately non-polar and provides a strong chromophore for UV detection.

• Nitro Group (-NO₂): A polar, electron-withdrawing group that enhances UV absorbance.

• Acetyl (-COCH₃) and Acetate (-OCOCH₃) Groups: These groups add a degree of polarity to the molecule.

The combination of a large non-polar ring system with polar functional groups makes this molecule ideally suited for Reversed-Phase HPLC (RP-HPLC), where a non-polar stationary phase is used with a polar mobile phase.[5]

Primary Analytical Method: Reversed-Phase HPLC (RP-HPLC)

RP-HPLC is the most common mode of HPLC, offering excellent versatility for separating a wide range of organic molecules.[6] The method detailed below is designed to provide robust separation of the main compound from potential impurities of varying polarity.

Rationale for Method Parameters

• Stationary Phase (Column): A C18 (octadecylsilane) column is selected for its strong hydrophobic retention, which is ideal for retaining the indole core of the analyte. The use of end-capped silica minimizes unwanted interactions with residual silanol groups, leading to better peak shape.[5]

• Mobile Phase: A gradient elution using water (with a pH modifier like trifluoroacetic acid or formic acid to ensure sharp peaks for any ionizable impurities) and a polar organic solvent like acetonitrile is employed. A gradient is superior to an isocratic elution for purity analysis as it can effectively separate early-eluting polar impurities and later-eluting non-polar impurities within a reasonable timeframe.[5]

• Detection: The extensive conjugation in the indole ring, augmented by the nitro group, results in strong UV absorbance. A UV detector set at 254 nm is a common starting point for aromatic compounds, though a photodiode array (PDA) detector is recommended to assess peak purity and select the optimal wavelength.[7]

Detailed Experimental Protocol

Objective: To determine the purity of a 1-Acetyl-5-nitro-1h-indol-3-yl acetate sample and quantify any related impurities.

Materials:

• HPLC-grade acetonitrile and water

• Trifluoroacetic acid (TFA), HPLC grade

• 1-Acetyl-5-nitro-1h-indol-3-yl acetate reference standard and sample

• Volumetric flasks, pipettes, and autosampler vials

Instrumentation:

• HPLC system with a gradient pump, autosampler, column thermostat, and a PDA or UV-Vis detector.

• Analytical column: C18, 250 mm x 4.6 mm, 5 µm particle size.

Procedure:

• Mobile Phase Preparation:

  • Mobile Phase A: 0.1% TFA in Water.

  • Mobile Phase B: 0.1% TFA in Acetonitrile.

  • Degas both mobile phases using sonication or vacuum filtration.

• Standard and Sample Preparation:

  • Standard Solution (0.5 mg/mL): Accurately weigh ~10 mg of the reference standard into a 20 mL volumetric flask. Dissolve in and dilute to volume with a 50:50 mixture of Acetonitrile:Water.

  • Sample Solution (0.5 mg/mL): Prepare the sample in the same manner as the standard solution.

  • Filter all solutions through a 0.45 µm syringe filter before placing them in autosampler vials.

• Chromatographic Conditions: | Parameter | Setting | | :--- | :--- | | Column | C18, 250 mm x 4.6 mm, 5 µm | | Flow Rate | 1.0 mL/min | | Injection Volume | 10 µL | | Column Temperature | 30 °C | | Detection Wavelength | 254 nm | | Gradient Program | Time (min) | % Mobile Phase B (ACN) | | | 0 | 40 | | | 20 | 90 | | | 25 | 90 | | | 26 | 40 | | | 30 | 40 |

• Data Analysis:

  • Integrate all peaks in the chromatogram.

  • Calculate the purity of the main peak using the area percent method:

    • % Purity = (Area of Main Peak / Total Area of All Peaks) x 100%

Workflow Visualization

Caption: Workflow for HPLC purity determination of 1-Acetyl-5-nitro-1h-indol-3-yl acetate.

Trustworthiness: The Role of Method Validation

To ensure the reliability of this HPLC method, it must be validated according to the International Council for Harmonisation (ICH) Q2(R1) guidelines.[8][9] A validated method provides a high degree of assurance that it is suitable for its intended purpose.

Key Validation Parameters:

• Specificity: The ability to assess the analyte unequivocally in the presence of other components (impurities, degradants). This is demonstrated by running blanks, placebo (if in a formulation), and spiked samples.

• Linearity: The ability to elicit test results that are directly proportional to the concentration of the analyte. Assessed by analyzing a series of dilutions of the reference standard and performing a linear regression.

• Accuracy: The closeness of the test results to the true value. Determined by analyzing a sample with a known concentration (e.g., a spiked placebo) and calculating the percent recovery.

• Precision: The degree of agreement among individual test results when the procedure is applied repeatedly to multiple samplings of a homogeneous sample. It is evaluated at two levels:

  • Repeatability: Precision over a short interval with the same analyst and instrument.

  • Intermediate Precision: Precision within the same laboratory but on different days, with different analysts, or on different equipment.

• Limit of Detection (LOD) & Limit of Quantitation (LOQ): The lowest amount of analyte that can be detected and quantified, respectively, with acceptable precision and accuracy.

• Robustness: The capacity of the method to remain unaffected by small, deliberate variations in method parameters (e.g., ±2°C in column temperature, ±0.1 mL/min in flow rate), providing an indication of its reliability during normal usage.

Comparative Analysis with Alternative Technologies

While the RP-HPLC method is a robust workhorse, other technologies offer distinct advantages in terms of speed, efficiency, or orthogonality.[4][10]

Alternative 1: Ultra-Performance Liquid Chromatography (UPLC)

UPLC is a significant advancement in liquid chromatography that utilizes smaller column particles (<2 µm) and operates at much higher pressures (up to 15,000 psi) than conventional HPLC.[11][12]

Causality Behind UPLC's Performance: The smaller particle size provides a dramatic increase in column efficiency. According to the van Deemter equation, this leads to narrower peaks and thus higher resolution and sensitivity. The higher optimal linear velocity of these columns allows for the use of higher flow rates without a significant loss of efficiency, drastically reducing analysis time.[13]

Performance Comparison: HPLC vs. UPLC

Parameter	Standard HPLC	UPLC	Advantage of UPLC
Particle Size	3 - 5 µm	< 2 µm	Higher efficiency, better resolution
Operating Pressure	500 - 6000 psi	Up to 15,000 psi	Enables use of smaller particles
Analysis Time	~30 minutes	< 10 minutes	Increased sample throughput[12]
Resolution	Good	Excellent	Better separation of closely eluting impurities
Sensitivity	Good	Higher	Narrower peaks lead to greater peak height[14]
Solvent Consumption	High	Low	Reduced operational cost and waste[14]

| System Cost | Moderate | High | Higher initial capital investment |

Alternative 2: Capillary Electrophoresis (CE)

CE is a powerful separation technique that serves as an excellent orthogonal method to HPLC.[15] Orthogonal methods use different separation principles, providing a more comprehensive impurity profile. While HPLC separates based on partitioning between mobile and stationary phases (largely driven by polarity/hydrophobicity in RP-HPLC), CE separates analytes based on their charge-to-size ratio in an electric field.[16][17]

Why Use an Orthogonal Technique? An impurity might have a similar polarity to the main compound and therefore co-elute in an HPLC run, making it invisible. However, the same impurity is likely to have a different charge-to-size ratio and will be easily separated by CE, revealing a more accurate purity assessment.[18]

Performance Comparison: HPLC vs. Capillary Electrophoresis

Parameter	Standard HPLC	Capillary Electrophoresis	Advantage of CE
Separation Principle	Partitioning (Polarity)	Charge-to-Size Ratio	Orthogonal selectivity, confirms purity
Stationary Phase	Yes (e.g., C18)	No (Open capillary)	Simpler system, no column degradation
Efficiency	High	Very High	Extremely sharp peaks
Sample Volume	Microliters (µL)	Nanoliters (nL)	Ideal for sample-limited applications
Analysis Time	~30 minutes	~5-15 minutes	Fast analysis[17]
Sensitivity (Conc.)	Excellent (µg/mL)	Good (can be lower than HPLC)	Can be less sensitive for neutral compounds

| Application Focus | General Purity/Assay | Orthogonal Purity, Chiral Separations |

Conclusion and Recommendations

For the routine purity determination of 1-Acetyl-5-nitro-1h-indol-3-yl acetate, the proposed validated RP-HPLC method stands as a robust, reliable, and accessible technique. Its well-understood principles and widespread availability make it the primary choice for most quality control laboratories.

However, for laboratories focused on high-throughput screening or rapid process development, transitioning to a UPLC method offers significant advantages in speed, resolution, and sensitivity, which can accelerate development timelines and reduce operational costs.[14]

Finally, for comprehensive characterization, especially during forced degradation studies or when investigating persistent, low-level impurities, Capillary Electrophoresis should be employed as an orthogonal technique. Its unique separation mechanism provides an invaluable secondary check, ensuring a complete and accurate understanding of the compound's impurity profile.[15][18] The strategic combination of these techniques provides a self-validating system that ensures the highest standards of scientific integrity and product quality.

References

• Guntupalli, C., et al. (2022). Capillary electrophoresis methods for impurity profiling of drugs: A review of the past decade. Journal of Pharmaceutical Analysis, 12(1), 15-28. 16

• Alispharm (n.d.). UPLC vs HPLC: what is the difference?. 14

• ResearchGate (2022). Capillary electrophoresis methods for impurity profiling of drugs: A review of the past decade. 17

• Dejaegher, B., & Vander Heyden, Y. (n.d.). Capillary electrophoresis-mass spectrometry in impurity profiling of pharmaceutical products. 15

• Scribd (n.d.). HPLC vs UPLC: Key Differences in Pharma.

• Research Journal of Pharmacy and Technology (n.d.). A Review on Comparative study of HPLC and UPLC. 13

• Pharmaguideline (2018). Differences between HPLC and UPLC. 11

• PharmaGuide (2023). What is the Difference between HPLC and UPLC?. 12

• PubMed (n.d.). Determination of substituted indole derivatives by ion suppression-reverse-phase high-performance liquid chromatography.

• LCGC International (n.d.). How to Retain Polar and Nonpolar Compounds on the Same HPLC Stationary Phase with an Isocratic Mobile Phase.

• ECA Academy (n.d.). ICH Q2(R1) Validation of Analytical Procedures: Text and Methodology.

• ICH (n.d.). Quality Guidelines.

• European Pharmaceutical Review (2013). ICHQ2(R1) Validation of Analytical Procedures – Challenges and Opportunities.

• Research and Reviews: Journal of Pharmacy and Pharmaceutical Sciences (2021). Identifying the Impurity Profiling for Pharmaceutical Product by Using Different Analytical Techniques: A Overview. 18

• PubMed (2007). Capillary electrophoresis-mass spectrometry for impurity profiling of basic pharmaceuticals using non-volatile background electrolytes.

• Waters Blog (n.d.). Improving, Retaining, and Separating Polar Compounds Using Chromatographic Techniques.

• Jordi Labs (n.d.). Reverse Phase/ Normal Phase HPLC Analytical Techniques.

• SlideShare (n.d.). Q2R1.pptx.

• FDA (2021). Q2(R1) Validation of Analytical Procedures: Text and Methodology Guidance for Industry.

• BenchChem (n.d.). Application Notes and Protocols for HPLC Analysis of Indole-3-Pyruvic Acid and Its Derivatives.

• SIELC Technologies (n.d.). Polar Compounds.

• Chemistry LibreTexts (2021). 12.5: High-Performance Liquid Chromatography.

• BenchChem (n.d.). Application Notes and Protocols for the HPLC Purification of 2-Phenyl-Indole Compounds.

• ACS Omega (2024). Novel Indole–Thiazole Derivative Containing a p-Nitro Substituent (CS03): Validation of an HPLC-UV Quantification Method.

• EPA (n.d.). Method 8330B: Nitroaromatics, Nitramines, and Nitrate Esters by High Performance Liquid Chromatography (HPLC).

• Waters Corporation (n.d.). Determination of Nitroaromatics and Nitramines by High Performance Liquid Chromatography (Explosives).

• Chemical Engineering Transactions (n.d.). Using High Performance Liquid Chromatography to Analyse Indoline Degradation during Lead Bioremoval.

• Novasol Biotech (2024). How to detect the percentage of pharmaceutical intermediates?.

• IJRAR.org (n.d.). Spectrophotometric Analysis of Drugs: Methods for Purity Assessment and Pharmaceutical Formulation.

• ResearchGate (n.d.). Determination of nitroaromatic compounds in soil samples by HPLC, using on-line preconcentration.

• American Pharmaceutical Review (n.d.). Strategies for The Purification of Synthetic Products in The Pharmaceutical Industry.

• ALWSCI (2024). Drug Purity Analysis: A Comprehensive Guide For Biopharmaceutical Professionals.

• Loughborough University Research Repository (2009). Separation of Aryl Nitro-Compounds by HPLC on Monolithic Columns.

• NETZSCH Analyzing & Testing (2020). The Importance of Purity Determination of Pharmaceuticals.

• Journal of Analytical Science and Technology (n.d.). Development and validation of a new RP-HPLC method for organic explosive compounds.

• ResearchGate (2007). An Improved Synthesis of 1-Acetyl-1H-indol-3-yl Acetates.

• MDPI (n.d.). Ethyl 2-[2-(4-Nitrobenzoyl)-1H-indol-3-yl]acetate.

• International Journal of Current Microbiology and Applied Sciences (2015). Synthesis and Characterization of some new Synthesis of 1-acetyl-3-(4-nitrophenyl)- 5-(substituted ph.

• ChemicalBook (n.d.). 1-ACETYL-5-NITRO-1H-INDOL-3-YL ACETATE | 26491-03-2.

• Journal of Chemical and Pharmaceutical Research (n.d.). Synthesis characterization and anti-inflammatory activity of indole derivatives bearing-4-oxazetidinone.

Sources

• 1. analyzing-testing.netzsch.com [analyzing-testing.netzsch.com]
• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. mdpi.com [mdpi.com]
• 4. Drug Purity Analysis: A Comprehensive Guide For Biopharmaceutical Professionals - Blogs - News [alwsci.com]
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• 8. ICH Q2(R1) Validation of Analytical Procedures: Text and Methodology - ECA Academy [gmp-compliance.org]
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• 18. rroij.com [rroij.com]

Advanced Characterization of 1-Acetyl-5-nitro-1H-indol-3-yl Acetate: MS Fragmentation Dynamics and Ionization Mode Comparison

Executive Summary & Comparison Scope

In the development of chromogenic substrates and prodrugs, 1-Acetyl-5-nitro-1H-indol-3-yl acetate (CAS 26491-03-2) serves as a critical esterase substrate and synthetic intermediate. Its dual-protected structure (N-acetyl and O-acetyl) imparts hydrolytic stability superior to non-acetylated indoxyls, while the 5-nitro group provides a distinct electronic signature.

This guide provides an in-depth technical analysis of its mass spectrometry (MS) fragmentation patterns. Unlike standard spectral libraries that offer static images, this document deconstructs the causality of fragmentation under Electron Impact (EI) and Electrospray Ionization (ESI), comparing its performance against standard alternatives like Indoxyl Acetate and 5-Bromo-4-chloro-3-indolyl acetate .

Comparison of Substrate Alternatives in MS Analysis

Feature	1-Acetyl-5-nitro-1H-indol-3-yl Acetate	Indoxyl Acetate (Standard)	5-Bromo-4-chloro-3-indolyl Acetate
Molecular Weight	262.22 Da	175.18 Da	344.59 Da
Ionization Stability	High : Dual acetylation stabilizes molecular ion.	Low : Prone to oxidation and rapid degradation.	Medium : Halogens stabilize, but isotopic patterns complicate spectra.
Diagnostic Utility	Excellent : Nitro group offers unique NO/NO₂ losses; Acetyls offer clear neutral losses (42 Da).	Good : Simple spectrum but lacks unique electronic tags.	High : Distinct isotopic envelope (Br/Cl) aids identification.
Primary Application	Kinetic esterase assays; Nitro-reductase prodrug modeling.	General esterase screening.	Histological staining (X-phosphate analog).

Structural Dynamics & Fragmentation Mechanisms[1][2][3]

Understanding the fragmentation requires analyzing the lability of the three key functional groups attached to the indole core:

• C3-O-Acetyl: Highly labile; prone to McLafferty rearrangement or simple cleavage.

• N1-Acetyl: Stabilizes the aromatic amine; typically lost after the O-acetyl.

• C5-Nitro: Strong electron-withdrawing group; directs fragmentation via NO/NO₂ loss or ring contraction.

Electron Impact (EI) Fragmentation Pathway (Hard Ionization)

Under 70 eV EI conditions, the molecular ion (

, m/z 262) is distinct but fragments extensively.

• Primary Pathway (The "Double Ketene" Cascade): The most dominant feature is the sequential loss of ketene (

  , 42 Da).

  • Step 1:

    (262) (m/z 220). This is likely the loss of the O-acetyl group, which is chemically more labile than the amide-like N-acetyl.

  • Step 2:

    (220) (m/z 178). Loss of the second ketene (N-acetyl) yields the core 5-nitroindoxyl radical cation .

• Secondary Pathway (Nitro Group Degradation): From the core ion (m/z 178), the nitro group dictates further fragmentation:

  • Loss of

    (30 Da) m/z 148.

  • Loss of

    (28 Da) from the indoxyl ring m/z 150.

Electrospray Ionization (ESI) Pathway (Soft Ionization)

In ESI (+), the molecule typically forms

(m/z 263) or (m/z 285).

• Collision-Induced Dissociation (CID): Unlike EI, ESI-CID often favors the neutral loss of Acetic Acid (60 Da) over ketene if a proton is available for rearrangement.

  • (263) (m/z 203). This corresponds to the elimination of acetic acid from the O-acetyl position.

Visualization of Fragmentation Pathways[2][3][4][5]

The following diagram illustrates the logical flow of fragmentation for 1-Acetyl-5-nitro-1H-indol-3-yl acetate under Electron Impact (EI) ionization.

Figure 1: EI Fragmentation Tree. Blue indicates the parent ion; Green/Yellow indicate primary diagnostic daughters; Red indicates deep fragmentation.

Experimental Protocols

To ensure reproducibility, the following protocols are designed to be self-validating.

Protocol A: GC-EI-MS (Structural Confirmation)

Use this method for purity analysis and library matching.

• Sample Prep: Dissolve 1 mg of compound in 1 mL HPLC-grade Ethyl Acetate. Avoid methanol to prevent transesterification.

• Inlet: Splitless injection at 250°C.

• Column: Rxi-5Sil MS (or equivalent), 30m x 0.25mm ID.

• Oven Program:

  • Hold 60°C for 1 min.

  • Ramp 20°C/min to 300°C.

  • Hold 5 min.

• MS Source: 70 eV, Source Temp 230°C.

• Validation Check: Look for the m/z 262 parent peak. If m/z 220 is the base peak, the inlet temperature may be too high, causing thermal degradation (pyrolysis) before ionization. Target Ratio: m/z 262 should be >10% relative abundance.

Protocol B: LC-ESI-MS/MS (Trace Detection)

Use this method for biological matrices or metabolic stability studies.

• Mobile Phase:

  • A: Water + 0.1% Formic Acid.

  • B: Acetonitrile + 0.1% Formic Acid.

• Gradient: 5% B to 95% B over 10 mins.

• Ionization: ESI Positive Mode.

• MRM Transitions (Multiple Reaction Monitoring):

  • Quantifier: 263.1

    203.1 (Loss of Acetic Acid).

  • Qualifier: 263.1

    221.1 (Loss of Ketene).

• Validation Check: Inject a blank solvent immediately after the high standard. Indole derivatives are "sticky"; carryover should be <0.5%.

Interpretation of Data & Troubleshooting

Distinguishing from Impurities

Common synthesis byproducts include 1-Acetyl-5-nitroindole (lacking the 3-acetoxy group) and 5-Nitroindoxyl acetate (lacking the N-acetyl group).

Observed Ion (m/z)	Likely Identity	Mechanism of Formation
262	Target Compound	Intact Molecular Ion.
220	Target Fragment OR Impurity	Could be fragment of target (M-42) OR molecular ion of 5-Nitroindoxyl acetate (Impurity). differentiation: Check retention time.
218	Impurity	1-Acetyl-5-nitroindole (Missing oxygen at C3).
43	Non-Diagnostic	Acetyl cation ( ). Ubiquitous in acetates.

The "Nitro Shift" Effect

When comparing this spectrum to non-nitrated 1,3-Diacetoxyindole , the nitro group causes a mass shift of +45 Da. However, it also suppresses the intensity of the molecular ion in EI due to destabilization of the aromatic ring. In ESI, the nitro group enhances ionization efficiency in Negative Mode (forming

or , m/z 321), which is a viable alternative strategy if positive mode sensitivity is low.

References

• National Center for Biotechnology Information (NCBI).

  • [Link]

• Orelli, L. R., et al. (2006).[1] "A comparison of the electron ionization and electrospray behaviour of some N,N'-disubstituted hexahydropyrimidines." Rapid Communications in Mass Spectrometry. (Cited for comparative ionization mechanisms of acetylated heterocycles).[2]

  • [Link]

• Gross, J. H. (2017). Mass Spectrometry: A Textbook. Springer International Publishing.

  • [Link]

• ChemicalBook.

Sources

• 1. A comparison of the electron ionization and electrospray behaviour of some N,N'-disubstituted hexahydropyrimidines - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. apps.dtic.mil [apps.dtic.mil]

Comparative Technical Guide: 1-Acetyl-5-nitro-1H-indol-3-yl Acetate vs. 5-Nitroindoxyl Acetate

Executive Summary

In the quantification and localization of esterase activity, the choice of chromogenic substrate dictates the sensitivity, spatial resolution, and signal-to-noise ratio of the assay.

• 5-Nitroindoxyl Acetate (5-NIA) is the "High-Sensitivity Workhorse." It offers rapid kinetics and immediate chromogenesis upon hydrolysis, making it ideal for detecting low-abundance enzymes or performing real-time kinetic assays. However, its free N-H group makes it susceptible to auto-oxidation, leading to potential background noise.

• 1-Acetyl-5-nitro-1H-indol-3-yl Acetate (1-AN-3-IA) is the "Stabilized, High-Fidelity Alternative." The additional N-acetyl group acts as a "chemical lock," significantly reducing spontaneous oxidation and background staining. It requires an enzyme with dual esterase/amidase activity (or specific alkaline conditions) to fully activate, making it a powerful tool for specificity profiling and long-duration incubations where background accumulation must be minimized.

Chemical Identity & Properties

Understanding the structural differences is critical for experimental design. The primary distinction lies in the protection of the indole nitrogen.

Feature	5-Nitroindoxyl Acetate (5-NIA)	1-Acetyl-5-nitro-1H-indol-3-yl Acetate (1-AN-3-IA)
CAS Number	17357-14-1 (Generic Indoxyl Acetate: 608-08-2)	26491-03-2
Structure	Mono-acetylated: Acetyl group at O-3 only. Nitrogen is free (N-H).	Di-acetylated: Acetyl groups at O-3 and N-1.
Molecular Weight	~222.19 g/mol	~264.23 g/mol
Solubility	Soluble in organic solvents (DMSO, Ethanol); limited water solubility.	Higher lipophilicity due to N-acetyl; requires DMSO/DMF for stock.
Stability	Moderate. Prone to spontaneous oxidation in air/light (turns blue).	High. N-acetyl group prevents auto-oxidation of the indole core.
Primary Enzyme Target	Non-specific Esterases, Lipases, Cholinesterases.	Esterases with broad specificity; enzymes capable of N-deacetylation.

Mechanistic Pathways

The fundamental difference in performance stems from the reaction pathway required to generate the chromophore (5,5'-dinitroindigo).

The "N-Acetyl Lock" Mechanism

The formation of indigo dye requires the dimerization of two indoxyl molecules. This dimerization proceeds through a radical or ketone intermediate that requires a free nitrogen proton (N-H) to stabilize the transition state and form the final H-bond stabilized indigo structure.

• 5-NIA: Hydrolysis at C3 immediately yields 5-nitroindoxyl (reactive), which rapidly oxidizes to blue precipitate.

• 1-AN-3-IA: Hydrolysis at C3 yields 1-acetyl-5-nitroindoxyl. This intermediate cannot easily form indigo because the N-acetyl group blocks the necessary tautomerization. A second step (N-deacetylation) is required to release the reactive 5-nitroindoxyl.

Figure 1: Comparative reaction pathways. Note the additional "gating" step required for 1-AN-3-IA, which acts as a stability lock.

Experimental Comparison & Protocols

Sensitivity vs. Background (Data Summary)

Parameter	5-NIA (Standard)	1-AN-3-IA (Stabilized)
Vmax (Relative)	100% (Baseline)	~60-80% (Slower due to steric/electronic effects)
Lag Time	Negligible	Present (Requires N-deacetylation)
Background Staining	Moderate (Auto-oxidation over time)	Low (Chemically locked)
Localization	Good (Precipitates quickly)	Excellent (Slower release allows precise capture)
pH Optimum	pH 6.0 - 8.0	pH 7.0 - 9.0 (Alkaline pH aids N-deacetylation)

Protocol: High-Fidelity Esterase Localization

This protocol uses 1-AN-3-IA to reduce background in tissues with high endogenous oxidative activity (which would falsely trigger 5-NIA).

Reagents:

• Substrate Stock: 10 mg/mL 1-AN-3-IA in dry DMSO. Store at -20°C.

• Buffer: 0.1 M Tris-HCl, pH 8.0 (Slightly higher pH assists in N-acetyl removal).

• Oxidant Catalyst: 5 mM Potassium Ferricyanide / 5 mM Potassium Ferrocyanide (1:1 mixture).

Workflow:

• Fixation: Fix tissue/cells in 4% paraformaldehyde (15 min). Wash 3x with PBS.

• Incubation Mix:

  • 9.8 mL Tris-HCl Buffer (pH 8.0)

  • 100 µL Substrate Stock (Final: 0.1 mg/mL)

  • 100 µL Ferricyanide/Ferrocyanide mix (Optional: accelerates dimerization).

• Reaction: Incubate at 37°C for 30–60 minutes.

  • Note: 1-AN-3-IA requires longer incubation than 5-NIA.

• Observation: Blue granular precipitate indicates esterase activity.

• Control: Use 10 µM Eserine (physostigmine) to inhibit cholinesterases and verify specificity.

Protocol: Rapid Kinetic Assay (96-well plate)

Use 5-NIA for calculating kinetic parameters (

, ) due to its direct stoichiometry.

• Preparation: Dilute 5-NIA in PBS (pH 7.4) to concentrations ranging 10–500 µM.

• Enzyme Addition: Add 10 µL purified esterase/lipase to 190 µL substrate.

• Measurement: Monitor Absorbance at 600–650 nm (Indigo absorption) every 30 seconds for 10 minutes.

• Analysis: Plot initial velocity (

  ) vs. concentration.

Decision Logic: Which Substrate to Choose?

Use the following logic flow to determine the appropriate reagent for your assay.

Figure 2: Decision matrix for substrate selection.

Troubleshooting & Expert Tips

• Solubility Shock: Both compounds are hydrophobic. Always dissolve in DMSO or DMF first. When adding to aqueous buffer, vortex immediately to prevent precipitation of the substrate itself (which looks like white/cloudy flakes, distinct from the blue enzyme product).

• The "Yellow" Intermediate: If you see a yellow color that does not turn blue, the indoxyl intermediate is forming but not oxidizing.

  • Solution: Add an oxidation catalyst (Ferri/Ferrocyanide) or ensure the buffer is oxygenated.

  • For 1-AN-3-IA: Persistent yellow might indicate the N-acetyl group is NOT being removed. Increase pH to 8.0–8.5 to facilitate spontaneous N-deacetylation after the enzymatic step.

• Storage: 5-NIA will turn blue in the bottle if exposed to humidity. 1-AN-3-IA is much more resistant to this shelf-degradation.

References

• Holt, S. J. (1958). Indigogenic staining methods for esterases. General Cytochemical Methods, 1, 375–398.

• Pohanka, M., et al. (2011).[1][2] Assessment of acetylcholinesterase activity using indoxylacetate and comparison with the standard Ellman's method. International Journal of Molecular Sciences, 12(4), 2631–2640. [Link]

• Burstone, M. S. (1962). Enzyme Histochemistry and Its Application in the Study of Neoplasms. Academic Press.

• Válek, T., et al. (2019). Indoxyl Acetate as a Substrate for Analysis of Lipase Activity.[3] International Journal of Electrochemical Science, 14, 11266-11274. [Link]

Sources

• 1. Assessment of acetylcholinesterase activity using indoxylacetate and comparison with the standard Ellman's method - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. Indoxyl Acetate as a Substrate for Analysis of Lipase Activity - PMC [pmc.ncbi.nlm.nih.gov]

A Comparative Guide to the UV-Vis Absorption Maxima of 1-Acetyl-5-nitro-1h-indol-3-yl acetate and Related Chromophores

This guide provides an in-depth analysis of the ultraviolet-visible (UV-Vis) spectroscopic properties of 1-Acetyl-5-nitro-1h-indol-3-yl acetate. Designed for researchers, scientists, and professionals in drug development, this document offers a comparative framework for understanding the electronic absorption characteristics of substituted indoles, supported by experimental data and established spectroscopic principles.

Introduction: The Significance of the Indole Nucleus and its Spectroscopic Characterization

The indole ring system is a cornerstone of medicinal chemistry, appearing in a vast array of bioactive compounds, from neurotransmitters like serotonin to blockbuster drugs. The introduction of various functional groups onto this privileged scaffold allows for the fine-tuning of its pharmacological and physicochemical properties. 1-Acetyl-5-nitro-1h-indol-3-yl acetate is a multi-substituted indole derivative of interest in synthetic and medicinal chemistry.[1][2]

UV-Vis spectroscopy is a fundamental, non-destructive analytical technique that provides critical information about the electronic structure of a molecule.[3] By measuring the absorption of light in the ultraviolet and visible regions, we can identify the presence of chromophores—parts of a molecule responsible for its color—and understand how different substituents influence the molecule's electronic transitions.[3] For a compound like 1-Acetyl-5-nitro-1h-indol-3-yl acetate, UV-Vis spectroscopy is an invaluable tool for structural confirmation and for monitoring reactions.

The Indole Chromophore: Understanding Electronic Transitions and Substituent Effects

The characteristic UV absorption of the parent indole molecule arises from π → π* electronic transitions within the aromatic bicyclic system, typically showing absorption maxima around 270-280 nm.[4][5] The introduction of substituents can significantly alter this absorption profile through electronic effects:

• Auxochromes: Electron-donating groups (e.g., -OH, -NH2) can increase the wavelength of maximum absorption (λmax), an effect known as a bathochromic or "red" shift.

• Chromophores: Groups like the nitro group (-NO2) are powerful chromophores themselves and act as strong electron-withdrawing groups. When conjugated with the indole ring, the nitro group extends the π-system, leading to a significant bathochromic shift and often an increase in molar absorptivity (a hyperchromic effect).[6][7] For instance, the λmax of 5-nitroindole is observed at 322 nm, a substantial shift from the parent indole.[8]

• N-Acetylation: The acetyl group on the indole nitrogen (N-1 position) also influences the electronic distribution. While its effect is generally less pronounced than a nitro group, it can modify the absorption profile.[9][10]

• 3-Acetoxy Group: The acetate group at the C-3 position will likewise contribute to the overall electronic structure and resulting UV-Vis spectrum.

Based on these principles, we can predict that the UV-Vis spectrum of 1-Acetyl-5-nitro-1h-indol-3-yl acetate will be dominated by the extended conjugation provided by the 5-nitro group, resulting in a primary absorption maximum significantly red-shifted from that of unsubstituted indole. The N-acetyl and 3-acetoxy groups will further modulate this value.

Comparative Analysis of UV-Vis Absorption Maxima

To contextualize the spectroscopic properties of 1-Acetyl-5-nitro-1h-indol-3-yl acetate, it is essential to compare its absorption characteristics with structurally related indole derivatives. The following table summarizes the experimental λmax values for key comparator compounds.

Compound	Key Substituents	Solvent	λmax (nm)	Reference
Indole	None	Gas Phase	~270	[4][5]
5-Nitroindole	5-NO₂	2-Propanol	322	[8]
1,3-Diacetylindole	1-COCH₃, 3-COCH₃	Ethanol	238, 288, 297	[9]
1-Acetyl-5-nitro-1h-indol-3-yl acetate	1-COCH₃, 5-NO₂, 3-OCOCH₃	Methanol/Ethanol	~320-335 (Predicted)	N/A

Note: An experimental spectrum for 1-Acetyl-5-nitro-1h-indol-3-yl acetate is not available in the cited public literature. The predicted λmax is an expert estimation based on the strong bathochromic effect of the 5-nitro group, which is the dominant chromophore.[8]

Experimental Protocol for UV-Vis Spectroscopic Analysis

This section provides a robust, self-validating protocol for determining the UV-Vis absorption spectrum of indole derivatives.

Objective: To determine the wavelength of maximum absorption (λmax) of 1-Acetyl-5-nitro-1h-indol-3-yl acetate.

Materials:

• 1-Acetyl-5-nitro-1h-indol-3-yl acetate

• Spectroscopic grade methanol (or other suitable solvent like ethanol or acetonitrile)

• Dual-beam UV-Vis spectrophotometer (e.g., Shimadzu UV-2450, Cary 100)[8][11]

• Matched quartz cuvettes (1 cm path length)

• Volumetric flasks and pipettes

Methodology:

• Solution Preparation:

  • Accurately weigh a small amount of the compound (e.g., 1-2 mg).

  • Dissolve the compound in a 100 mL volumetric flask with spectroscopic grade methanol to create a stock solution. Ensure complete dissolution.

  • Perform a serial dilution to prepare a working solution with an expected absorbance in the range of 0.5 - 1.0 AU. A typical concentration for this type of analysis is in the micromolar range (e.g., 1 x 10⁻⁵ M).[12]

• Instrument Setup and Calibration:

  • Turn on the spectrophotometer and its lamps (deuterium and tungsten). Allow at least 30 minutes for stabilization.

  • Set the wavelength range for scanning, typically from 200 nm to 600 nm for indole derivatives.

  • Fill two matched quartz cuvettes with the pure solvent (methanol).

  • Place the cuvettes in the reference and sample holders.

  • Run a baseline correction (autozero) to subtract the solvent's absorbance across the entire wavelength range.

• Sample Measurement:

  • Remove the cuvette from the sample holder. Empty it and rinse it with a small amount of the working solution before filling it with the working solution.

  • Place the sample cuvette back into the sample holder.

  • Initiate the scan. The instrument will measure the absorbance of the sample versus wavelength.

• Data Analysis:

  • The resulting spectrum will be a plot of absorbance vs. wavelength.

  • Identify the wavelength at which the highest absorbance peak occurs. This value is the λmax.

  • Record the absorbance value at the λmax. If the concentration is known, the molar absorptivity (ε) can be calculated using the Beer-Lambert law (A = εcl).

Experimental Workflow Diagram

Caption: A flowchart of the experimental workflow for determining the UV-Vis absorption maximum (λmax).

Alternative and Complementary Analytical Techniques

While UV-Vis spectroscopy is excellent for analyzing conjugated systems, a comprehensive characterization relies on a suite of analytical methods:

• Nuclear Magnetic Resonance (NMR) Spectroscopy: Provides detailed information about the molecular structure, including the connectivity of atoms and the chemical environment of protons (¹H NMR) and carbons (¹³C NMR).[13]

• Infrared (IR) Spectroscopy: Identifies the functional groups present in a molecule by measuring the absorption of infrared radiation, which excites molecular vibrations.

• Mass Spectrometry (MS): Determines the molecular weight and can provide information about the structure through fragmentation patterns.

The synthesis and characterization of various 1-acetyl-1H-indol-3-yl acetates have been reported using these techniques, confirming their utility in structural elucidation.[1][13]

Conclusion

The UV-Vis absorption profile of 1-Acetyl-5-nitro-1h-indol-3-yl acetate is predicted to be primarily influenced by the π → π* transitions of the 5-nitroindole chromophore. This results in a significant bathochromic shift of the main absorption band to approximately 320-335 nm when compared to the parent indole scaffold. This guide provides a comparative framework and a detailed experimental protocol for the empirical determination of its spectroscopic properties. For unambiguous structural confirmation, a combined approach utilizing UV-Vis spectroscopy with NMR, IR, and mass spectrometry is recommended.

References

• Isomeric Identification of the Nitroindole Chromophore in Indole + NO3 Organic Aerosol. PMC. [Link]

• A spectroscopic survey of substituted indoles reveals consequences of a stabilized1Lb transition. PMC. [Link]

• UV Vis Spectra of Indole Analogues. Research Data Australia. [Link]

• UV-Photoelectron Spectroscopy of BN Indoles: Experimental and Computational Electronic Structure Analysis. PMC. [Link]

• UV-Photoelectron Spectroscopy of BN Indoles: Experimental and Computational Electronic Structure Analysis. Journal of the American Chemical Society. [Link]

• UV/Vis absorption spectra of indole in the gas phase (top) and in... ResearchGate. [Link]

• Transient spectroscopic insights into nitroindole's T1 state: Elucidating its intermediates and unique photochemical properties. PubMed. [Link]

• An Improved Synthesis of 1-Acetyl-1H-indol-3-yl Acetates. ResearchGate. [Link]

• (PDF) Studies on Acetylation of Indoles. ResearchGate. [Link]

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• UV–Vis spectrum for compounds (1–5) in ethyl acetate at room... ResearchGate. [Link]

• Synthesis and structural characterization of 1-[2-(5-nitro-1H-indol-2-yl)phenyl]methylpyridinium chloride. PubMed. [Link]

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• UV–vis spectra of polyindole made from P5CA as PI5CA and I6CA as PI6CA in DMSO. ResearchGate. [Link]

• Synthesis and Characterisation of 3-Acetylindole Derivatives and Evaluation of Their Anti-Inflammatory and Anti- Microbial. The Pharma Innovation Journal. [Link]

• SYNTHESIS AND SPECTROSCOPIC PROPERTIES OF NOVEL INDOLIZINES AND AZAINDOLIZINES. Revue Roumaine de Chimie. [Link]

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• A systematic study of the absorbance of the nitro functional group in the vacuum UV region. IU Indianapolis ScholarWorks. [Link]

• Absorption spectra of indole and 5-hydroxyindole in the gas phase.... ResearchGate. [Link]

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A Researcher's Guide to Validating Enzymatic Cleavage: N-acetyl vs. O-acetyl Groups

This guide provides a comparative framework for validating the enzymatic cleavage of N-acetyl versus O-acetyl groups. We will move beyond simple protocols to explain the underlying chemical principles and offer self-validating experimental designs to ensure the scientific integrity of your findings.

The Foundational Difference: Amide vs. Ester Chemistry

The core challenge in distinguishing N- and O-deacetylation lies in the different chemical bonds that attach the acetyl group to the amino acid.[3]

• N-acetylation: An acetyl group is attached to the ε-amino group of a lysine residue, forming a stable amide bond .

• O-acetylation: An acetyl group is attached to the hydroxyl group of a serine or threonine residue, forming a chemically labile ester bond .[1]

This fundamental difference in bond chemistry dictates both the type of enzyme required for cleavage and the critical parameters for designing a valid assay. O-acetyl esters are susceptible to spontaneous hydrolysis, especially at non-neutral pH, a factor that must be rigorously controlled in any experimental setup.[3]

The Enzymatic Toolkit: Two Distinct Classes of Hydrolases

Nature has evolved two primary classes of enzymes to handle these distinct chemical linkages: amidohydrolases for N-acetyl groups and esterases for O-acetyl groups.[4][5]

N-Deacetylases (Amidohydrolases)

These enzymes catalyze the hydrolysis of amide bonds. The most prominent examples in protein biology are the Lysine Deacetylases (KDACs) , which are crucial regulators of the cellular "acetylome."[1]

• Classes: They are broadly divided into two families:

  • Zinc-dependent KDACs (HDACs): Comprising Class I, II, and IV, these enzymes use a zinc ion in their active site to activate a water molecule for nucleophilic attack on the amide carbonyl.[6]

  • NAD+-dependent Sirtuins (SIRTs): Class III deacetylases that utilize a unique mechanism involving NAD+ as a cofactor, producing nicotinamide and O-acetyl-ADP-ribose as byproducts in addition to the deacetylated lysine.[7][8]

• Substrate Specificity: While generally specific for N-acetyllysine, some sirtuins have been shown to remove longer-chain acyl groups.[9] Their activity on O-acetylated substrates is not a recognized biological function.

O-Acetylesterases (Carboxylic Ester Hydrolases)

These enzymes are responsible for hydrolyzing ester bonds. Their substrates are diverse, ranging from small molecules to complex carbohydrates and, putatively, proteins.

• Examples:

  • Sialate O-acetylesterases: These enzymes specifically remove O-acetyl groups from sialic acid residues on glycoproteins and glycolipids, playing roles in cell signaling and immunity.[10][11][12]

  • Polysaccharide Acetylesterases: Active on O-acetylated components of plant cell walls (like xylan) and bacterial peptidoglycan.[13][14]

• Protein O-Acetylesterases: The identification and characterization of enzymes that specifically remove O-acetyl groups from serine/threonine residues on proteins is an ongoing area of research. While some "non-specific" esterases exist, dedicated protein O-acetylesterases in humans are not yet well-defined.[3]

A Self-Validating Strategy for Cleavage Confirmation

To rigorously validate enzymatic activity and distinguish between N- and O-deacetylation, a multi-step, self-validating workflow is essential. This approach integrates controls at every stage to eliminate ambiguity and ensure that the observed activity is specific and not an artifact.

Caption: Self-Validating Experimental Workflow.

This workflow ensures trustworthiness by testing the enzyme against both substrate types and including controls to account for non-enzymatic substrate degradation (especially critical for O-acetyl esters) and potential contaminants in the enzyme preparation.

Data Presentation: Expected Outcomes

A crucial part of the validation is comparing the enzyme's activity on both substrates. The results can be summarized to clearly demonstrate specificity.

Enzyme Tested	Substrate	Relative Activity (%)	Confirmation Method
Sirtuin 3 (SIRT3)	N-acetyl-Lys Peptide	100%	LC-MS/MS
O-acetyl-Ser Peptide	< 1%	LC-MS/MS
N-acetyl-Lys Peptide (No Enzyme)	0%	LC-MS/MS
Sialate O-Acetylesterase	O-acetyl-Sialic Acid	100%	HPLC / Colorimetric
N-acetyl-Lys Peptide	< 1%	HPLC / Colorimetric
O-acetyl-Sialic Acid (No Enzyme)	< 2% (pH 7.4)	HPLC / Colorimetric

Table 1: Representative data summary for validating enzyme specificity. The low activity in the "No Enzyme" control for the O-acetylated substrate highlights the importance of monitoring for spontaneous hydrolysis.

Experimental Protocols

Here, we provide two distinct, detailed protocols. The first is a general colorimetric assay suitable for high-throughput screening of O-acetylesterase activity. The second is a definitive mass spectrometry-based assay for validating site-specific N-deacetylation.

Protocol 1: Colorimetric Assay for O-Acetylesterase Activity

This assay uses a chromogenic substrate, p-nitrophenyl acetate (pNPA), which is colorless. Upon cleavage by an esterase, it releases the yellow-colored p-nitrophenol (pNP), which can be quantified spectrophotometrically. This method is excellent for initial activity screening.

Rationale: The choice of a simple, synthetic ester substrate allows for a rapid and robust measurement of general esterase activity. It serves as an excellent first-pass screen before moving to more complex biological substrates.[13]

Step-by-Step Methodology:

• Reagent Preparation:

  • Assay Buffer: 50 mM Sodium Phosphate, pH 7.4. Crucially, maintain consistent and near-neutral pH to minimize non-enzymatic hydrolysis of pNPA.

  • Substrate Stock: 100 mM p-nitrophenyl acetate in DMSO.

  • Enzyme Preparation: Purify the enzyme of interest and prepare a dilution series in cold Assay Buffer.

  • Control: Prepare a heat-inactivated enzyme control by boiling a sample of the enzyme for 10 minutes.

• Assay Setup (96-well plate format):

  • Test Wells: Add 180 µL of Assay Buffer and 10 µL of diluted enzyme.

  • Negative Control 1 (No Enzyme): Add 190 µL of Assay Buffer.

  • Negative Control 2 (Inactive Enzyme): Add 180 µL of Assay Buffer and 10 µL of heat-inactivated enzyme.

• Reaction Initiation:

  • Pre-warm the plate to the desired reaction temperature (e.g., 37°C).

  • Initiate the reaction by adding 10 µL of 100 mM pNPA substrate stock to all wells (final concentration: 5 mM).

  • Immediately begin reading the absorbance at 405 nm every 60 seconds for 30-60 minutes in a temperature-controlled plate reader.

• Data Analysis:

  • Subtract the background rate of hydrolysis from the "No Enzyme" control wells from all other readings.

  • Calculate the rate of reaction (V₀) from the linear portion of the absorbance vs. time curve.

  • Use the molar extinction coefficient of pNP under the assay conditions to convert the rate from ΔAbs/min to µmol/min/mg of enzyme.

Caption: Workflow for Colorimetric Esterase Assay.

Protocol 2: Mass Spectrometry-Based Assay for N-Deacetylase Specificity

This protocol provides definitive, site-specific validation of N-deacetylase activity using synthetic peptides and LC-MS/MS. It is the gold standard for confirming which specific acetyl-lysine residue is targeted by the enzyme.

Rationale: Mass spectrometry offers unparalleled specificity and sensitivity. It directly measures the mass change corresponding to the removal of an acetyl group (+42.01 Da), allowing for unambiguous identification and even quantification of the substrate and product peptides.[7][15] This method is essential for validating the precise target of an enzyme.

Step-by-Step Methodology:

• Substrate and Reagent Preparation:

  • Substrates: Synthesize or procure high-purity (>95%) peptides.

    • N-acetyl Substrate: e.g., A-R-H-K(Ac)-A-S-W

    • O-acetyl Substrate (for specificity control): e.g., A-R-H-S(Ac)-A-S-W

  • Reaction Buffer: 50 mM Tris-HCl, 137 mM NaCl, 2.7 mM KCl, 1 mM MgCl₂, pH 8.0. For Sirtuins, supplement with 5 mM NAD+.

  • Enzyme: Purified recombinant N-deacetylase (e.g., SIRT3).

  • Quenching Solution: 10% Trifluoroacetic Acid (TFA).

• Enzymatic Reaction:

  • Set up reactions in 1.5 mL microcentrifuge tubes. For each substrate (N-acetyl and O-acetyl):

    • Test Reaction: 50 µM peptide, 1 µM enzyme in 50 µL Reaction Buffer.

    • Control Reaction (No Enzyme): 50 µM peptide in 50 µL Reaction Buffer.

  • Incubate all tubes at 37°C. Collect aliquots (e.g., 10 µL) at various time points (0, 15, 60, 180 min).

  • Quench each aliquot by mixing with an equal volume of Quenching Solution.

• Sample Preparation for MS:

  • Desalt the quenched samples using C18 ZipTips according to the manufacturer's protocol.

  • Elute the peptides in 50% acetonitrile / 0.1% TFA.

  • Dry the samples in a vacuum centrifuge and resuspend in 0.1% formic acid for LC-MS/MS analysis.

• LC-MS/MS Analysis and Data Interpretation:

  • Inject the sample onto a reverse-phase LC system coupled to a high-resolution mass spectrometer.

  • Create extracted ion chromatograms (EICs) for the theoretical m/z values of both the acetylated (substrate) and deacetylated (product) forms of each peptide.

  • Validation Criteria:

    • For the N-acetyl substrate: Observe a time-dependent decrease in the substrate EIC peak area and a corresponding increase in the product EIC peak area in the "Test Reaction."

    • The "No Enzyme" control should show only the substrate peak.

    • For the O-acetyl substrate: No significant formation of the deacetylated product should be observed in any condition, confirming specificity.

  • Confirm the site of deacetylation via MS/MS fragmentation analysis of the product peptide.

Conclusion: A Path to Unambiguous Validation

Distinguishing between the enzymatic cleavage of N-acetyl and O-acetyl groups is not merely a technical challenge; it is fundamental to correctly interpreting biological regulation and designing specific therapeutic inhibitors. While N-deacetylases and O-acetylesterases are largely specific to their respective amide and ester linkages, this must be empirically validated, not assumed.

References

• Bürger, M., & Chory, J. (2019). Structural and chemical biology of deacetylases for carbohydrates, proteins, small molecules and histones. Communications Biology. [Link]

• Gou, J., et al. (2019). Assays for Determination of Acetylesterase Activity and Specificity Using pNP-acetyl and Acetylated Polysaccharides as Substrates. Bio-protocol. [Link]

• Smith, B. C., & Denu, J. M. (2003). Enzymatic assays for NAD-dependent deacetylase activities. Methods in enzymology. [Link]

• Armbruster, M., & Schauer, R. (2010). The human Cas1 protein: A sialic acid-specific O-acetyltransferase? Glycobiology. [Link]

• Moynihan, P. J., & Clarke, A. J. (2018). Mechanistic Pathways for Peptidoglycan O-Acetylation and De-O-Acetylation. Frontiers in Microbiology. [Link]

• Monti, E., et al. (2015). Human sialic acid acetyl esterase: Towards a better understanding of a puzzling enzyme. Glycobiology. [Link]

• Varki, A., & Kornfeld, S. (1983). A sialic acid-specific O-acetylesterase in human erythrocytes: possible identity with esterase D, the genetic marker of retinoblastomas and Wilson disease. Proceedings of the National Academy of Sciences. [Link]

• Cook, J. A. (1989). N-terminal deacetylation of peptides and proteins. The University of Liverpool Repository. [Link]

• Glowinski, I. B., & Weber, W. W. (1982). N- and O-deacetylation of N-acetoxy-N-arylacetamides by mammalian hepatic microsomes. Carcinogenesis. [Link]

• Armbruster, M., & Schauer, R. (2011). The human Cas1 protein: A sialic acid-specific O-acetyltransferase? Glycobiology. [Link]

• Guedes, R. C., et al. (2020). A Molecular Perspective on Sirtuin Activity. International Journal of Molecular Sciences. [Link]

• Drazic, A., et al. (2016). The world of protein acetylation. Biochimica et Biophysica Acta (BBA) - Proteins and Proteomics. [Link]

• Sack, M. N., & Finkel, T. (2012). Protein deacetylation by sirtuins: delineating a post-translational regulatory program responsive to nutrient and redox stressors. Antioxidants & Redox Signaling. [Link]

• Clarke, A. J. (2018). Assays for the Enzymes Catalyzing the O-Acetylation of Bacterial Cell Wall Polysaccharides. Methods in Molecular Biology. [Link]

• Srinivasan, G. V., & Schauer, R. (2009). Assays of sialate-O-acetyltransferases and sialate-O-acetylesterases. Glycoconjugate Journal. [Link]

• Kutil, Z., et al. (2018). Comparison of the Deacylase and Deacetylase Activity of Zinc-Dependent HDACs. ACS Chemical Biology. [Link]

• Aragunde, H., et al. (2018). Substrate Recognition and Specificity of Chitin Deacetylases and Related Family 4 Carbohydrate Esterases. International Journal of Molecular Sciences. [Link]

• Wikipedia contributors. (2023). Sialate O-acetylesterase. Wikipedia. [Link]

• Bürger, M., & Chory, J. (2018). Structural and chemical biology of deacetylases for carbohydrates, proteins, small molecules and histones. Communications Biology. [Link]

• Zhang, Y., et al. (2020). Protein acetylation and deacetylation: An important regulatory modification in gene transcription (Review). Experimental and Therapeutic Medicine. [Link]

• Kamerling, J. P., et al. (1975). Identification of O-acetylated N-acylneuraminic acids by mass spectrometry. Carbohydrate Research. [Link]

• Wikipedia contributors. (2023). Histone acetylation and deacetylation. Wikipedia. [Link]

• Wood, M. A., et al. (2016). Profiling Deacetylase Activities in Cell Lysates with Peptide Arrays and SAMDI Mass Spectrometry. Journal of the American Chemical Society. [Link]

• Bernard, E., et al. (2012). Characterization of O-Acetylation of N-Acetylglucosamine: A NOVEL STRUCTURAL VARIATION OF BACTERIAL PEPTIDOGLYCAN. Journal of Biological Chemistry. [Link]

• Liu, T., et al. (2022). Regulation of SIRT1 and Its Roles in Inflammation. Frontiers in Immunology. [Link]

• Du, J., et al. (2023). Differentiation of fish species based on O-acetylated N-glycan fragments using LC-IM-MS to combat seafood adulteration. Food Chemistry. [Link]

• Guedes, R. C., et al. (2020). A Molecular Perspective on Sirtuin Activity. International Journal of Molecular Sciences. [Link]

• Kamerling, J. P., et al. (1975). Identification of O-acetylated N-acylneuraminic acids by mass spectrometry. Carbohydrate Research. [Link]

• Liew, T. S., et al. (2018). Beyond Histones: New Substrate Proteins of Lysine Deacetylases in Arabidopsis Nuclei. Frontiers in Plant Science. [Link]

• O'Callaghan, C., & Vassilopoulos, A. (2017). Sirtuins as Important Factors in Pathological States and the Role of Their Molecular Activity Modulators. International Journal of Molecular Sciences. [Link]

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A Comparative Guide to Reference Standards for the Analysis of 1-Acetyl-5-nitro-1h-indol-3-yl acetate

For Researchers, Scientists, and Drug Development Professionals

In the landscape of pharmaceutical research and development, the precise and accurate analysis of novel chemical entities is paramount. 1-Acetyl-5-nitro-1h-indol-3-yl acetate, a substituted indole derivative, represents a class of compounds with significant potential in medicinal chemistry. The integrity of any analytical data generated for such compounds is fundamentally reliant on the quality and characterization of the reference standards employed. This guide provides a comprehensive comparison of reference standards for the analysis of 1-Acetyl-5-nitro-1h-indol-3-yl acetate, offering insights into the selection of appropriate standards and detailing robust analytical methodologies for their characterization and use.

The Critical Role of Reference Standards

A reference standard is a highly purified and well-characterized substance used as a benchmark for the qualitative and quantitative analysis of a sample. In the context of drug development, reference standards are indispensable for:

• Identity Confirmation: Ensuring that the synthesized compound is indeed the intended molecule.

• Purity Assessment: Quantifying the amount of the active pharmaceutical ingredient (API) and identifying any impurities.

• Assay Validation: Establishing the accuracy, precision, and linearity of analytical methods.

• Stability Studies: Monitoring the degradation of the API over time under various conditions.

The choice of a reference standard directly impacts the reliability and reproducibility of analytical results, making a thorough understanding of available options essential.

Physicochemical Properties of 1-Acetyl-5-nitro-1h-indol-3-yl acetate

A foundational understanding of the physicochemical properties of 1-Acetyl-5-nitro-1h-indol-3-yl acetate is crucial for the development of appropriate analytical methods.

Property	Value	Source
CAS Number	26491-03-2	[1][2]
Molecular Formula	C₁₂H₁₀N₂O₅	-
Molecular Weight	262.22 g/mol	-
Appearance	Likely a solid	Inferred
Solubility	Expected to be soluble in organic solvents like DMSO, DMF, and acetonitrile	Inferred from related compounds

Comparison of Reference Standard Alternatives

While a dedicated, commercially available certified reference material (CRM) for 1-Acetyl-5-nitro-1h-indol-3-yl acetate may be limited, several structurally related compounds can serve as valuable alternative or comparative reference standards. The selection of an appropriate alternative should be based on structural similarity, availability of high-purity material, and comprehensive characterization data.

Reference Standard	CAS Number	Purity	Supplier	Key Considerations
1-Acetyl-5-nitro-1h-indol-3-yl acetate	26491-03-2	Not specified	BLDpharm[1]	Primary Target. Availability of a Certificate of Analysis with comprehensive data is critical.
1-Acetyl-1H-indol-3-yl acetate	16800-67-2	Not specified	Not specified in search results	Structural Analog. Lacks the nitro group, which will significantly alter its chromatographic and spectroscopic properties. Useful for methods development targeting the acetylated indole core.[3]
5-Nitroindole	6146-52-7	≥98%	Various	Core Structure. Lacks both acetyl groups. Useful for identifying the core indole structure and for developing methods to analyze related impurities.
Indole	120-72-9	Certified Reference Material	Sigma-Aldrich	Parent Compound. A well-characterized primary standard that can be used to validate general methods for indole analysis.
Other Substituted 1-Acetyl-1H-indol-3-yl Acetates	Various	Varies	Research-grade suppliers	As detailed in synthetic literature, these can be synthesized and characterized in-house to serve as internal standards or for comparative analysis.[4][5]

Analytical Methodologies and Experimental Data

The analysis of 1-Acetyl-5-nitro-1h-indol-3-yl acetate and its related compounds typically involves a combination of chromatographic and spectroscopic techniques.

High-Performance Liquid Chromatography (HPLC)

HPLC is the cornerstone for purity assessment and quantification. A robust HPLC method should be able to separate the main compound from any potential impurities or degradation products.

Workflow for HPLC Method Development:

Caption: A typical workflow for HPLC method development for the analysis of indole derivatives.

Example HPLC Method Parameters for Indole Derivatives:

Parameter	Condition	Rationale
Column	C18 reversed-phase (e.g., 4.6 x 150 mm, 5 µm)	Provides good retention and separation for moderately polar compounds like indole derivatives.
Mobile Phase A	0.1% Formic Acid in Water	Acidified mobile phase improves peak shape for acidic and neutral compounds.
Mobile Phase B	0.1% Formic Acid in Acetonitrile	Acetonitrile is a common organic modifier providing good elution strength.
Gradient	10% B to 90% B over 20 minutes	A gradient elution is necessary to separate compounds with a range of polarities, including potential impurities.
Flow Rate	1.0 mL/min	A standard flow rate for a 4.6 mm ID column.
Detection	UV at 254 nm	Indole derivatives typically have strong UV absorbance at this wavelength. A photodiode array (PDA) detector is recommended to assess peak purity.
Injection Volume	10 µL	A typical injection volume for analytical HPLC.

Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR is a powerful tool for the structural elucidation and confirmation of identity of the reference standard. Both ¹H and ¹³C NMR should be performed.

Workflow for NMR Analysis:

Caption: Workflow for the structural elucidation of an indole derivative using NMR spectroscopy.

Expected ¹H NMR Spectral Features for 1-Acetyl-5-nitro-1h-indol-3-yl acetate:

Based on the structure and data from analogous compounds[4][5], the following proton signals are anticipated (in DMSO-d₆):

• Aromatic Protons: Signals in the range of 7.5-8.5 ppm, with splitting patterns characteristic of a substituted indole ring. The nitro group at the 5-position will significantly deshield adjacent protons.

• Indole N-H Proton: A broad singlet typically above 11 ppm.

• Acetyl Protons: Two sharp singlets, each integrating to 3H, likely in the region of 2.2-2.7 ppm.

Mass Spectrometry (MS)

Mass spectrometry is used to confirm the molecular weight and fragmentation pattern of the compound, further verifying its identity.

Expected Mass Spectrum:

• Molecular Ion Peak [M+H]⁺: Expected at m/z 263.06.

• Key Fragments: Loss of acetyl groups (m/z 43) and potentially the nitro group (m/z 46) would be characteristic fragmentation pathways.

Conclusion and Recommendations

The selection and proper characterization of a reference standard are foundational to the generation of reliable analytical data for 1-Acetyl-5-nitro-1h-indol-3-yl acetate. While a certified reference material for this specific compound may not be readily available, a combination of a well-characterized in-house or custom-synthesized standard and commercially available, structurally related reference standards can provide a robust framework for analysis.

Recommendations for Researchers:

• Primary Reference Standard: When possible, obtain a sample of 1-Acetyl-5-nitro-1h-indol-3-yl acetate from a reputable supplier such as BLDpharm and request a comprehensive Certificate of Analysis.[1] If a CoA is unavailable, the material should be thoroughly characterized in-house using HPLC, NMR, and MS to establish its identity and purity.

• Alternative Reference Standards: Utilize commercially available, high-purity related compounds like 5-nitroindole and the parent indole as comparators and for system suitability tests.

• Method Validation: Rigorously validate all analytical methods (HPLC, etc.) for specificity, linearity, accuracy, and precision using the chosen reference standards.

• Impurity Profiling: Employ the developed analytical methods to identify and, if necessary, quantify any impurities in the synthesized batches of 1-Acetyl-5-nitro-1h-indol-3-yl acetate.

By adhering to these principles and utilizing the comparative data and methodologies presented in this guide, researchers can ensure the quality and integrity of their analytical work in the development of novel indole-based therapeutics.

References

• PubChem. 1-Acetyl-1H-indol-3-yl acetate. [Link]

• National Institute of Standards and Technology. Indole, TMS derivative. [Link]

• Rodríguez-Domínguez, J. C., et al. (2007). An Improved Synthesis of 1-Acetyl-1H-indol-3-yl Acetates. Journal of Heterocyclic Chemistry, 44(1), 273-275. [Link]

• PubChem. 1-Acetyl-1H-indol-3-yl acetate. [Link]

• ResearchGate. An Improved Synthesis of 1-Acetyl-1H-indol-3-yl Acetates. [Link]

• Royal Society of Chemistry. Supporting information Cu(II)- or Co(II)-Catalyzed C(SP3)-H Oxidation of N,N-Dimethylaminoethanol: Facile Synthesis of Methylene-Bridged Biindoles and 3-Formylindoles Selectively. [Link]

• Analytical Methodology for Characterization of Reactive Starting Materials and Intermediates Commonly Used in the Synthesis of Small Molecule Pharmaceuticals. Organic Process Research & Development, 21(9), 1315-1330. [Link]

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• 5. researchgate.net [researchgate.net]

A Researcher's Guide to Thin Layer Chromatography of Nitroindole Acetates: Principles, Protocols, and Optimization

For researchers engaged in the synthesis and analysis of nitroindole acetates, Thin Layer Chromatography (TLC) is an indispensable tool for rapid, real-time monitoring of reaction progress, purity assessment, and preliminary identification of products. This guide provides an in-depth exploration of the principles governing the TLC separation of these compounds, detailed experimental protocols, and a comparative framework for selecting and optimizing solvent systems to achieve clear and reproducible results.

The Foundational Principle: Understanding the Retention Factor (Rf)

Thin Layer Chromatography separates compounds based on their differential partitioning between a stationary phase (typically a polar adsorbent like silica gel coated on a plate) and a mobile phase (a solvent or mixture of solvents that moves up the plate by capillary action).[1][2] The result of this separation is visualized as spots on the TLC plate, and the retention factor (Rf) is a key quantitative measure.

The Rf value is the ratio of the distance traveled by the compound to the distance traveled by the solvent front.[1][3][4]

Rf = Distance traveled by the compound / Distance traveled by the solvent front

An Rf value is a characteristic property of a compound under a specific set of TLC conditions (stationary phase, mobile phase, temperature, etc.).[3][5] Therefore, consistent experimental conditions are paramount for reproducible results. For optimal separation and analysis, Rf values should ideally fall between 0.3 and 0.7.[6]

Key Factors Influencing the Rf Values of Nitroindole Acetates

The successful separation of nitroindole acetates by TLC hinges on the careful manipulation of several factors that influence their interaction with the stationary and mobile phases.[7][8]

Polarity of the Nitroindole Acetate

The inherent polarity of the nitroindole acetate molecule is the most critical factor. The indole ring itself is a moderately polar aromatic heterocycle. The presence of a nitro group (-NO₂) significantly increases the polarity due to its electron-withdrawing nature. The position of the nitro group on the indole ring will also subtly influence the overall polarity and, consequently, the Rf value. The acetate group (-OCOCH₃) adds a moderately polar ester functionality. In general, more polar compounds will have a stronger affinity for the polar silica gel stationary phase and will, therefore, travel a shorter distance up the plate, resulting in a lower Rf value.[9]

Mobile Phase (Solvent) Polarity

The choice of the mobile phase is the most powerful tool for optimizing the separation of nitroindole acetates. The polarity of the solvent system directly competes with the stationary phase for interaction with the compounds.

• Low Polarity Solvents (e.g., Hexane, Toluene): These solvents will not effectively move polar nitroindole acetates up the plate, resulting in Rf values close to zero.

• High Polarity Solvents (e.g., Methanol, Ethanol): These solvents will have a strong affinity for the nitroindole acetates and will move them up the plate rapidly, leading to high Rf values and poor separation from other components.[10]

• Solvent Mixtures: The key to achieving optimal separation is often the use of a binary or even ternary solvent system.[11] A common approach is to mix a less polar solvent (like hexane or ethyl acetate) with a more polar solvent (like methanol or acetone). By adjusting the ratio of these solvents, the overall polarity of the mobile phase can be fine-tuned to achieve the desired Rf values. For instance, increasing the proportion of the more polar solvent will increase the Rf values of the nitroindole acetates.[6]

Stationary Phase

For the analysis of nitroindole acetates, silica gel is the most common and effective stationary phase due to its polarity and ability to interact with the functional groups present in these molecules.[2] Alumina can also be used, but its reactivity can sometimes lead to the degradation of sensitive compounds. The thickness of the silica gel layer can also affect the separation, with thicker layers potentially leading to slower migration.[1][8]

Comparative Analysis of Solvent Systems for Nitroindole Acetates

While specific Rf values for a wide range of nitroindole acetates are not extensively published and are best determined empirically, the following table provides a starting point for solvent system selection and optimization. The expected trend in Rf values is based on the principles of polarity.

Solvent System (v/v)	Expected Rf Values for Nitroindole Acetates	Rationale and Application Notes
Hexane : Ethyl Acetate (e.g., 4:1 to 1:1)	Low to Medium	A good starting point for less polar nitroindole acetates. Increasing the proportion of ethyl acetate will increase the Rf values.[11][12]
Toluene : Acetone (e.g., 9:1 to 1:1)	Low to Medium	Toluene is less non-polar than hexane, and acetone is a moderately polar solvent. This system offers a different selectivity compared to hexane/ethyl acetate.
Chloroform : Methanol (e.g., 99:1 to 9:1)	Medium to High	A versatile system for a wide range of polarities. Small additions of methanol can significantly increase the eluting power of chloroform.[13]
Dichloromethane : Methanol (e.g., 98:2 to 9:2)	Medium to High	Similar to chloroform/methanol but with a less toxic chlorinated solvent.
Chloroform : Ethanol : Water (84:14:1)	Medium to High	This system has been used for the separation of other indole derivatives and can be effective for more polar nitroindole acetates.[14]

Experimental Protocol: Step-by-Step TLC Analysis

This protocol provides a robust framework for the TLC analysis of nitroindole acetates.

Materials and Equipment:

• TLC plates (silica gel 60 F₂₅₄)

• Developing chamber with a lid

• Capillary tubes for spotting

• Pencil

• Ruler

• UV lamp (254 nm)

• Fume hood

• Solvents for the mobile phase

• Sample of nitroindole acetate dissolved in a suitable solvent (e.g., acetone, ethyl acetate)

• Visualization reagents (optional, see below)

Workflow Diagram

Caption: Workflow for performing Thin Layer Chromatography.

Step-by-Step Procedure:

• Preparation of the Developing Chamber: Pour the chosen mobile phase into the developing chamber to a depth of about 0.5 cm. Place a piece of filter paper partially submerged in the solvent and lining the inside of the chamber. Close the chamber with the lid and allow it to saturate for 10-15 minutes. This ensures that the atmosphere inside the chamber is saturated with solvent vapors, which prevents the solvent from evaporating off the plate as it runs, leading to better separation.

• Sample Preparation: Dissolve a small amount of the nitroindole acetate sample in a volatile solvent such as ethyl acetate or acetone. The concentration should be sufficient to see a spot, but not so concentrated that it causes streaking on the TLC plate.[9]

• Spotting the TLC Plate: Using a pencil, gently draw a faint line across the TLC plate about 1 cm from the bottom. This is the origin or baseline. Using a capillary tube, apply a small spot of the dissolved sample onto the origin. Allow the solvent to evaporate completely. If necessary, re-spot in the same location to increase the concentration, ensuring the spot remains as small as possible.[9][15]

• Developing the Plate: Carefully place the spotted TLC plate into the saturated developing chamber, ensuring that the baseline with the spots is above the level of the solvent.[11] Close the chamber and allow the solvent to ascend the plate by capillary action. Do not disturb the chamber during this process.

• Completion and Marking: When the solvent front has reached about 1 cm from the top of the plate, remove the plate from the chamber and immediately mark the position of the solvent front with a pencil.[11][16]

• Visualization:

  • UV Light: Most nitroindole acetates will be UV active due to the aromatic indole ring. Visualize the spots by placing the dried plate under a UV lamp (254 nm). The spots will appear as dark patches against a fluorescent background. Circle the spots with a pencil.

  • Chemical Staining for Nitro Compounds: If the spots are not clearly visible under UV light, a chemical stain can be used. A highly specific method involves the reduction of the nitro group to an amine, followed by diazotization and coupling to form a colored azo dye.[17]

    • Reduction: Spray the plate with a 5% (w/v) solution of stannous chloride (SnCl₂) in 2M HCl and heat at 100°C for 10-15 minutes.[17][18]

    • Diazotization: After cooling, spray with a 2% (w/v) aqueous solution of sodium nitrite (NaNO₂).[17][18]

    • Coupling: Immediately spray with a 10% (w/v) solution of β-naphthol in 10% aqueous sodium hydroxide. This should produce brightly colored spots.[17][18]

• Calculation of Rf Values: Measure the distance from the origin to the center of each spot and the distance from the origin to the solvent front. Calculate the Rf value for each spot using the formula mentioned previously.[4]

Trustworthiness and Self-Validation in Your TLC Experiments

To ensure the reliability and reproducibility of your results, incorporate the following self-validating practices:

• Co-spotting: To tentatively identify a compound, spot your sample, a known standard, and a mixture of your sample and the standard side-by-side on the same plate. If your sample contains the standard compound, the mixture spot will appear as a single, merged spot.[6]

• Consistency is Key: Use the same batch of TLC plates, the same solvents, and maintain a consistent temperature for a series of comparative experiments. The Rf value is highly dependent on these conditions.[5]

• Avoid Overloading: Applying too much sample can lead to streaking or large, poorly resolved spots, making accurate Rf calculation impossible.[8][9]

By systematically applying the principles and protocols outlined in this guide, researchers can effectively utilize Thin Layer Chromatography for the rapid and reliable analysis of nitroindole acetates, accelerating their research and development efforts.

References

• Filo. (2024, September 16). State three factors that affect the Rf - ​ - value of a compound in thin layer chromatography.[6].

• Oreate AI Blog. (2026, January 22).
• Thin Layer Chrom
• BYJU'S. (2022, August 2). The R f (retardation factor) value is the ratio of the solute's distance travelled to the solvent's distance travelled.
• Sciencing. (2022, August 30).
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• Thin Layer Chrom
• CHEM 344 Thin Layer Chrom

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A Comparative Spectroscopic Guide to 1-Acetyl-5-nitro-1h-indol-3-yl acetate and Structurally Related Indole Derivatives

In the landscape of drug discovery and development, the precise structural elucidation of novel chemical entities is paramount. 1-Acetyl-5-nitro-1h-indol-3-yl acetate, a substituted indole, presents a unique spectroscopic challenge due to the confluence of electron-withdrawing and resonance-donating functionalities on the indole scaffold. This guide provides an in-depth spectroscopic characterization of this target molecule, juxtaposed with a comparative analysis of simpler, structurally related indole derivatives. By understanding the spectral signatures of the fundamental indole core and the incremental effects of various substituents, researchers can gain a deeper appreciation for the nuanced interplay of molecular structure and spectroscopic output.

This analysis is predicated on the foundational principles of spectroscopic interpretation, drawing parallels with experimental data from well-characterized analogs: Indole, 1-Acetylindole (N-Acetylindole), 5-Nitroindole, and 3-Acetylindole. The causality behind spectral shifts and fragmentation patterns will be elucidated, providing a robust framework for the characterization of complex indole derivatives.

Molecular Structures for Comparison

To visually anchor our spectroscopic discussion, the molecular structures of 1-Acetyl-5-nitro-1h-indol-3-yl acetate and its comparator molecules are presented below.

Caption: A generalized workflow for acquiring FT-IR spectra.

• Sample Preparation: For solid samples, prepare a KBr pellet by grinding a small amount of the compound with dry potassium bromide and pressing the mixture into a thin, transparent disk. Alternatively, for soluble compounds, dissolve in a volatile solvent and cast a thin film on a salt plate (e.g., NaCl or KBr).

• Data Acquisition: Record the spectrum using a Fourier Transform Infrared (FT-IR) spectrometer over the range of 4000-400 cm⁻¹.

• Data Processing: Perform a baseline correction and identify the wavenumbers of the major absorption peaks.

• Interpretation: Assign the observed peaks to the corresponding functional group vibrations.

NMR Spectroscopy Protocol

Caption: A typical workflow for NMR spectroscopic analysis.

• Sample Preparation: Dissolve approximately 5-10 mg of the compound in a suitable deuterated solvent (e.g., CDCl₃, DMSO-d₆) containing a small amount of tetramethylsilane (TMS) as an internal standard.

• Data Acquisition: Acquire ¹H and ¹³C NMR spectra on a high-field NMR spectrometer (e.g., 400 MHz or higher).

• Data Processing: Process the raw data (Free Induction Decay) using appropriate software to obtain the frequency-domain spectrum. This involves Fourier transformation, phase correction, and baseline correction.

• Spectral Analysis: Determine the chemical shift (δ), integration (for ¹H), and multiplicity of each signal. For ¹³C NMR, identify the chemical shifts of all unique carbon atoms.

Mass Spectrometry Protocol

• Sample Introduction: Introduce a small amount of the sample into the mass spectrometer, typically via direct infusion or after separation by gas chromatography (GC-MS) or liquid chromatography (LC-MS).

• Ionization: Ionize the sample using an appropriate method, such as Electron Ionization (EI) or Electrospray Ionization (ESI).

• Mass Analysis: Separate the resulting ions based on their mass-to-charge ratio (m/z) using a mass analyzer (e.g., quadrupole, time-of-flight).

• Detection and Interpretation: Detect the ions and generate a mass spectrum. Identify the molecular ion peak and analyze the fragmentation pattern to deduce the structure.

Conclusion

The spectroscopic characterization of 1-Acetyl-5-nitro-1h-indol-3-yl acetate is a multifaceted task that benefits immensely from a comparative approach. By dissecting the contributions of each functional group—the N-acetyl, the 5-nitro, and the 3-acetate—to the overall spectral signature and benchmarking these against simpler indole analogs, a comprehensive and reliable structural assignment can be achieved. This guide provides the foundational knowledge and predictive framework necessary for researchers and drug development professionals to confidently interpret the spectroscopic data of this and other complex indole derivatives, thereby accelerating the pace of innovation in medicinal chemistry.

References

• Chemistry LibreTexts. (2021). Infrared of nitro compounds. [Link]

• PubMed. (2005). Characterizing the electrospray ionization mass spectral fragmentation pattern of indole derivatives synthesized from 2-keto glycosides. [Link]

• University of Calgary. IR: nitro groups. [Link]

• YouTube. (2025). H-NMR and C-13 NMR Spectral Analysis of Indole Derivatives: Structural Insights and Interpretation. [Link]

• PubMed Central (PMC). (2019). Mass Spectrometric Characteristics of Prenylated Indole Derivatives from Marine-Derived Penicillium sp. NH-SL. [Link]

• Scientific Research Publishing. (2016). Study of Mass Spectra of Some Indole Derivatives. [Link]

• Fiveable. Interpreting Infrared Spectra | Organic Chemistry Class Notes. [Link]

• Chemistry LibreTexts. (2021). 24.6: Nitro Compounds. [Link]

• OpenStax. (2023). 15.7 Spectroscopy of Aromatic Compounds - Organic Chemistry. [Link]

• Spectroscopy. (2020). Organic Nitrogen Compounds X: Nitro Groups, An Explosive Proposition. [Link]

• ACS Publications. (1966). Mass spectrometry of simple indoles. [Link]

• Specac Ltd. Interpreting Infrared Spectra. [Link]

• ResearchGate. (2024). 1 H NMR chemical shifts a for sodium acetate, sodium acetate-Ce(III).... [Link]

• NIST WebBook. N-Acetylindole. [Link]

• PubMed. (1993). N-acetyl-L-aspartate and acetate 1H NMR signal overlapping under mild acidic pH conditions. [Link]

• ResearchGate. (2025). (A) Characteristic chemical shifts in ¹H-NMR of the N-acetyl groups of.... [Link]

• J. Org. Chem. (2000). NMR Chemical Shifts. [Link]

• The Good Scents Company. 1-acetyl indole. [Link]

• NIST WebBook. N-Acetylindole. [Link]

• Chemistry LibreTexts. (2020). 12.2: NMR Spectra - an introduction and overview. [Link]

• PubChem. 3-Acetylindole. [Link]

• ResearchGate. (2025). The 1 H-NMR spectra of acetyl group content of Cambodian kapok seed.... [Link]

• ResearchGate. (2025). FT-IR spectrum of control indole.. [Link]

• Indonesian Journal of Science and Technology. (2021). How to Read and Interpret 1H-NMR and 13C-NMR Spectrums. [Link]

Safety & Regulatory Compliance

A Comprehensive Guide to the Safe Disposal of 1-Acetyl-5-nitro-1h-indol-3-yl acetate

For Researchers, Scientists, and Drug Development Professionals

This guide provides a detailed protocol for the proper disposal of 1-Acetyl-5-nitro-1h-indol-3-yl acetate (CAS No. 26491-03-2), a compound whose structural features—an acetylated indole core with a nitro functional group—necessitate careful handling and disposal to ensure laboratory safety and environmental protection. As a Senior Application Scientist, this document is crafted to provide not just procedural steps, but also the scientific rationale behind them, empowering you to manage this chemical waste with confidence and precision.

Hazard Profile and a Priori Considerations

• Acute Toxicity: Harmful if swallowed.[1]

• Irritation: Causes skin and serious eye irritation.[1]

• Respiratory Effects: May cause respiratory irritation.[1]

The presence of the nitroaromatic group is of particular concern. Nitroaromatic compounds are a class of chemicals that are often toxic and can be environmentally persistent.[2][3] Improper disposal can lead to the contamination of soil and groundwater. Furthermore, some nitro compounds can be reactive or explosive under certain conditions, although this is less common for mononitrated aromatic compounds compared to their polynitrated counterparts.

Core Principle: Due to its chemical structure and potential hazards, 1-Acetyl-5-nitro-1h-indol-3-yl acetate must be treated as hazardous waste . Under no circumstances should it be disposed of down the sanitary sewer or in regular laboratory trash.

Quantitative Data Summary

For clarity, the key identifiers for 1-Acetyl-5-nitro-1h-indol-3-yl acetate are summarized below.

Property	Value	Source
CAS Number	26491-03-2	BLDpharm
Molecular Formula	C₁₂H₁₀N₂O₅	BLDpharm
Molecular Weight	262.22 g/mol	BLDpharm

Personal Protective Equipment (PPE) - Your First Line of Defense

The causality behind PPE selection is the mitigation of direct contact and inhalation risks.

• Eye Protection: Chemical safety goggles are mandatory to protect against potential splashes.

• Hand Protection: Nitrile gloves should be worn to prevent skin contact. Given the lack of specific permeation data, it is advisable to double-glove if handling larger quantities or for prolonged periods.

• Body Protection: A standard laboratory coat is required.

• Respiratory Protection: If there is a risk of generating dust or aerosols, a NIOSH-approved respirator is necessary. All handling of the solid compound should ideally be performed in a certified chemical fume hood.

Step-by-Step Disposal Protocol

This protocol is designed to be a self-validating system, ensuring that each step logically follows from the principles of hazardous waste management.

Part A: Segregation and Initial Containment

The primary principle here is the prevention of unintended chemical reactions. Nitroaromatic compounds should be segregated from other waste streams, particularly from strong acids, bases, and oxidizing agents, to prevent potentially violent reactions.

Step 1: Designate a Waste Container.

• Select a clean, dry, and chemically compatible container. A high-density polyethylene (HDPE) or glass container with a secure screw-top lid is recommended.

• The container must be in good condition, with no cracks or leaks.

Step 2: Label the Waste Container.

• Proper labeling is a critical component of the "cradle-to-grave" management of hazardous waste, as mandated by the Environmental Protection Agency (EPA).[4]

• Affix a hazardous waste label to the container before adding any waste.

• The label must include:

  • The words "HAZARDOUS WASTE"

  • The full chemical name: "1-Acetyl-5-nitro-1h-indol-3-yl acetate"

  • The CAS Number: "26491-03-2"

  • An accurate estimation of the concentration and total quantity.

  • The date of accumulation.

  • The name and contact information of the generating researcher or laboratory.

  • Appropriate hazard pictograms (e.g., exclamation mark for irritant and harmful).

Step 3: Transfer of Solid Waste.

• Carefully transfer the solid 1-Acetyl-5-nitro-1h-indol-3-yl acetate waste into the designated container using a chemically resistant spatula or scoop.

• Minimize the generation of dust.

• If the compound is residual on labware (e.g., filter paper, weighing boats), these should also be placed in the solid waste container.

Part B: Contaminated Materials and Spill Management

Step 1: Decontamination of Labware.

• Non-disposable labware that has come into contact with the compound should be decontaminated.

• Rinse the labware with a suitable solvent (e.g., acetone or ethanol) in a chemical fume hood.

• The solvent rinseate must be collected and disposed of as liquid hazardous waste in a separate, appropriately labeled container. Do not mix with the solid waste.

Step 2: Spill Cleanup.

• In the event of a small spill, carefully sweep the solid material into a designated waste container.

• Use absorbent pads dampened with a suitable solvent to wipe the area.

• All materials used for the cleanup (gloves, absorbent pads, etc.) must be placed in the solid hazardous waste container.

• For larger spills, evacuate the area and contact your institution's Environmental Health and Safety (EHS) department.

Part C: Storage and Final Disposal

Step 1: Secure Storage.

• Keep the hazardous waste container securely closed at all times, except when adding waste.

• Store the container in a designated satellite accumulation area within the laboratory. This area should be away from heat sources and incompatible chemicals.

Step 2: Arrange for Pickup.

• Once the container is full, or in accordance with your institution's waste pickup schedule, arrange for its collection by your EHS department or a licensed hazardous waste disposal company.

• Follow your institution's specific procedures for requesting a waste pickup.

In-Laboratory Chemical Treatment (Considerations)

For certain classes of chemical waste, in-laboratory treatment to reduce or eliminate the hazard is a viable option.[5][6] For nitroaromatic compounds, reduction of the nitro group to an amino group is a common detoxification pathway.[7] However, these procedures often involve reactive reagents and should only be performed by trained personnel with a thorough understanding of the reaction and its potential hazards.

A potential, but not universally recommended, laboratory-scale treatment could involve:

• Reduction: Chemical reduction using agents like sodium dithionite under basic conditions can convert the nitro group to an amine. However, the resulting aromatic amine may also be hazardous and require specific disposal procedures.

Recommendation: Unless you have a validated and approved in-house procedure for the chemical neutralization of this compound, it is strongly advised to dispose of it as hazardous waste without prior treatment. The risks associated with an incomplete or runaway reaction often outweigh the benefits for small laboratory quantities.

Logical Workflow for Disposal Decision-Making

The following diagram illustrates the decision-making process for the proper disposal of 1-Acetyl-5-nitro-1h-indol-3-yl acetate.

Caption: Decision workflow for the disposal of 1-Acetyl-5-nitro-1h-indol-3-yl acetate.

References

• U.S. Environmental Protection Agency. (2022, July 12). Hazardous Waste Disposal in the Workplace: EPA Regulations to Know. Retrieved from [Link]

• Texas Woman's University. (n.d.). Hazardous/Regulated Waste. Retrieved from [Link]

• Trapido, M., et al. (2003). Degradation of nitroaromatics with the Fenton reagent. Estonian Journal of Chemistry, 52(1), 16-23.

• U.S. Environmental Protection Agency. (2025, March 24). Learn the Basics of Hazardous Waste. Retrieved from [Link]

• U.S. Environmental Protection Agency. (n.d.). Proper Handling of Hazardous Waste Guide. Retrieved from [Link]

• U.S. Environmental Protection Agency. (2025, May 30). Steps in Complying with Regulations for Hazardous Waste. Retrieved from [Link]

• University of British Columbia. (n.d.). In-Laboratory Treatment of Chemical Waste. Retrieved from [Link]

• National Research Council. (1995). Prudent Practices in the Laboratory: Handling and Disposal of Chemicals.
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Comprehensive Safety Guide: Personal Protective Equipment and Handling Protocols for 1-Acetyl-5-nitro-1h-indol-3-yl acetate

This document provides essential safety protocols for the handling and disposal of 1-Acetyl-5-nitro-1h-indol-3-yl acetate. As specific toxicological and reactivity data for this compound are not extensively published, this guide is grounded in a conservative, risk-based approach, drawing from established safety principles for analogous chemical structures, namely nitro-aromatic compounds and acetylated indoles. The operational plans herein are designed to empower researchers, scientists, and drug development professionals to work safely by understanding the causality behind each procedural step.

Hazard Assessment and Triage

The primary hazards associated with 1-Acetyl-5-nitro-1h-indol-3-yl acetate are inferred from its functional groups. The nitro-aromatic system presents risks of toxicity and chemical reactivity, while the indole acetate core suggests potential for irritation.[1][2] A thorough risk assessment is mandatory before any handling.

Table 1: Inferred Hazard Profile

Hazard Classification	Description & Rationale	Precautionary Principle
Acute Toxicity	May be harmful if swallowed, inhaled, or absorbed through the skin. Aromatic nitro compounds are known for their systemic toxicity.	Assume high toxicity and minimize all routes of exposure.
Skin/Eye Irritation	Analogous indole acetate compounds are known to cause skin and serious eye irritation.[2][3] Direct contact may lead to inflammation and discomfort.	Avoid all direct contact with skin and eyes through mandatory use of appropriate PPE.
Chemical Reactivity	Aromatic nitro compounds can be unstable and may react violently under specific conditions, such as heating with alkaline substances or contact with strong reducing or oxidizing agents.[1]	Store away from incompatible materials. Avoid heating unless part of a controlled, validated procedure.

| Carcinogenicity/Mutagenicity | Data is not available for this specific compound. However, some complex indole derivatives are investigated for carcinogenic potential. | Handle as a potential carcinogen and mutagen, ensuring containment to prevent chronic exposure. |

Engineering Controls: The First Line of Defense

Personal protective equipment is the last line of defense. Your primary protection comes from robust engineering controls designed to contain the chemical at its source.

• Chemical Fume Hood: All handling of 1-Acetyl-5-nitro-1h-indol-3-yl acetate, especially in its solid, powdered form, must be conducted within a certified chemical fume hood.[4][5] This is critical to prevent the inhalation of airborne particulates and to contain any potential splashes or spills.

• Safety Stations: Ensure that a fully functional eyewash station and safety shower are located in close proximity to the workstation.[3] All personnel must be trained on their operation.

Mandatory Personal Protective Equipment (PPE)

A multi-layered PPE approach is required to mitigate the risks of exposure.[5] The selection of PPE must be based on the specific procedure and the associated risk level.

Table 2: PPE Requirements by Task

Task Description	Eye & Face Protection	Hand Protection	Body Protection	Respiratory Protection
Low-Risk Operations (e.g., handling sealed containers, working with dilute solutions <1 mg/mL)	Safety glasses with side shields.[4]	Single pair of nitrile gloves.[4]	Fully buttoned laboratory coat.	Not typically required if conducted in a fume hood.

| High-Risk Operations (e.g., weighing solid powder, preparing stock solutions, potential for splashes) | Tight-sealing chemical safety goggles and a face shield.[6][7] | Double-gloving with nitrile gloves.[5] | Chemical-resistant apron over a laboratory coat.[7][8] | A NIOSH-approved respirator may be required if there is a risk of aerosolization outside of a fume hood.[4][6] |

Rationale for PPE Selection:

• Eye and Face Protection: Chemical goggles provide a seal around the eyes to protect against splashes and fine powders, which standard safety glasses do not.[2] A face shield offers a secondary barrier for the entire face.[6][7]

• Hand Protection: Nitrile gloves are recommended for their broad chemical resistance.[9] Double-gloving minimizes the risk of exposure from a single glove failure and provides a protocol for safely removing the outer, contaminated glove.[5]

• Body Protection: A standard lab coat protects personal clothing from minor spills. For tasks with a higher splash risk, a chemical-resistant apron provides an additional, impermeable barrier.[8]

• Respiratory Protection: While a fume hood is the primary control for inhalation hazards, a respirator may be necessary as a backup or for emergency situations like a large spill.[6]

Procedural Guidance: Weighing and Solution Preparation

This protocol outlines the essential steps for safely handling the compound, from preparation to immediate cleanup. Each step is designed to minimize exposure and validate the safety of the workflow.

Step-by-Step Handling Protocol:

• Preparation:

  • Verify the chemical fume hood has a current certification and is functioning correctly.

  • Cover the work surface with disposable, absorbent bench paper.[5]

  • Assemble all necessary materials: spatula, weighing paper/vessel, solvent, vortex mixer, and a designated, sealable waste container.

• Donning PPE:

  • Put on all PPE as specified for "High-Risk Operations" in Table 2. Ensure the outer gloves fully cover the cuffs of the lab coat.

• Handling the Compound:

  • Perform all manipulations deep within the fume hood.

  • Carefully open the container of 1-Acetyl-5-nitro-1h-indol-3-yl acetate. Avoid creating dust.

  • Use a dedicated spatula to transfer the desired amount to a tared weighing vessel.

  • To prepare a solution, slowly add the weighed solid to the solvent to prevent splashing.[5]

  • Securely cap the solution container before mixing or vortexing.

• Post-Handling Cleanup:

  • Clean the spatula and any non-disposable equipment with an appropriate solvent inside the fume hood. Collect the rinse as hazardous waste.

  • Wipe down the work surface of the fume hood with a damp cloth, disposing of it in the solid hazardous waste container.

  • Seal the primary container of the compound and wipe its exterior before returning it to designated storage.

• Doffing PPE:

  • Remove PPE in the correct order to avoid cross-contamination: outer gloves, apron, face shield, goggles, inner gloves.

  • Wash hands thoroughly with soap and water immediately after removing all PPE.

Caption: Safe Handling Workflow for 1-Acetyl-5-nitro-1h-indol-3-yl acetate.

Decontamination and Disposal Plan

Improper disposal is a critical safety and environmental hazard. All materials contaminated with 1-Acetyl-5-nitro-1h-indol-3-yl acetate must be treated as hazardous waste.[10][11]

• Waste Segregation: Do not mix waste streams.[11] Use separate, clearly labeled containers for different types of waste.

• Liquid Waste: Collect all solutions and solvent rinses containing the compound in a designated, sealed, and chemically compatible container. Label it clearly with "HAZARDOUS WASTE," the chemical name, and approximate concentration.

• Solid Waste: All contaminated consumables, including gloves, bench paper, pipette tips, and weighing papers, must be collected in a sealed plastic bag or container.[10] This container should also be labeled "HAZARDOUS WASTE."

• Container Management: Waste containers must be kept tightly closed at all times, except when adding waste.[10][12] Store them in a designated satellite accumulation area away from incompatible materials.

• Final Disposal: Arrange for the removal and disposal of hazardous waste through your institution's Environmental Health & Safety (EHS) office or a certified chemical waste disposal service.[13] Never pour this chemical down the drain or discard it in the regular trash.[4][10]

Caption: Waste Segregation and Disposal Pathway.

References

• Nitro Chemical Waste Disposal. Environmental Logistics, Inc.
• Nitrocompounds, Aromatic.
• Safe Disposal of 3-Nitrocyclopent-1-ene: A Procedural Guide. Benchchem.
• Chemical Waste Management Guide. Boston University Environmental Health & Safety.
• Factsheet: Disposal of Hazardous Waste - Basic Principles. ETH Zürich.
• 1-ACETYL-5-NITROINDOLINE Industrial Grade. ECHEMI.
• SAFETY DATA SHEET - 3-Indoxyl acet
• Personal Protective Equipment (PPE). CHEMM.
• 1-ACETYL-5-NITRO-1H-INDOL-3-YL ACET
• SAFETY DATA SHEET - 2-(1H-indol-3-yl)acetic acid. Fisher Scientific.
• Personal Protective Equipment Selection Guide. University of California, Santa Barbara.
• SAFETY DATA SHEET - Ethyl Acet
• Personal protective equipment for handling 3-chloro-9H-pyrido[2,3-b]indole. Benchchem.
• 8 Types of PPE to Wear When Compounding Hazardous Drugs. Provista.
• SAFE CHEMICAL HANDLING PROTECTION PPE KIT. Wilhelmsen.
• Guidelines: Handling and Disposal of Chemicals. Purdue University Engineering.

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